Propyl isovalerate

• CAS: 557-00-6

Core Science & Biosynthesis

Propyl Isovalerate: Chemical Identity and Properties

Propyl isovalerate, a significant compound in flavor and fragrance industries, possesses a unique chemical profile. This guide provides an in-depth look at its nomenclature and key identifiers.

The standard International Union of Pure and Applied Chemistry (IUPAC) name for propyl isovalerate is propyl 3-methylbutanoate .[1][2][3][4][5] This systematic name accurately describes its molecular structure as the propyl ester of 3-methylbutanoic acid. It is also commonly referred to by other synonyms such as propyl isopentanoate, propyl 3-methylbutyrate, and isovaleric acid, propyl ester.[1][3][4]

Key Identification Numbers

For precise identification in research, manufacturing, and regulatory contexts, a set of unique numerical identifiers is assigned to propyl isovalerate. The most critical of these is the Chemical Abstracts Service (CAS) number.

Identifier	Value
CAS Number	557-00-6[1][6][7][8]
EC Number	209-148-2[1][6]
FEMA Number	2960[1][7][8]

These identifiers ensure unambiguous recognition of the compound in databases, publications, and safety data sheets, facilitating clear communication and information exchange among scientists and professionals in the field.

Logical Relationship of Nomenclature

The relationship between the common name, its synonyms, and the systematic IUPAC name is based on the underlying chemical structure. The DOT script below illustrates this hierarchical and synonymous relationship.

Nomenclature hierarchy for Propyl Isovalerate.

References

• 1. Propyl isovalerate | C8H16O2 | CID 11176 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Temporary title [webprod.hc-sc.gc.ca]
• 4. CAS Common Chemistry [commonchemistry.cas.org]
• 5. GSRS [precision.fda.gov]
• 6. Propyl isovalerate CAS#: 557-00-6 [m.chemicalbook.com]
• 7. propyl isovalerate, 557-00-6 [thegoodscentscompany.com]
• 8. propyl isovalerate [flavscents.com]

Propyl 3-Methylbutanoate: A Comprehensive Physicochemical Profile

FOR IMMEDIATE RELEASE

[City, State] – [Date] – Propyl 3-methylbutanoate, a key ester in the flavor and fragrance industry and a compound of interest in pharmaceutical and materials science, is the subject of a new in-depth technical guide. This document provides a comprehensive overview of its core physicochemical properties, detailed experimental protocols for their determination, and a summary of its spectroscopic and safety data. This guide is intended for researchers, scientists, and drug development professionals who require a thorough understanding of this compound.

Core Physicochemical Properties

Propyl 3-methylbutanoate, also known as propyl isovalerate, is a colorless liquid with a characteristic fruity odor, often associated with apples and pineapples. Its fundamental physicochemical characteristics are summarized below.

Property	Value	Reference
Molecular Formula	C₈H₁₆O₂	[1][2][3][4]
Molecular Weight	144.21 g/mol	[5][6]
Boiling Point	156.0 °C to 157.0 °C at 760 mmHg	[6]
Density	0.860 - 0.866 g/mL at 20°C	[5]
Refractive Index (n_D)	1.400 - 1.405 at 20°C	[5]
Solubility	Insoluble in water; soluble in alcohol and most organic solvents.	[5]
Vapor Pressure	1.4 mmHg at 25 °C	[7]
Appearance	Colorless, mobile liquid with a fruity odor.	[5]
CAS Number	557-00-6	[3][4]

Spectroscopic Data Summary

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of propyl 3-methylbutanoate.

Spectroscopic Data	Key Features
Mass Spectrometry (MS)	The electron ionization (EI) mass spectrum shows characteristic fragmentation patterns that can be used for identification.
Infrared (IR) Spectroscopy	The IR spectrum exhibits a strong absorption band corresponding to the C=O stretching of the ester group.

Experimental Protocols

The following section details the methodologies for determining the key physicochemical properties of propyl 3-methylbutanoate.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.[8] The capillary method is a common and efficient technique for this determination.[1][5][8][9][10]

Apparatus:

• Thiele tube or similar heating bath (e.g., oil bath)

• Thermometer

• Small test tube

• Capillary tube (sealed at one end)

• Heat source (e.g., Bunsen burner or hot plate)

Procedure:

• A small amount of propyl 3-methylbutanoate is placed into the small test tube.

• The capillary tube, with its sealed end uppermost, is placed inside the test tube containing the liquid.

• The test tube is attached to the thermometer, ensuring the bulb of the thermometer is level with the sample.

• The assembly is immersed in the heating bath.

• The bath is heated gently. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• The heat source is removed when a steady stream of bubbles is observed.

• The temperature at which the liquid just begins to enter the capillary tube upon cooling is recorded as the boiling point.[5]

Determination of Density (Pycnometer Method)

Density is the mass per unit volume of a substance. The pycnometer method is a highly accurate technique for determining the density of liquids.[7][11][12][13][14]

Apparatus:

• Pycnometer (a glass flask with a close-fitting stopper containing a capillary)

• Analytical balance

• Thermostatic bath

Procedure:

• The empty, clean, and dry pycnometer is weighed (m₁).

• The pycnometer is filled with distilled water of a known density (ρ_water) at a specific temperature and weighed again (m₂). The volume of the pycnometer (V) can be calculated as V = (m₂ - m₁) / ρ_water.

• The pycnometer is emptied, dried, and then filled with propyl 3-methylbutanoate.

• The filled pycnometer is brought to the desired temperature in the thermostatic bath.

• The pycnometer filled with the sample is weighed (m₃).

• The density of the propyl 3-methylbutanoate (ρ_sample) is calculated using the formula: ρ_sample = (m₃ - m₁) / V.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a dimensionless number that describes how light propagates through a substance. The Abbe refractometer is a standard instrument for this measurement.[2][15][16][17][18]

Apparatus:

• Abbe refractometer

• Constant temperature water bath

• Dropper

Procedure:

• The refractometer is calibrated using a standard substance with a known refractive index, typically distilled water.

• The prisms of the refractometer are cleaned and dried.

• A few drops of propyl 3-methylbutanoate are placed on the surface of the measuring prism.

• The prisms are closed, and the sample is allowed to equilibrate to the desired temperature, maintained by the circulating water bath.

• The light source is adjusted, and the telescope is focused to observe the boundary line between the light and dark fields.

• The control knob is turned to bring the boundary line exactly to the center of the crosshairs in the eyepiece.

• The refractive index is read directly from the instrument's scale.

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution. The solubility of propyl 3-methylbutanoate in water and organic solvents can be determined qualitatively.[19][20][21][22][23]

Apparatus:

• Test tubes

• Graduated pipettes or cylinders

• Vortex mixer or shaker

Procedure:

• Solubility in Water: A small, measured amount of propyl 3-methylbutanoate (e.g., 0.1 mL) is added to a test tube containing a measured volume of distilled water (e.g., 3 mL). The mixture is vigorously shaken. The formation of a single homogeneous phase indicates solubility, while the presence of two distinct layers or a cloudy suspension indicates insolubility or partial solubility.

• Solubility in Organic Solvents: The same procedure is repeated using various organic solvents (e.g., ethanol, diethyl ether, acetone) instead of water. The miscibility of the ester with the solvent is observed.

Experimental Workflow Visualization

The logical flow for determining the key physicochemical properties of a liquid sample like propyl 3-methylbutanoate is illustrated in the diagram below.

Caption: Experimental workflow for the characterization of propyl 3-methylbutanoate.

Safety and Handling

Propyl 3-methylbutanoate is a flammable liquid and vapor. It may cause skin and serious eye irritation, as well as respiratory irritation. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated area, away from ignition sources. For detailed safety information, consult the material safety data sheet (MSDS).

References

• 1. scribd.com [scribd.com]
• 2. wp.optics.arizona.edu [wp.optics.arizona.edu]
• 3. Butanoic acid, 3-methyl-, propyl ester [webbook.nist.gov]
• 4. propyl 3-methylbutanoate [stenutz.eu]
• 5. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 6. Propyl isovalerate | C8H16O2 | CID 11176 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. scientificlabs.co.uk [scientificlabs.co.uk]
• 8. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 9. cdn.juniata.edu [cdn.juniata.edu]
• 10. chymist.com [chymist.com]
• 11. fpharm.uniba.sk [fpharm.uniba.sk]
• 12. fpharm.uniba.sk [fpharm.uniba.sk]
• 13. scribd.com [scribd.com]
• 14. scribd.com [scribd.com]
• 15. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Physical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 16. scribd.com [scribd.com]
• 17. davjalandhar.com [davjalandhar.com]
• 18. hinotek.com [hinotek.com]
• 19. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 20. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 21. scribd.com [scribd.com]
• 22. chem.ucalgary.ca [chem.ucalgary.ca]
• 23. chem.ws [chem.ws]

The Occurrence of Propyl Isovalerate in Fruits: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl isovalerate, also known as propyl 3-methylbutanoate, is a volatile ester that contributes to the characteristic fruity aroma of several plant species. Its presence is a key factor in the sensory profile of many fruits, influencing consumer preference and the overall quality perception of both fresh and processed fruit products. This technical guide provides an in-depth overview of the natural occurrence of propyl isovalerate in various fruits, detailing quantitative data, experimental protocols for its analysis, and an exploration of its biosynthetic origins.

Data Presentation: Quantitative Occurrence of Propyl Isovalerate

The concentration of propyl isovalerate varies significantly across different fruit species and even between cultivars of the same fruit. The following table summarizes the available quantitative data for propyl isovalerate in select fruits. It is important to note that while the presence of this ester is reported in a wider range of fruits, including apple and banana, specific quantitative data for these is not consistently available in the reviewed literature.

Fruit	Cultivar/Variety	Concentration Range	Analytical Method	Reference
Durian (Durio zibethinus)	Not Specified	43.44–146.97 (relative abundance)	GC-MS	[1]
Jackfruit (Artocarpus heterophyllus)	Various	Main volatile compound	HS-SPME-GC-MS	[2][3][4]

Note: For jackfruit, while consistently identified as a main volatile compound, specific concentration values in µg/kg were not detailed in the cited literature. However, studies on other esters in jackfruit suggest concentrations can range from approximately 100 to over 900 µg/kg[5]. The data for durian is presented as a range of relative peak areas from chromatographic analysis, which indicates its variable but significant presence. For apple (Malus domestica) and banana (Musa spp.), propyl isovalerate is a known volatile component, but quantitative data from the reviewed literature is not available.

Experimental Protocols: Analysis of Propyl Isovalerate

The standard method for the analysis of volatile compounds, including propyl isovalerate, in fruit matrices is Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This technique is highly sensitive and allows for the extraction and analysis of volatile and semi-volatile organic compounds without the need for solvent extraction.

Detailed Methodology: HS-SPME-GC-MS

This protocol is a synthesized representation of methodologies reported in the analysis of volatile compounds in fruits such as jackfruit, apple, and durian.

1. Sample Preparation:

• Fresh, ripe fruit pulp is homogenized. For fruits with high water content, a known weight of the homogenate (e.g., 5-10 g) is placed in a headspace vial (e.g., 20 mL).

• To enhance the release of volatile compounds, a salt, such as sodium chloride (NaCl), is often added to the sample to increase the ionic strength of the aqueous phase.

• An internal standard (e.g., 3-nonanone or a deuterated analog of a target analyte) is added to the sample for quantification purposes.

2. Headspace Solid-Phase Microextraction (HS-SPME):

• The headspace vial is sealed with a PTFE/silicone septum.

• The sample is equilibrated at a specific temperature (e.g., 40-60 °C) for a set time (e.g., 15-30 minutes) with agitation to facilitate the release of volatiles into the headspace.

• An SPME fiber coated with a suitable stationary phase (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) is exposed to the headspace for a defined extraction time (e.g., 30-60 minutes) to adsorb the volatile compounds.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Desorption: The SPME fiber is withdrawn from the sample vial and immediately inserted into the heated injection port of the gas chromatograph (e.g., at 250 °C) for thermal desorption of the analytes.

• Separation: The desorbed compounds are separated on a capillary column (e.g., DB-5ms or equivalent) with a programmed temperature gradient. A typical temperature program might start at 40 °C, hold for a few minutes, and then ramp up to a final temperature of around 250-280 °C.

• Detection and Identification: The separated compounds are detected by a mass spectrometer. Identification of propyl isovalerate is achieved by comparing its mass spectrum and retention time with that of an authentic standard.

• Quantification: The concentration of propyl isovalerate is determined by comparing its peak area to that of the internal standard and constructing a calibration curve with known concentrations of a propyl isovalerate standard.

Mandatory Visualization: Biosynthesis and Experimental Workflow

Biosynthetic Pathway of Propyl Isovalerate

The biosynthesis of propyl isovalerate in fruits is a multi-step process that begins with the amino acid leucine. Leucine is catabolized to form isovaleryl-CoA, which is a key precursor. The alcohol moiety, propanol, is derived from the catabolism of other amino acids or carbohydrates. The final step is an esterification reaction catalyzed by an alcohol acyltransferase (AAT).

Caption: Biosynthetic pathway of propyl isovalerate from leucine and propanol.

Experimental Workflow for Propyl Isovalerate Analysis

The following diagram illustrates the typical workflow for the quantitative analysis of propyl isovalerate in a fruit sample using HS-SPME-GC-MS.

Caption: Workflow for the analysis of propyl isovalerate in fruits.

Conclusion

Propyl isovalerate is a significant contributor to the aroma profile of several important fruits. Its quantification is crucial for quality control and for understanding the biochemical basis of fruit flavor. The HS-SPME-GC-MS method provides a robust and sensitive approach for its analysis. Further research is needed to fully elucidate the specific alcohol acyltransferases responsible for its synthesis in different fruit species and to obtain more comprehensive quantitative data across a wider range of fruits and cultivars. This will aid in breeding programs aimed at enhancing desirable flavor profiles and in the development of natural flavoring agents.

References

• 1. Frontiers | Alcohol Acyltransferase Is Involved in the Biosynthesis of C6 Esters in Apricot (Prunus armeniaca L.) Fruit [frontiersin.org]
• 2. An alcohol acyl transferase from apple (cv. Royal Gala), MpAAT1, produces esters involved in apple fruit flavor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agritrop.cirad.fr [agritrop.cirad.fr]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. researchgate.net [researchgate.net]

Propyl isovalerate structural formula and isomers

An In-depth Technical Guide to Propyl Isovalerate: Structural Formula, Isomers, and Experimental Protocols

Abstract

Propyl isovalerate, a significant ester in the flavor and fragrance industry, possesses the molecular formula C₈H₁₆O₂. This document provides a comprehensive analysis of its structural formula, key isomers, and relevant physicochemical properties. Detailed experimental protocols for its synthesis via Fischer esterification are presented, alongside spectroscopic data for characterization. Visualizations of isomeric relationships and experimental workflows are included to facilitate understanding for researchers, scientists, and professionals in drug development and chemical synthesis.

Propyl Isovalerate: Structure and Properties

Propyl isovalerate, systematically named propyl 3-methylbutanoate, is a fatty acid ester.[1][2][3] It is a colorless liquid recognized for its fruity odor, often likened to apple and pear.[2][4] This compound is naturally found in fruits such as apples, bananas, and jackfruit, as well as in Gruyère cheese.[2]

Chemical Identifiers:

• Molecular Formula: C₈H₁₆O₂[1]

• Molecular Weight: 144.21 g/mol [1]

• IUPAC Name: Propyl 3-methylbutanoate[1]

• CAS Number: 557-00-6[1]

• SMILES: CCCOC(=O)CC(C)C[1]

• InChI Key: LSJMDWFAADPNAX-UHFFFAOYSA-N[1][5]

The structural formula of propyl isovalerate is characterized by a propyl group attached to the oxygen atom of the carboxyl group of isovaleric acid (3-methylbutanoic acid).

Isomers of Propyl Isovalerate

Compounds sharing the molecular formula C₈H₁₆O₂ can exist as numerous structural and functional group isomers.[6][7] The primary functional group isomers for esters are carboxylic acids, such as octanoic acid.[6][7] Within the ester class, there are many structural isomers, which differ in the arrangement of the carbon skeleton of either the acyl or the alkyl portion of the molecule. A selection of prominent ester isomers is detailed below for comparison.

A diagram illustrating the relationship between propyl isovalerate and some of its structural isomers is presented below.

Caption: Structural relationship of Propyl Isovalerate and its isomers.

Comparative Physicochemical Data

The following table summarizes key quantitative data for propyl isovalerate and a selection of its isomers, facilitating direct comparison of their physical properties.

Compound Name	IUPAC Name	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)	Refractive Index (n20/D)
Propyl Isovalerate	Propyl 3-methylbutanoate	C₈H₁₆O₂	144.21	155.8 - 157.0[1][2]	0.862 @ 20°C[2]	1.400 - 1.405[1][4]
Isopropyl Isovalerate	Isopropyl 3-methylbutanoate	C₈H₁₆O₂	144.21	142.0[8]	0.848 - 0.853 @ 20°C[8]	1.394 - 1.399[8]
Butyl Butyrate	Butyl butanoate	C₈H₁₆O₂	144.21	165 - 166	0.869 @ 20°C	1.406
Ethyl Hexanoate	Ethyl hexanoate	C₈H₁₆O₂	144.21	168	0.871 @ 20°C	1.407
Hexyl Acetate	Hexyl acetate	C₈H₁₆O₂	144.21	171.5	0.874 @ 20°C	1.409

Experimental Protocols

Synthesis of Propyl Isovalerate via Fischer Esterification

The standard laboratory preparation of propyl isovalerate involves the Fischer esterification of isovaleric acid with propanol, using a strong acid catalyst.[2]

Materials:

• Isovaleric acid (3-methylbutanoic acid)

• 1-Propanol

• Concentrated Sulfuric Acid (H₂SO₄)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (NaCl) solution (Brine)

• Diethyl ether (or other suitable extraction solvent)

• Benzene (optional, for azeotropic removal of water)[2]

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

• Beakers, graduated cylinders, and other standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, combine isovaleric acid (1.0 eq) and 1-propanol (1.5-2.0 eq).

• Catalyst Addition: Slowly add concentrated sulfuric acid (approx. 5% of the acid volume) to the mixture while cooling the flask in an ice bath.

• Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The reaction is typically refluxed for 2-4 hours to drive the equilibrium towards the product.[2]

• Work-up and Extraction:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with:

    • Water, to remove the bulk of the propanol and sulfuric acid.

    • Saturated sodium bicarbonate solution, to neutralize any remaining acid (caution: CO₂ evolution).

    • Saturated brine solution, to remove excess water and aid in layer separation.

• Drying and Filtration: Drain the organic layer into a clean flask and dry over anhydrous sodium sulfate. Filter to remove the drying agent.

• Purification: Purify the crude propyl isovalerate by fractional distillation. Collect the fraction boiling at approximately 156-157°C.[1]

A diagram of the experimental workflow is provided below.

Caption: Experimental workflow for the synthesis of Propyl Isovalerate.

Characterization

The identity and purity of the synthesized propyl isovalerate can be confirmed using various spectroscopic techniques.

• Infrared (IR) Spectroscopy: The IR spectrum will show a characteristic strong absorption band for the ester carbonyl (C=O) stretch, typically around 1735-1750 cm⁻¹. The absence of a broad O-H stretch (from the carboxylic acid) indicates the completion of the reaction.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum provides a detailed map of the proton environments in the molecule, allowing for unambiguous structural confirmation. A ¹H NMR spectrum for propyl isovalerate is publicly available.[9]

  • ¹³C NMR: The carbon NMR spectrum will show eight distinct signals corresponding to the eight carbon atoms in the molecule.

• Mass Spectrometry (MS): Gas Chromatography-Mass Spectrometry (GC-MS) can be used to determine the molecular weight and fragmentation pattern of the ester, confirming its identity and assessing its purity.[1] The molecular ion peak (M⁺) would be observed at m/z = 144.

Conclusion

Propyl isovalerate is a C₈H₁₆O₂ ester with numerous structural and functional isomers. Its synthesis is readily achieved through standard Fischer esterification, and its identity is confirmed through conventional spectroscopic methods. The data and protocols presented herein offer a technical foundation for professionals engaged in chemical research and development, providing a clear comparison of propyl isovalerate with its relevant isomers and a detailed methodology for its preparation and analysis.

References

• 1. Propyl isovalerate | C8H16O2 | CID 11176 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Propyl isovalerate CAS#: 557-00-6 [m.chemicalbook.com]
• 3. NP-MRD: Showing NP-Card for propyl isovalerate (NP0193309) [np-mrd.org]
• 4. Page loading... [guidechem.com]
• 5. Butanoic acid, 3-methyl-, propyl ester [webbook.nist.gov]
• 6. brainly.com [brainly.com]
• 7. roboguru.ruangguru.com [roboguru.ruangguru.com]
• 8. Isopropyl isovalerate | C8H16O2 | CID 61914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Propyl isovalerate(557-00-6) 1H NMR spectrum [chemicalbook.com]

An In-depth Technical Guide to the Spectroscopic Data of Propyl Isovalerate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for propyl isovalerate, a common ester with applications in flavors, fragrances, and as a potential biomarker. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols for acquiring these spectra.

Data Presentation

The spectroscopic data for propyl isovalerate is summarized in the tables below for easy reference and comparison.

Table 1: ¹H NMR Spectroscopic Data for Propyl Isovalerate (400 MHz, CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
4.033	t	2H	-OCH₂-
2.185	d	2H	-CH₂-C(O)-
2.11	m	1H	-CH(CH₃)₂
1.652	sextet	2H	-CH₂-CH₃
0.961	d	6H	-CH(CH₃)₂
0.948	t	3H	-CH₂-CH₃

Data sourced from ChemicalBook.[1]

Table 2: ¹³C NMR Spectroscopic Data for Propyl Isovalerate (Predicted)

Chemical Shift (ppm)	Assignment
172.9	C=O
65.8	-OCH₂-
43.6	-CH₂-C(O)-
25.9	-CH(CH₃)₂
22.5	-CH(CH₃)₂
22.0	-CH₂-CH₃
10.5	-CH₂-CH₃

Note: These are predicted chemical shifts. Experimental values may vary slightly.

Table 3: IR Spectroscopic Data for Propyl Isovalerate (Liquid Film)

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
2960-2870	Strong	C-H Stretch (Alkyl)
1735-1750	Strong	C=O Stretch (Ester)
1250-1050	Strong	C-O Stretch (Ester)

Characteristic absorption ranges sourced from University of Calgary, Department of Chemistry.[2]

Table 4: Mass Spectrometry Data for Propyl Isovalerate (Electron Ionization)

m/z	Relative Intensity (%)
85.0	99.99
57.0	64.05
103.0	59.93
43.0	58.06
41.0	56.63

Data sourced from PubChem.[3]

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

2.1.1 Sample Preparation for ¹H and ¹³C NMR

• Sample Weighing: Accurately weigh approximately 5-20 mg of propyl isovalerate for ¹H NMR, and 20-50 mg for ¹³C NMR.

• Solvent Selection: Choose a suitable deuterated solvent in which propyl isovalerate is soluble, such as Chloroform-d (CDCl₃).

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial. Gentle vortexing can aid dissolution.

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution into a clean 5 mm NMR tube. Ensure the liquid height is between 4-5 cm.

• Internal Standard (Optional): If required for precise chemical shift referencing, a small amount of an internal standard like tetramethylsilane (TMS) can be added.

2.1.2 Data Acquisition

• Instrument Setup: Place the NMR tube in the spectrometer's autosampler or manually insert it into the magnet.

• Locking and Shimming: The instrument's software will lock onto the deuterium signal of the solvent to stabilize the magnetic field. Shimming is then performed to optimize the magnetic field homogeneity.

• Tuning and Matching: The probe is tuned to the appropriate frequency for the nucleus being observed (¹H or ¹³C).

• Acquisition Parameters: Set the appropriate acquisition parameters, including the number of scans, spectral width, and relaxation delay. For ¹³C NMR, a larger number of scans is typically required due to the low natural abundance of the ¹³C isotope.

• Data Acquisition: Initiate the data acquisition process.

• Data Processing: After acquisition, the raw data (Free Induction Decay - FID) is Fourier transformed to generate the NMR spectrum. Phase and baseline corrections are applied as needed.

2.2 Infrared (IR) Spectroscopy

2.2.1 Sample Preparation (Liquid Film Method)

• Plate Preparation: Ensure two sodium chloride (NaCl) or potassium bromide (KBr) salt plates are clean and dry.

• Sample Application: Place a single drop of propyl isovalerate onto the surface of one salt plate.

• Film Formation: Carefully place the second salt plate on top of the first, allowing the liquid to spread into a thin, uniform film between the plates.

2.2.2 Data Acquisition

• Background Spectrum: Place the empty, clean salt plates in the sample holder of the FT-IR spectrometer and acquire a background spectrum. This will be subtracted from the sample spectrum to remove atmospheric and instrumental interferences.

• Sample Spectrum: Place the salt plates with the propyl isovalerate film in the sample holder.

• Data Acquisition: Acquire the IR spectrum over the desired wavenumber range (typically 4000-400 cm⁻¹).

• Data Processing: The software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

2.3 Gas Chromatography-Mass Spectrometry (GC-MS)

2.3.1 Sample Preparation

• Dilution: Prepare a dilute solution of propyl isovalerate in a volatile organic solvent (e.g., dichloromethane or hexane) at a concentration suitable for GC-MS analysis (typically in the µg/mL range).

• Vial Transfer: Transfer the diluted sample into a 2 mL autosampler vial and seal with a septum cap.

2.3.2 Data Acquisition

• Instrument Setup: The GC-MS is equipped with a capillary column appropriate for the analysis of volatile esters (e.g., a non-polar or mid-polar column). The mass spectrometer is set to electron ionization (EI) mode.

• Injection: The autosampler injects a small volume (typically 1 µL) of the prepared sample into the heated GC inlet, where it is vaporized.

• Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., helium) through the GC column. The components of the sample are separated based on their boiling points and interactions with the column's stationary phase. Propyl isovalerate will elute at a specific retention time under the given conditions.

• Mass Analysis: As propyl isovalerate elutes from the GC column, it enters the mass spectrometer's ion source. Here, it is bombarded with electrons, causing it to ionize and fragment. The resulting ions are separated by their mass-to-charge ratio (m/z) and detected.

• Data Processing: The software records the abundance of each ion at specific retention times, generating a total ion chromatogram (TIC) and a mass spectrum for the peak corresponding to propyl isovalerate.

Mandatory Visualization

The following diagram illustrates the general workflow for obtaining and interpreting the spectroscopic data of a chemical compound like propyl isovalerate.

Spectroscopic Analysis Workflow

References

• 1. Propyl isovalerate(557-00-6) 1H NMR spectrum [chemicalbook.com]
• 2. Ch13 - Sample IR spectra [chem.ucalgary.ca]
• 3. scs.illinois.edu [scs.illinois.edu]

The Biosynthesis of Propyl Isovalerate in Plants: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Propyl isovalerate is a volatile ester that contributes to the characteristic aroma of many fruits. Its biosynthesis in plants is a complex process involving the convergence of amino acid catabolism and fatty acid metabolism, culminating in an esterification reaction catalyzed by alcohol acyltransferases. Understanding this pathway is of significant interest for applications in the food, fragrance, and pharmaceutical industries, where the manipulation of volatile compound production can lead to enhanced flavors, novel scents, and the synthesis of bioactive molecules. This technical guide provides an in-depth overview of the core biosynthetic pathway of propyl isovalerate, detailing the precursor molecules, key enzymatic steps, and the hormonal signaling pathways that regulate its production. The guide includes structured tables of quantitative data, detailed experimental protocols for key analytical techniques, and visualizations of the metabolic and signaling pathways to facilitate a comprehensive understanding for researchers and professionals in the field.

Introduction

Volatile esters are a major class of secondary metabolites in plants, playing crucial roles in plant-insect interactions, defense mechanisms, and fruit aroma. Propyl isovalerate, with its characteristic fruity and sweet aroma, is an important contributor to the flavor profiles of various fruits. The biosynthesis of this ester is dependent on the availability of its two precursors: 1-propanol and isovaleryl-CoA. This guide elucidates the metabolic routes leading to the formation of these precursors and their final condensation to form propyl isovalerate. Furthermore, it explores the intricate regulatory networks, primarily governed by plant hormones, that control the expression of key biosynthetic genes.

The Core Biosynthetic Pathway

The biosynthesis of propyl isovalerate can be conceptually divided into three main stages:

• Synthesis of the alcohol moiety (1-propanol): Primarily derived from the catabolism of the amino acid threonine.

• Synthesis of the acyl-CoA moiety (isovaleryl-CoA): Derived from the catabolism of the branched-chain amino acid valine.

• Esterification: The final condensation of 1-propanol and isovaleryl-CoA, catalyzed by an alcohol acyltransferase (AAT).

Biosynthesis of 1-Propanol from Threonine

While the biosynthesis of 1-propanol in plants is not as extensively characterized as that of other short-chain alcohols, evidence from microbial systems and related plant metabolic pathways suggests a primary route from the catabolism of L-threonine. The proposed pathway involves the following steps:

• Deamination of Threonine: L-threonine is deaminated by threonine deaminase to produce 2-oxobutanoate (α-ketobutyrate) and ammonia.

• Decarboxylation of 2-Oxobutanoate: 2-oxobutanoate is then decarboxylated to propanal.

• Reduction of Propanal: Finally, propanal is reduced to 1-propanol by an alcohol dehydrogenase.

A Technical Guide to the Sensory Perception and Odor Threshold of Propyl Isovalerate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl isovalerate (CAS No. 557-00-6), also known as propyl 3-methylbutanoate, is a fatty acid ester recognized for its distinct sensory characteristics.[1][2] As an organic compound formed from the esterification of isovaleric acid and propanol, it is a key component in the flavor and fragrance industry.[1][3] Its presence has been reported in various natural sources, including bananas, jackfruit, and Gruyère de Comte cheese.[1][4] This guide provides an in-depth analysis of the sensory perception and odor threshold of propyl isovalerate, details the experimental protocols used for its evaluation, and describes the underlying mechanism of its olfactory perception.

Chemical and Physical Properties

Propyl isovalerate is a colorless to light yellow liquid with physical properties that contribute to its volatility and sensory perception.[1][5] A summary of its key properties is presented in Table 1.

Property	Value	Reference
CAS Number	557-00-6	[1]
Molecular Formula	C8H16O2	[2]
Molecular Weight	144.21 g/mol	[2]
Appearance	Colorless to light yellow liquid	[1][5]
Boiling Point	156.00 to 157.00 °C @ 760.00 mm Hg	[2][6]
Density	0.862 g/mL at 20 °C	[1][4]
Refractive Index	1.400 - 1.405 @ 20.00 °C	[2][6]
Solubility	Soluble in organic solvents and alcohol; insoluble in water	[2][5]
Vapor Pressure	2.910000 mm/Hg @ 25.00 °C	[6]
Flash Point	90.00 °F (32.22 °C)	[7]

Table 1: Key Chemical and Physical Properties of Propyl Isovalerate.

Sensory Perception and Profile

The sensory profile of propyl isovalerate is predominantly characterized by its fruity aroma. It is described as having a bitter-sweet, apple-like, and fruity odor.[1][6][7] This non-specific fruitiness makes it a versatile ingredient in creating a wide range of fruit flavors, such as apple, banana, pear, pineapple, and strawberry.[4] In addition to its use in fruit flavorings, it contributes to the complex fruity notes of aged cheeses.[4]

• Odor: Sweet, heavy, and fruity with distinct apple notes.[5][7]

• Flavor: A bittersweet taste profile that is also reminiscent of apple.[1]

Odor Threshold

The odor threshold is the lowest concentration of a substance that can be detected by the human sense of smell.[8] Reported odor threshold values for propyl isovalerate vary, which can be attributed to differences in experimental methodologies, the purity of the chemical, and the composition and sensitivity of the sensory panel.[8][9]

Threshold Type	Value	Medium	Reference
Odor Threshold	0.000056 ppm	Not Specified	[1]
Detection Threshold	8.7 to 33 ppb	Not Specified	[1]

Table 2: Reported Odor Threshold Values for Propyl Isovalerate.

Experimental Protocols

The determination of sensory perception and odor thresholds relies on standardized and controlled methodologies. Below are detailed protocols for two key experimental techniques.

Odor Threshold Determination by Forced-Choice Ascending Concentration Series

This method, compliant with standards like ASTM E679, is widely used to determine detection and recognition thresholds.[10] It minimizes bias by presenting samples in an ascending order of concentration and forcing panelists to choose which port contains the odorant.[10][11]

Methodology:

• Panelist Selection: A panel of at least six individuals is selected.[11] Panelists are screened for their olfactory sensitivity and trained to ensure consistency.[9][11]

• Sample Preparation: A stock solution of high-purity propyl isovalerate is prepared. A series of dilutions is created using an odor-free medium (e.g., purified air or water) to achieve a range of concentrations, typically in equal logarithmic steps.[8][12]

• Presentation: An olfactometer is used to present the diluted odor samples to the panelists.[10] In a typical setup, a forced-choice method (e.g., three-alternative forced-choice, 3-AFC) is used, where one port presents the odorant and two present blanks (odor-free medium).[10][11]

• Evaluation: Panelists are instructed to sniff each port and identify the one containing the odor. The procedure starts with the lowest concentration and ascends.[10][11]

• Data Analysis: The individual threshold is determined as the concentration at which a panelist provides a predetermined number of correct consecutive responses. The group's threshold is then calculated, often as the geometric mean of the individual thresholds, representing the concentration at which 50% of the panel can detect the odor.[10]

Workflow for Odor Threshold Determination.

Sensory Analysis by Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with human sensory assessment.[13] It allows for the identification of individual aroma-active compounds in a complex mixture.

Methodology:

• Sample Preparation: The sample containing propyl isovalerate is prepared for injection. This may involve solvent extraction or headspace analysis to isolate volatile compounds.

• GC Separation: The prepared sample is injected into a gas chromatograph. The GC column separates the volatile compounds based on their boiling points and chemical properties.[14]

• Effluent Splitting: At the end of the GC column, the effluent is split into two streams. One stream is directed to a chemical detector, such as a mass spectrometer (MS), for compound identification. The other stream is directed to an olfactometry port (a sniffing port).[13]

• Olfactometry Assessment: A trained panelist sniffs the effluent from the olfactometry port and records the time, duration, and description of any detected odors.

• Data Integration: The data from the chemical detector (retention times, mass spectra) is correlated with the sensory data from the olfactometry assessment. This allows for the positive identification of the compounds responsible for specific aromas. Propyl isovalerate would be identified by its characteristic retention time and its "fruity, apple" aroma description.[1][6]

Workflow for Gas Chromatography-Olfactometry (GC-O).

Mechanism of Olfactory Perception

The perception of odors, including that of propyl isovalerate, is initiated by a complex signal transduction cascade in the olfactory epithelium.[15] This process converts a chemical signal into an electrical signal that is interpreted by the brain.

The olfactory signaling pathway is primarily mediated by G-protein coupled receptors (GPCRs).[16]

• Odorant Binding: Volatile molecules of propyl isovalerate bind to specific Olfactory Receptors (ORs), which are GPCRs located on the cilia of olfactory receptor neurons.[15][17]

• G-Protein Activation: This binding event causes a conformational change in the receptor, which in turn activates an associated G-protein, specifically the olfactory-specific G-protein (G-olf). The G-protein releases its bound GDP and binds GTP.[17]

• Second Messenger Production: The activated alpha subunit of G-olf dissociates and activates the enzyme adenylyl cyclase III. This enzyme catalyzes the conversion of ATP into cyclic adenosine monophosphate (cAMP), a second messenger.[15][17]

• Ion Channel Opening: The increase in intracellular cAMP concentration leads to the opening of cyclic nucleotide-gated (CNG) ion channels.[15]

• Depolarization: The opening of these channels allows an influx of cations (primarily Ca²⁺ and Na⁺) into the cell, causing depolarization of the olfactory receptor neuron's membrane.[15] This initial depolarization is often amplified by a subsequent efflux of Cl⁻ ions through calcium-activated chloride channels.

• Signal Transmission: If the depolarization reaches a sufficient threshold, it generates an action potential. This electrical signal is then transmitted along the neuron's axon to the olfactory bulb in the brain for processing.[15]

Generalized Olfactory Signal Transduction Pathway.

References

• 1. Propyl isovalerate CAS#: 557-00-6 [m.chemicalbook.com]
• 2. Propyl isovalerate | C8H16O2 | CID 11176 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Esters | Research Starters | EBSCO Research [ebsco.com]
• 4. Propyl isovalerate natural (US), = 98 , FG 557-00-6 [sigmaaldrich.com]
• 5. aurochemicals.com [aurochemicals.com]
• 6. parchem.com [parchem.com]
• 7. propyl isovalerate, 557-00-6 [thegoodscentscompany.com]
• 8. tandfonline.com [tandfonline.com]
• 9. Odor Detection Thresholds [leffingwell.com]
• 10. fivesenses.com [fivesenses.com]
• 11. opac.bhamada.ac.id [opac.bhamada.ac.id]
• 12. NEMI Method Summary - 2150 B [nemi.gov]
• 13. gas chromatography olfactometry: Topics by Science.gov [science.gov]
• 14. more.juniata.edu [more.juniata.edu]
• 15. The Transduction of Olfactory Signals - Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Reactome | Olfactory Signaling Pathway [reactome.org]
• 17. youtube.com [youtube.com]

Propyl Isovalerate: A Technical Guide to its Solubility in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of propyl isovalerate in various organic solvents. Propyl isovalerate, also known as propyl 3-methylbutanoate, is a fatty acid ester recognized for its characteristic fruity aroma. Understanding its solubility is critical for a wide range of applications, including flavor and fragrance formulation, chemical synthesis, and pharmaceutical drug development where it may be used as a solvent or intermediate.

Core Physical and Chemical Properties

Propyl isovalerate is a colorless liquid with the molecular formula C₈H₁₆O₂.[1] Key physical properties are summarized below:

Property	Value	Reference
Molecular Weight	144.21 g/mol	[1]
Boiling Point	156.0 to 157.0 °C at 760 mmHg	[1]
Density	0.862 g/mL at 20 °C	[2]
Refractive Index	1.400 - 1.405 at 20 °C	[1]
Flash Point	44 °C	[2]

Solubility of Propyl Isovalerate

Propyl isovalerate is generally characterized as being soluble in organic solvents and alcohol, while being insoluble in water.[1][2] An estimated water solubility is reported to be 356.7 mg/L at 25 °C.[3]

While qualitative descriptions are widely available, specific quantitative solubility data in common organic solvents is not readily found in publicly accessible literature. The following table summarizes the available qualitative and limited quantitative solubility information. Researchers requiring precise solubility data for specific applications are advised to determine it experimentally.

Solvent	Qualitative Solubility	Quantitative Solubility (at specified temperature)
Alcohol (general)	Soluble[1][2][3]	Data not available
Organic Solvents (general)	Soluble[1][2]	Data not available
Water	Insoluble[1][2]	356.7 mg/L at 25 °C (estimated)[3]

Experimental Protocol for Determining Solubility

For researchers needing to establish precise solubility limits of propyl isovalerate in specific organic solvents, the following detailed experimental protocol, based on the widely accepted shake-flask method, is recommended.

Objective: To determine the equilibrium solubility of propyl isovalerate in a given organic solvent at a specific temperature.

Materials:

• Propyl isovalerate (high purity)

• Selected organic solvent (analytical grade)

• Thermostatically controlled shaker or water bath

• Calibrated analytical balance

• Volumetric flasks and pipettes

• Glass vials with airtight seals (e.g., screw caps with PTFE liners)

• Syringe filters (chemically compatible with the solvent)

• Gas chromatograph (GC) with a suitable column and detector (e.g., Flame Ionization Detector - FID) or other suitable analytical instrument.

Procedure:

• Preparation of Saturated Solutions: a. Add an excess amount of propyl isovalerate to a series of glass vials. The exact amount will depend on the expected solubility but should be sufficient to ensure a solid or liquid phase of the solute remains after equilibrium is reached. b. Accurately add a known volume or mass of the organic solvent to each vial. c. Securely seal the vials to prevent solvent evaporation.

• Equilibration: a. Place the vials in a thermostatically controlled shaker or water bath set to the desired experimental temperature. b. Agitate the samples for a predetermined period (e.g., 24 to 72 hours) to ensure that equilibrium is reached. The time required for equilibration should be determined empirically by taking measurements at different time points until the concentration of propyl isovalerate in the solvent remains constant.

• Sample Preparation and Analysis: a. After equilibration, allow the vials to stand undisturbed at the experimental temperature for a sufficient time to allow the undissolved propyl isovalerate to settle. b. Carefully withdraw an aliquot of the supernatant (the clear, saturated solution) using a pipette or syringe. To avoid disturbing the undissolved solute, it is crucial to sample from the upper portion of the liquid. c. Immediately filter the aliquot through a chemically compatible syringe filter to remove any suspended microparticles. d. Accurately dilute the filtered sample with the same organic solvent to a concentration that falls within the linear range of the analytical instrument. e. Analyze the diluted sample using a pre-calibrated Gas Chromatograph (or other suitable analytical method) to determine the concentration of propyl isovalerate.

• Data Analysis and Reporting: a. From the measured concentration of the diluted sample and the dilution factor, calculate the concentration of propyl isovalerate in the original saturated solution. b. Express the solubility in appropriate units, such as grams per 100 mL of solvent (g/100mL) or moles per liter (mol/L). c. The experiment should be performed in triplicate to ensure the reproducibility of the results. Report the average solubility and the standard deviation.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the experimental determination of propyl isovalerate solubility.

Workflow for determining propyl isovalerate solubility.

This guide provides a foundational understanding of propyl isovalerate's solubility. For specific, high-precision applications, experimental determination of solubility in the solvent system of interest is strongly recommended.

References

• 1. Propyl isovalerate | C8H16O2 | CID 11176 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. propyl isovalerate, 557-00-6 [thegoodscentscompany.com]

Thermochemical data for propyl 3-methylbutanoate

An In-depth Technical Guide on the Thermochemical Properties of Propyl 3-Methylbutanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data for propyl 3-methylbutanoate (also known as propyl isovalerate). The information is compiled from various chemical databases and relevant literature, offering a valuable resource for professionals in research and development. This document summarizes key quantitative data in structured tables, details relevant experimental protocols, and provides visualizations of experimental workflows.

Core Thermochemical Data

Propyl 3-methylbutanoate (C₈H₁₆O₂) is an ester recognized for its characteristic fruity aroma. Understanding its thermochemical properties is crucial for various applications, including process design, safety analysis, and computational modeling.

Summary of Quantitative Data

The following table summarizes the key thermochemical parameters for propyl 3-methylbutanoate. These values are essential for thermodynamic calculations and chemical process simulations.

Thermochemical Property	Symbol	Value	Units	Source
Standard Gibbs Free Energy of Formation (gas)	ΔfG°	-219.88	kJ/mol	Calculated Property[1]
Standard Enthalpy of Formation (gas)	ΔfH°	-458.53	kJ/mol	Calculated Property[1]
Enthalpy of Vaporization	ΔvapH	Value not explicitly found	kJ/mol	-
Ideal Gas Heat Capacity	Cp,gas	Value not explicitly found	J/(mol·K)	-

Note: The values for the standard Gibbs free energy of formation and the standard enthalpy of formation are calculated properties and should be used with this consideration. Experimentally determined values for the enthalpy of vaporization and ideal gas heat capacity were not explicitly found in the public domain during the literature search. These properties are often determined experimentally or estimated using computational methods.

Experimental Protocols for Thermochemical Data Determination

Determination of Enthalpy of Combustion and Formation by Combustion Calorimetry

The standard enthalpy of formation of an organic compound like propyl 3-methylbutanoate is typically derived from its experimentally determined enthalpy of combustion.

Experimental Apparatus:

• An isoperibol or adiabatic bomb calorimeter.

• A certified benzoic acid pellet for calibration.

• High-purity oxygen.

• A temperature monitoring system with high precision.

Procedure:

• Calibration: The energy equivalent of the calorimeter is determined by combusting a known mass of benzoic acid under standardized conditions.

• Sample Preparation: A precise mass of liquid propyl 3-methylbutanoate is encapsulated in a combustible container (e.g., a gelatin capsule) of known mass and heat of combustion.

• Combustion: The sealed "bomb" is filled with high-purity oxygen (typically to a pressure of 30 atm) and placed in the calorimeter. The sample is then ignited.

• Temperature Measurement: The temperature change of the water in the calorimeter is carefully measured.

• Data Analysis: The gross heat of combustion is calculated from the temperature rise and the energy equivalent of the calorimeter. Corrections are applied for the ignition energy and the heat of formation of any side products (e.g., nitric acid from residual nitrogen).

• Calculation of Enthalpy of Formation: The standard enthalpy of combustion is used, along with the standard enthalpies of formation of the combustion products (CO₂ and H₂O), to calculate the standard enthalpy of formation of propyl 3-methylbutanoate using Hess's Law.

Logical Workflow for Combustion Calorimetry

A simplified workflow for determining the enthalpy of formation.

Determination of Enthalpy of Vaporization by the Transpiration Method

The enthalpy of vaporization can be determined by measuring the vapor pressure of the substance as a function of temperature. The transpiration method is a common technique for this purpose, especially for compounds with low volatility.[2]

Experimental Apparatus:

• A temperature-controlled saturator cell containing the sample.

• An inert carrier gas (e.g., nitrogen or argon) with a precisely controlled flow rate.

• A cold trap or an analytical system (e.g., gas chromatograph) to quantify the transported vapor.

Procedure:

• Sample Loading: The saturator cell is loaded with propyl 3-methylbutanoate. The sample is often coated on an inert support to maximize the surface area for evaporation.

• Equilibrium Saturation: A stream of the carrier gas is passed through the saturator at a known and constant flow rate. The flow rate is kept low enough to ensure that the gas stream becomes saturated with the vapor of the substance.

• Vapor Collection: The gas stream exiting the saturator, now containing the vapor of the sample, is passed through a cold trap where the vapor condenses.

• Quantification: The amount of the condensed substance is determined gravimetrically or by a suitable analytical technique like gas chromatography.

• Vapor Pressure Calculation: The partial pressure of the substance in the saturated gas stream (i.e., the vapor pressure) is calculated from the amount of substance transported, the volume of the carrier gas, and the temperature, assuming ideal gas behavior.

• Temperature Dependence: The experiment is repeated at several different temperatures.

• Enthalpy of Vaporization Calculation: The enthalpy of vaporization is determined from the temperature dependence of the vapor pressure using the Clausius-Clapeyron equation. A plot of ln(P) versus 1/T yields a straight line with a slope of -ΔvapH/R.

Logical Workflow for the Transpiration Method

A simplified workflow for determining the enthalpy of vaporization.

Concluding Remarks

This guide provides a summary of the currently available thermochemical data for propyl 3-methylbutanoate. While calculated values for the standard Gibbs free energy and enthalpy of formation are available, there is a need for high-quality, experimentally determined data for these and other thermochemical properties, such as the enthalpy of vaporization and ideal gas heat capacity. The experimental protocols described herein represent the standard methodologies that can be employed to obtain this crucial data, which would be of significant benefit to the scientific and industrial communities.

References

• 1. propyl butanoate -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT) [wtt-pro.nist.gov]
• 2. researchgate.net [researchgate.net]

The Discovery and History of Propyl Isovalerate: A Technical Guide

Abstract: This document provides a comprehensive technical overview of the discovery, history, and synthesis of propyl isovalerate (propyl 3-methylbutanoate). Aimed at researchers, scientists, and professionals in drug development and chemical sciences, it details the historical context of ester synthesis in the 19th century, outlines the standard experimental protocols for its preparation, and presents its key physicochemical properties in a structured format. The guide also includes visualizations of historical developments, experimental workflows, and its primary biological interaction through the olfactory pathway.

Historical Context: The Dawn of Ester Synthesis

The story of propyl isovalerate is intrinsically linked to the broader history of organic synthesis and the study of esters in the 19th century. The term "ester" itself was coined by the German chemist Leopold Gmelin in the first half of the century.[1] During this period, chemists were deeply engaged in understanding the composition and structure of organic compounds.

Pioneering French chemists like Charles-Adolphe Wurtz and Auguste André Thomas Cahours made significant contributions that laid the groundwork for ester synthesis.[2][3][4][5][6][7][8] Wurtz, a staunch advocate for atomic theory, discovered ethylamine and developed the famous Wurtz reaction.[6] His work included developing practical methods for synthesizing various organic compounds, including the synthesis of esters from alkyl halides and silver salts of acids.[2][3] Cahours was also prolific, discovering a vast number of chemicals, including amyl alcohol, and making important contributions to the understanding of chemical radicals.[5][8] While there is no specific record of these chemists isolating propyl isovalerate, their development of general synthesis methods was crucial.

The most direct and enduring method for creating esters, including propyl isovalerate, is the acid-catalyzed esterification of a carboxylic acid and an alcohol. This classic reaction was first systematically described in 1895 by Emil Fischer and Arthur Speier.[9][10] Known as the Fischer-Speier esterification, this equilibrium reaction involves refluxing the parent carboxylic acid (isovaleric acid) and alcohol (n-propanol) with a strong acid catalyst.[9][10][11] This method became the standard for the synthesis of a wide array of esters and remains a cornerstone of organic chemistry today.[12][13]

References

• 1. Ester | Description, Types, & Reactions | Britannica [britannica.com]
• 2. encyclopedia.com [encyclopedia.com]
• 3. revistas.unam.mx [revistas.unam.mx]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Charles Adolphe Wurtz - Wikipedia [en.wikipedia.org]
• 7. Charles-Adolphe Wurtz | Organic Chemistry, Alkaloids & Isomerism | Britannica [britannica.com]
• 8. cris.bgu.ac.il [cris.bgu.ac.il]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Ester - Wikipedia [en.wikipedia.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]

Protocols & Analytical Methods

Application Note: Synthesis of Propyl Isovalerate via Fischer Esterification

Introduction

Propyl isovalerate, also known as propyl 3-methylbutanoate, is an ester characterized by its fruity aroma, reminiscent of apples and pineapples. This compound is widely used as a flavoring and fragrance agent in the food, beverage, and cosmetic industries.[1] Its synthesis is a classic example of the Fischer esterification, a cornerstone reaction in organic chemistry for the formation of esters from carboxylic acids and alcohols, catalyzed by a strong acid.[2][3][4] This application note provides a detailed protocol for the synthesis of propyl isovalerate for researchers, scientists, and professionals in drug development who may use such compounds as building blocks or fragrance components in formulations.

Reaction Principle

The Fischer esterification is a reversible, acid-catalyzed nucleophilic acyl substitution reaction.[4] In the synthesis of propyl isovalerate, isovaleric acid (3-methylbutanoic acid) reacts with propanol in the presence of a strong acid catalyst, typically concentrated sulfuric acid (H₂SO₄). The reaction equilibrium is driven towards the product side by using an excess of one of the reactants (usually the less expensive alcohol) or by removing the water formed during the reaction.[4]

Applications

Propyl isovalerate is primarily used in the flavor and fragrance industry.[1] In the context of drug development, pleasant-smelling esters can be used to mask unpleasant odors of active pharmaceutical ingredients (APIs) in topical or oral formulations, improving patient compliance. Furthermore, the principles of Fischer esterification are fundamental to the synthesis of more complex pharmaceutical compounds containing ester functionalities.

Experimental Protocol

This protocol details the laboratory-scale synthesis of propyl isovalerate via Fischer esterification.

Materials and Equipment

• Reactants:

  • Isovaleric acid (3-methylbutanoic acid)

  • n-Propanol

• Catalyst:

  • Concentrated sulfuric acid (98%)

• Solvents & Reagents for Work-up:

  • Diethyl ether (or other suitable extraction solvent)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Saturated sodium chloride (brine) solution

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Equipment:

  • Round-bottom flask

  • Reflux condenser

  • Heating mantle or oil bath

  • Separatory funnel

  • Beakers and Erlenmeyer flasks

  • Distillation apparatus (simple or fractional)

  • Magnetic stirrer and stir bar

  • Graduated cylinders and pipettes

  • pH paper

Reaction Setup & Procedure

• Reactant Charging: In a round-bottom flask equipped with a magnetic stir bar, combine isovaleric acid and an excess of n-propanol (a 1:3 molar ratio is recommended to shift the equilibrium towards the product).

• Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the reaction mixture while stirring. A typical catalyst loading is 1-2% of the total mass of the reactants.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a heating mantle or oil bath. The reaction temperature will be close to the boiling point of n-propanol (97 °C). Allow the reaction to reflux for a period of 1-2 hours. The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Cooling: After the reflux period, turn off the heat and allow the reaction mixture to cool to room temperature.

Work-up and Purification

• Quenching: Transfer the cooled reaction mixture to a separatory funnel containing deionized water.

• Extraction: Extract the aqueous layer with diethyl ether. Combine the organic layers.

• Neutralization: Wash the combined organic layers with a saturated sodium bicarbonate solution to neutralize the acidic catalyst and any unreacted isovaleric acid. Continue washing until the aqueous layer is no longer acidic (test with pH paper). Carbon dioxide evolution will be observed during this step.

• Brine Wash: Wash the organic layer with a saturated brine solution to remove any remaining water-soluble impurities.

• Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[3][5]

• Solvent Removal: Decant or filter the dried organic solution into a clean, dry round-bottom flask and remove the diethyl ether using a rotary evaporator.

• Distillation: Purify the crude propyl isovalerate by simple or fractional distillation. Collect the fraction boiling at approximately 156 °C, which is the boiling point of propyl isovalerate.

Data Presentation

Parameter	Value
Reactants
Isovaleric Acid	1.0 molar equivalent
n-Propanol	3.0 molar equivalents
Catalyst
Concentrated H₂SO₄	1-2% (by mass)
Reaction Conditions
Temperature	Reflux (approx. 97 °C)
Reaction Time	1-2 hours
Product Properties
Molecular Formula	C₈H₁₆O₂
Molecular Weight	144.21 g/mol
Boiling Point	155.8 °C
Appearance	Colorless liquid
Odor	Fruity, apple-like

Work-up Step	Reagent/Solvent	Purpose
Quenching	Deionized Water	To dilute the reaction mixture and facilitate extraction.
Extraction	Diethyl Ether	To isolate the ester from the aqueous phase.
Neutralization	Saturated NaHCO₃	To remove the acid catalyst and unreacted carboxylic acid.
Brine Wash	Saturated NaCl	To remove dissolved water and water-soluble impurities.
Drying	Anhydrous Na₂SO₄	To remove residual water from the organic phase.
Purification	Distillation	To isolate the pure propyl isovalerate from non-volatile impurities and any remaining starting materials.

Visualizations

Fischer Esterification Reaction Scheme

Caption: Overall reaction for the synthesis of propyl isovalerate.

Experimental Workflow

Caption: Step-by-step workflow for propyl isovalerate synthesis.

References

• 1. propyl isovalerate, 557-00-6 [thegoodscentscompany.com]
• 2. community.wvu.edu [community.wvu.edu]
• 3. cerritos.edu [cerritos.edu]
• 4. odp.library.tamu.edu [odp.library.tamu.edu]
• 5. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]

Application Notes and Protocols for the Enzymatic Synthesis of Propyl Isovalerate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl isovalerate is a significant flavor and fragrance compound, imparting a fruity, apple-like aroma.[1] Its synthesis through enzymatic methods offers a green and highly selective alternative to traditional chemical catalysis, which often requires harsh conditions and can lead to undesirable byproducts. Lipases (E.C. 3.1.1.3) are versatile enzymes that can efficiently catalyze the esterification of isovaleric acid and propanol to produce propyl isovalerate under mild conditions. This document provides detailed application notes and protocols for the synthesis of propyl isovalerate using both free and immobilized lipases. The enzymatic production of such flavor esters is of considerable interest as it can yield products labeled as "natural".

Principles of Enzymatic Esterification

Lipase-catalyzed esterification proceeds via a two-step mechanism. First, the lipase is acylated by the carboxylic acid (isovaleric acid) to form an acyl-enzyme intermediate. Subsequently, this intermediate is deacylated by the alcohol (propanol) to form the ester (propyl isovalerate) and regenerate the free enzyme. The use of immobilized lipases is often preferred in industrial applications as it allows for easy separation of the catalyst from the reaction mixture, enhances enzyme stability, and enables continuous operation.[2] Solvent-free systems are also gaining prominence as they are more environmentally friendly and can lead to higher volumetric productivity.[3][4]

Experimental Protocols

Materials and Equipment

• Enzymes: Immobilized lipase B from Candida antarctica (Novozym 435) or other suitable immobilized lipases. Free lipases such as from Candida rugosa or porcine pancreas can also be used.

• Substrates: Isovaleric acid (≥99%), n-propanol (≥99%).

• Solvent (optional): n-hexane, cyclohexane, or other non-polar organic solvents.

• Reaction Vessel: Jacketed glass reactor with magnetic or overhead stirring, or sealed vials for small-scale reactions.

• Temperature Control: Water bath or circulating oil bath.

• Analytical Equipment: Gas chromatograph with a mass spectrometer (GC-MS) for quantitative analysis.

• Other: Molecular sieves (3Å) for water removal (optional), standard laboratory glassware, and consumables.

Protocol 1: Synthesis of Propyl Isovalerate using Immobilized Lipase in a Solvent-Free System

This protocol is adapted from general procedures for solvent-free enzymatic synthesis of short-chain esters.[3][4][5]

• Reaction Setup: In a temperature-controlled reaction vessel, add isovaleric acid and n-propanol. A typical starting molar ratio of alcohol to acid is 1:1 to 3:1 to shift the equilibrium towards ester formation.[5][6]

• Enzyme Addition: Add the immobilized lipase (e.g., Novozym 435). The enzyme loading is typically between 5% and 15% (w/w) based on the total weight of the substrates.[5]

• Reaction Conditions: Maintain the reaction temperature between 40°C and 60°C.[7] Stir the mixture at a constant speed (e.g., 200-250 rpm) to ensure proper mixing and minimize mass transfer limitations.[5]

• Monitoring the Reaction: Withdraw small aliquots of the reaction mixture at regular intervals (e.g., every 1-2 hours). Prepare the samples for GC-MS analysis by diluting them in a suitable solvent (e.g., hexane) and adding an internal standard if necessary.

• Reaction Termination and Product Isolation: Once the reaction has reached the desired conversion, stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with a solvent and dried for reuse. The product, propyl isovalerate, can be purified from the remaining substrates by distillation or other chromatographic techniques if required.

Protocol 2: Synthesis of Propyl Isovalerate using Free Lipase in an Organic Solvent

This protocol is based on general methods for lipase-catalyzed esterification in organic solvents.

• Reaction Setup: In a sealed vial or flask, dissolve isovaleric acid and n-propanol in a non-polar solvent such as n-hexane. The substrate concentrations can range from 0.2 M to 1.0 M.

• Enzyme Addition: Add the free lipase powder. The amount of enzyme can vary, and optimization may be required.

• Water Removal (Optional): Add molecular sieves to the reaction mixture to remove the water produced during the esterification, which can help to drive the reaction towards completion.

• Reaction Conditions: Incubate the reaction mixture at a controlled temperature, typically between 30°C and 50°C, with constant shaking.

• Monitoring and Work-up: Monitor the reaction progress by GC-MS as described in Protocol 1. To terminate the reaction, the enzyme can be removed by centrifugation or filtration. The solvent can then be removed under reduced pressure, and the product can be purified.

Data Presentation

The following tables summarize typical ranges for key reaction parameters in the lipase-catalyzed synthesis of short-chain esters, which can be used as a starting point for the optimization of propyl isovalerate synthesis.

Parameter	Range	Reference
Temperature	30 - 60 °C	[7][8]
Substrate Molar Ratio (Alcohol:Acid)	1:1 to 3:1	[5][6]
Enzyme Concentration (Immobilized)	5 - 15% (w/w of substrates)	[5]
Reaction Time	1 - 24 hours	[5][9]
Agitation Speed	150 - 250 rpm	[5]
Solvent (if used)	n-hexane, cyclohexane

Table 1: Key Reaction Parameters for Enzymatic Synthesis of Propyl Isovalerate.

Lipase Source	Immobilization Support	Optimal Temperature (°C)	Solvent System	Typical Conversion (%)	Reference
Candida antarctica B (Novozym 435)	Macroporous acrylic resin	45-60	Solvent-free or n-hexane	>90	[5]
Candida rugosa	Various	30-45	n-hexane	70-85	[4]
Porcine Pancreas	Celite/Amberlite	30-40	n-hexane	80-95
Rhizomucor miehei (Lipozyme IM-20)	Anion-exchange resin	40-50	n-hexane	>85

Table 2: Comparison of Different Lipases for Short-Chain Ester Synthesis.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the enzymatic synthesis of propyl isovalerate.

Caption: General workflow for the enzymatic synthesis of propyl isovalerate.

Signaling Pathway and Logical Relationships

The following diagram illustrates the logical relationship of key parameters influencing the yield of propyl isovalerate in lipase-catalyzed synthesis.

Caption: Key parameters influencing propyl isovalerate synthesis yield.

Analytical Methods

The primary method for the quantitative analysis of propyl isovalerate synthesis is Gas Chromatography-Mass Spectrometry (GC-MS).[10][11]

• Sample Preparation: Aliquots from the reaction mixture are typically diluted with a suitable solvent (e.g., n-hexane) before injection into the GC-MS. An internal standard may be used for more accurate quantification.

• GC Conditions: A non-polar or medium-polarity capillary column is generally used. The oven temperature program is optimized to achieve good separation of the substrates (isovaleric acid and propanol) and the product (propyl isovalerate).

• MS Detection: The mass spectrometer is operated in electron ionization (EI) mode. Quantification is performed by integrating the peak area of the product and comparing it to a calibration curve prepared with known concentrations of propyl isovalerate.

Conclusion

The enzymatic synthesis of propyl isovalerate using lipases presents a highly efficient and environmentally friendly method for the production of this valuable flavor compound. By optimizing key reaction parameters such as temperature, substrate molar ratio, and enzyme concentration, high yields of propyl isovalerate can be achieved. The use of immobilized enzymes and solvent-free reaction systems further enhances the industrial applicability of this biocatalytic approach. The protocols and data presented in these application notes provide a solid foundation for researchers and scientists to develop and optimize the enzymatic synthesis of propyl isovalerate for various applications.

References

• 1. propyl isovalerate, 557-00-6 [thegoodscentscompany.com]
• 2. researchgate.net [researchgate.net]
• 3. Solvent-Free Synthesis of Flavour Esters through Immobilized Lipase Mediated Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijsr.net [ijsr.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse | MDPI [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Performance of Different Immobilized Lipases in the Syntheses of Short- and Long-Chain Carboxylic Acid Esters by Esterification Reactions in Organic Media - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Amino acid analysis in physiological samples by GC-MS with propyl chloroformate derivatization and iTRAQ-LC-MS/MS [pubmed.ncbi.nlm.nih.gov]
• 11. Quantitative analysis of fatty-acid-based biofuels produced by wild-type and genetically engineered cyanobacteria by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Propyl Isovalerate: Application Notes and Protocols for Food Science

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl isovalerate, also known as propyl 3-methylbutanoate, is a flavoring agent widely utilized in the food industry to impart fruity and sweet aromatic profiles.[1][2][3] Its characteristic scent is often described as apple-like, with sweet and slightly bitter notes.[1][2][4] This ester is found naturally in fruits such as apples, bananas, and jackfruit, as well as in certain cheeses like Gruyere.[2][5] As a food additive, it is designated with FEMA number 2960 and JECFA number 197, and is generally recognized as safe (GRAS) for its intended use.[1][6][7][8] This document provides detailed application notes and experimental protocols for the effective use and analysis of propyl isovalerate in food science research and product development.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of propyl isovalerate is essential for its application in food systems.

Property	Value	References
Chemical Name	Propyl 3-methylbutanoate	[6][9][10][11][12]
Synonyms	Propyl isovalerate, Isovaleric acid, propyl ester	[1][6]
CAS Number	557-00-6	[1][2][8][10][11]
Molecular Formula	C8H16O2	[6][10]
Molecular Weight	144.21 g/mol	[2][5][9][10]
Appearance	Colorless, clear liquid	[1]
Odor	Fruity, sweet, apple-like	[1][4][5]
Taste Profile	Sweet, apple, and bitter	[4]
Boiling Point	156.00 to 157.00 °C @ 760.00 mm Hg	[1][2][6]
Flash Point	32.22 °C (90.00 °F)	[1][13]
Density	0.860 - 0.866 g/mL at 20 °C	[5][6]
Refractive Index	1.400 - 1.405 at 20 °C	[2][6]
Solubility	Insoluble in water; soluble in alcohol and organic solvents.	[6]
Odor Threshold	0.000056 ppm
Aroma Threshold	8.7 to 33 ppb	[2]

Applications in Food Products

The fruity and versatile flavor profile of propyl isovalerate makes it a valuable component in a wide array of food and beverage products.[5]

• Beverages: Carbonated soft drinks, fruit juices, and alcoholic beverages to enhance fruity notes.

• Confectionery: Hard and soft candies, chewing gum, and fruit-flavored fillings.

• Dairy Products: Yogurts, ice creams, and flavored milk to introduce or boost fruit flavors.

• Baked Goods: Fillings for pastries, cakes, and cookies.

• Savory Products: In aged cheeses like Parmesan, Asiago, and Romano to complement the existing fruity complex.[5]

Experimental Protocols

Protocol 1: Synthesis of Propyl Isovalerate via Fischer Esterification

This protocol describes the laboratory-scale synthesis of propyl isovalerate from isovaleric acid and propanol using an acid catalyst. This method is based on the Fischer-Speier esterification reaction.[14][15][16]

Materials:

• Isovaleric acid (3-methylbutanoic acid)

• n-Propanol

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid

• Sodium bicarbonate (NaHCO₃) solution, saturated

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Boiling chips

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine isovaleric acid and a molar excess of n-propanol (typically a 3:1 to 5:1 molar ratio of alcohol to acid). Add a few boiling chips.

• Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total volume) to the mixture while swirling.

• Reflux: Attach the reflux condenser and heat the mixture to reflux using a heating mantle. The reaction time typically ranges from 1 to 10 hours, depending on the scale and desired conversion.[15] The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Transfer the mixture to a separatory funnel.

• Washing:

  • Wash the organic layer with water to remove the excess alcohol and sulfuric acid.

  • Neutralize any remaining acid by washing with a saturated sodium bicarbonate solution until effervescence ceases.

  • Perform a final wash with brine (saturated NaCl solution) to aid in the separation of the aqueous and organic layers.

• Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Filter the drying agent and purify the crude propyl isovalerate by fractional distillation.[15] Collect the fraction boiling at approximately 156-157 °C.[1][6]

• Characterization: Confirm the identity and purity of the synthesized propyl isovalerate using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Propyl Isovalerate Synthesis Workflow

Protocol 2: Sensory Evaluation of Propyl Isovalerate in a Beverage Matrix

This protocol outlines a descriptive sensory analysis to characterize the flavor profile of propyl isovalerate in a model beverage system.[1][5]

Objective: To identify and quantify the sensory attributes of propyl isovalerate in a sweetened carbonated water base.

Materials:

• Propyl isovalerate (food grade)

• Sucrose

• Citric acid

• Carbonated water

• Trained sensory panelists (8-12 members)

• Sensory booths with controlled lighting and ventilation

• Glassware for sample presentation

Procedure:

• Panelist Training: Train panelists on the recognition and intensity scaling of relevant aroma and flavor attributes (e.g., fruity, apple, sweet, pineapple, banana, cheesy, waxy). Provide reference standards for each attribute.

• Sample Preparation:

  • Prepare a base solution of sweetened carbonated water (e.g., 10% sucrose, 0.1% citric acid).

  • Prepare a stock solution of propyl isovalerate in ethanol.

  • Spike the base solution with propyl isovalerate at different concentrations (e.g., 1 ppm, 5 ppm, 10 ppm). A control sample (base solution only) should also be prepared.

• Evaluation:

  • Present the samples to the panelists in a randomized and blind manner.

  • Instruct panelists to evaluate the aroma and flavor of each sample and rate the intensity of the identified attributes on a structured scale (e.g., a 15-cm line scale anchored from "not perceptible" to "very strong").

• Data Analysis:

  • Collect the intensity ratings for each attribute from all panelists.

  • Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to determine significant differences between samples and Principal Component Analysis (PCA) to visualize the sensory space of the different concentrations.

Sensory Evaluation Workflow

Protocol 3: Quantification of Propyl Isovalerate in a Food Matrix by GC-MS

This protocol describes a method for the extraction and quantification of propyl isovalerate from a fruit juice matrix using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• Fruit juice sample

• Propyl isovalerate standard

• Internal standard (e.g., ethyl valerate or a deuterated analog)

• Dichloromethane (DCM) or other suitable organic solvent

• Sodium chloride (NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Solid-Phase Microextraction (SPME) fibers (optional, for headspace analysis)

• Vials and syringes

Procedure:

• Standard Curve Preparation: Prepare a series of standard solutions of propyl isovalerate in the chosen solvent at known concentrations. Spike each standard with a fixed concentration of the internal standard.

• Sample Preparation (Liquid-Liquid Extraction):

  • To a known volume of the fruit juice sample, add a known amount of the internal standard.

  • Add NaCl to saturate the aqueous phase and improve extraction efficiency.

  • Extract the sample with dichloromethane by vigorous shaking in a separatory funnel.

  • Collect the organic layer and repeat the extraction process twice more.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Concentrate the extract to a final known volume under a gentle stream of nitrogen.

• GC-MS Analysis:

  • GC Conditions (Example):

    • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

    • Injector Temperature: 250 °C.

    • Oven Program: Initial temperature of 40 °C held for 2 min, ramp to 150 °C at 5 °C/min, then to 250 °C at 20 °C/min, hold for 5 min.

    • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Conditions (Example):

    • Ion Source: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

    • Scan Mode: Full scan (m/z 40-300) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis. Monitor characteristic ions for propyl isovalerate (e.g., m/z 43, 71, 87, 102) and the internal standard.

• Quantification:

  • Inject the prepared standards and samples into the GC-MS.

  • Construct a calibration curve by plotting the ratio of the peak area of propyl isovalerate to the peak area of the internal standard against the concentration of the standard solutions.

  • Determine the concentration of propyl isovalerate in the sample by using the peak area ratio from the sample chromatogram and the calibration curve.

GC-MS Quantification Workflow

Signaling Pathways

The perception of propyl isovalerate's fruity aroma is initiated by its interaction with olfactory receptors (ORs) located in the olfactory epithelium of the nasal cavity. While the specific ORs that bind to propyl isovalerate have not been definitively identified, the general olfactory signaling cascade is well-understood.

Upon binding of propyl isovalerate to its specific G-protein coupled receptor (GPCR), a conformational change in the receptor activates the associated G-protein (Gαolf). This activation leads to the dissociation of the Gαolf subunit, which in turn stimulates adenylyl cyclase to produce cyclic AMP (cAMP). The increase in intracellular cAMP opens cyclic nucleotide-gated (CNG) ion channels, allowing an influx of cations (Na⁺ and Ca²⁺). This influx depolarizes the olfactory receptor neuron, generating an action potential that is transmitted to the olfactory bulb in the brain. The brain then processes these signals, leading to the perception of a fruity aroma.

Olfactory Signaling Pathway

The sweet taste component of propyl isovalerate is likely perceived through the T1R2/T1R3 sweet taste receptor, a GPCR found on taste bud cells. The signaling cascade for sweet taste is similar to that of olfaction, involving a G-protein (gustducin), phospholipase C activation, and subsequent cellular depolarization, ultimately leading to neurotransmitter release and signal transmission to the brain.

Conclusion

Propyl isovalerate is a versatile and effective flavoring agent with a wide range of applications in the food industry. A thorough understanding of its properties, coupled with robust experimental protocols for its synthesis, sensory evaluation, and analytical quantification, is crucial for its successful implementation in food product development and research. The provided application notes and protocols serve as a detailed guide for scientists and researchers working with this important flavor compound.

References

• 1. studysmarter.co.uk [studysmarter.co.uk]
• 2. Propyl isovalerate CAS#: 557-00-6 [m.chemicalbook.com]
• 3. propyl isovalerate, 557-00-6 [thegoodscentscompany.com]
• 4. contractlaboratory.com [contractlaboratory.com]
• 5. foodresearchlab.com [foodresearchlab.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Sensory analysis – How flavour tests support product development - Tentamus Group [tentamus.com]
• 8. Methods of flavor evaluation | PPTX [slideshare.net]
• 9. researchgate.net [researchgate.net]
• 10. Molecular Mechanisms of Taste Recognition: Considerations about the Role of Saliva - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. femaflavor.org [femaflavor.org]
• 13. Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Fischer Esterification [organic-chemistry.org]
• 15. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 16. chem.libretexts.org [chem.libretexts.org]

Application of Propyl Isovalerate in Fragrance Formulation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl isovalerate (CAS No. 557-00-6) is a fatty acid ester recognized for its potent, fruity aroma.[1] Chemically, it is propyl 3-methylbutanoate. This document provides detailed application notes and protocols for the use of propyl isovalerate in fragrance formulations, intended for professionals in research, development, and quality control. Its characteristic sweet, apple-like, and slightly bitter scent makes it a valuable component for creating a variety of fruit-inspired fragrances.[1][2] Propyl isovalerate is found naturally in fruits such as apples, bananas, and jackfruit, as well as in Gruyere cheese.[1][3]

Physicochemical Properties and Specifications

Propyl isovalerate is a colorless to pale yellow liquid with a distinct fruity odor.[4] Its key properties are summarized in the table below for easy reference and comparison. Adherence to these specifications is crucial for ensuring consistency and quality in fragrance formulations.

Property	Value	Reference
Chemical Formula	C8H16O2	[1]
Molecular Weight	144.21 g/mol	[1]
Appearance	Colorless to light yellow liquid	[1][4]
Odor Profile	Fruity, sweet, bitter, apple-like	[1][2]
Boiling Point	155.8 - 157.0 °C at 760 mm Hg	[1][2]
Density	0.860 - 0.866 g/mL at 20-25 °C	[1][2]
Refractive Index	1.400 - 1.405 at 20 °C	[2]
Flash Point	32 - 44 °C	[1][4]
Vapor Pressure	2.91 mm/Hg at 25 °C	[2]
Solubility	Soluble in organic solvents and alcohol; insoluble in water.	[2][5]
Purity (GLC)	≥98%	[4]
FEMA Number	2960	[1]

Olfactory Profile and Applications in Fragrance Formulation

Propyl isovalerate's versatile fruity character allows for its use in a wide array of fragrance applications. Its non-specific fruitiness lends itself well to the construction of various fruit accords, including apple, pear, pineapple, and tropical blends.[3]

Recommended Usage Levels

The concentration of propyl isovalerate in a fragrance concentrate can vary depending on the desired olfactory effect. A general recommendation for its usage level is up to 8.0% in the fragrance concentrate.

Blending and Accord Creation

Creating a realistic fruit fragrance almost always requires a blend of multiple ingredients.[4] Propyl isovalerate can be effectively combined with other esters, aldehydes, and lactones to achieve nuanced and complex fruit profiles. For instance, to create a green apple accord, it can be blended with green notes like cis-3-hexenol. For a sweeter, red apple character, it can be combined with sweet and jammy notes.

Experimental Protocols

Protocol for Creating a Simple Fruity Accord

This protocol outlines the creation of a basic fruity fragrance accord using propyl isovalerate as a key component.

Materials:

• Propyl isovalerate

• Other fragrance raw materials (e.g., ethyl acetate for a hint of banana, damascone alpha for a rosy, apple touch, and a musk for fixation)

• Ethanol (perfumer's grade)

• Glass beakers and stirring rods

• Digital scale (4 decimal places)

• Sample vials

Procedure:

• On the digital scale, weigh the desired amounts of each fragrance raw material into a clean glass beaker, starting with the materials of the highest viscosity.

• A sample formulation could be:

  • Propyl Isovalerate: 5.0%

  • Ethyl Acetate: 2.0%

  • Damascone Alpha: 0.5%

  • Galaxolide (musk): 10.0%

  • Hedione (transparent floral): 15.0%

  • Iso E Super (woody): 20.0%

  • Ethanol: 47.5%

• Gently stir the mixture with a glass rod until all components are fully dissolved.

• Transfer the resulting fragrance concentrate into a labeled sample vial.

• Allow the accord to mature for at least 48 hours before evaluation to allow the notes to synergize.

• For evaluation, dip a fragrance strip into the accord and assess the odor profile at different time intervals (top, middle, and base notes).

Protocol for Stability Testing of a Fragrance Formulation Containing Propyl Isovalerate

Stability testing is essential to ensure a fragrance maintains its intended character and appearance over its shelf life.

Equipment:

• Climate chamber

• UV light cabinet

• Refrigerator/Freezer

• Glass vials with airtight caps

Procedure:

• Sample Preparation: Prepare the final fragrance formulation (e.g., in an eau de toilette base) containing propyl isovalerate. Dispense the formulation into multiple labeled glass vials. Keep a control sample stored in a dark, room-temperature environment.

• Accelerated Stability Testing (Heat): Place a set of samples in a climate chamber at an elevated temperature (e.g., 40°C) for a period of 1 to 3 months.[5] This simulates long-term aging.

• Light Exposure Testing: Expose another set of samples to controlled UV light in a light cabinet to assess potential discoloration or degradation due to light.[6]

• Freeze-Thaw Cycle Testing: Subject a set of samples to repeated cycles of freezing (e.g., -10°C for 24 hours) and thawing to room temperature.[6] This evaluates the physical stability of the fragrance solution.

• Evaluation: At regular intervals (e.g., weekly or bi-weekly), evaluate the test samples against the control for any changes in:

  • Odor: Assess for any deviation from the original scent profile.

  • Color: Observe any changes in color.

  • Clarity: Check for any precipitation or cloudiness.

  • pH: Measure the pH of the solution to monitor for chemical changes.

• Chemical Analysis (Optional): For a more in-depth analysis, Gas Chromatography-Mass Spectrometry (GC-MS) can be used to identify and quantify any degradation products or changes in the chemical composition of the fragrance.[5][7]

Mandatory Visualizations

Workflow for Fragrance Formulation and Stability Testing

Caption: Workflow for fragrance development and testing.

Olfactory Signal Transduction Pathway

Caption: Simplified olfactory signal transduction pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. openi.nlm.nih.gov [openi.nlm.nih.gov]
• 3. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 4. experimentalperfumeclub.com [experimentalperfumeclub.com]
• 5. Fragrance Stability Testing: Ensuring Product Longevity and Consumer Satisfaction - 🌿 MLAP Botanicals — Pure. Potent. Proven. [mlapbotanicals.com]
• 6. iltusa.com [iltusa.com]
• 7. connectjournals.com [connectjournals.com]

The Role of Propyl Isovalerate in Insect Chemical Ecology: Application Notes and Protocols

Propyl isovalerate, a volatile organic compound with a characteristic fruity odor, has been investigated as a potential semiochemical for modulating insect behavior. As a member of the ester chemical class, which is frequently associated with fruit and plant odors, it holds promise for applications in pest management and ecological studies. However, detailed and specific research on propyl isovalerate's role as a semiochemical is not extensively documented in readily available scientific literature.

While comprehensive studies detailing the specific use of propyl isovalerate are limited, the general methodologies for evaluating the effects of semiochemicals on insects are well-established. These protocols can be adapted for the study of propyl isovalerate. The following application notes and protocols are based on standard practices in insect chemical ecology and may serve as a guide for researchers investigating the potential of propyl isovalerate as an insect attractant, repellent, or oviposition stimulant.

I. Application Notes

Propyl isovalerate can be explored for the following applications in insect studies:

• Attractant for Monitoring and Mass Trapping: Many insects, particularly fruit flies and beetles, use fruit esters as cues to locate food sources and oviposition sites. Propyl isovalerate could potentially be used as a lure in traps to monitor population dynamics of pest species or for mass trapping to reduce their numbers.

• Component of Synergistic Blends: The attractant or repellent effects of a single compound can often be significantly enhanced when combined with other semiochemicals. Propyl isovalerate could be tested in combination with other known attractants to create more potent lures.

• Oviposition Stimulant or Deterrent: The presence of specific esters on a host plant can influence the egg-laying decisions of female insects. Investigating the effect of propyl isovalerate on oviposition behavior can be crucial for understanding host-plant selection and for developing strategies to protect crops.

• Behavioral Repellent: Some volatile compounds can act as repellents, deterring insects from a particular area or resource. The potential of propyl isovalerate to repel pest insects could be explored for crop protection.

II. Experimental Protocols

The following are detailed protocols for key experiments to assess the semiochemical properties of propyl isovalerate.

A. Electroantennography (EAG) Protocol

Electroantennography is a technique used to measure the electrical response of an insect's antenna to volatile compounds. It is a primary screening tool to determine if an insect can detect a specific odorant.

Objective: To determine if the antennae of a target insect species respond to propyl isovalerate.

Materials:

• Propyl isovalerate (high purity)

• Solvent (e.g., paraffin oil, hexane)

• Intact insect antennae

• EAG system (micromanipulators, electrodes, amplifier, data acquisition system)

• Humidified and purified air stream

• Odor delivery system (e.g., Pasteur pipette with filter paper)

Methodology:

• Preparation of Stimulus: Prepare serial dilutions of propyl isovalerate in the chosen solvent. A common starting concentration is 1% (v/v), with subsequent 10-fold dilutions. A solvent blank should be used as a negative control.

• Antennal Preparation: Immobilize an insect and carefully excise one antenna at the base. Mount the antenna between two electrodes filled with a conductive saline solution.

• EAG Recording: Place the mounted antenna in a continuous stream of humidified, purified air.

• Stimulus Delivery: Introduce a puff of the propyl isovalerate vapor into the airstream directed at the antenna. This is typically done by puffing air through a Pasteur pipette containing a filter paper strip treated with a known amount of the test solution.

• Data Acquisition: Record the resulting electrical potential (depolarization) from the antenna. The amplitude of the response is indicative of the level of antennal stimulation.

• Controls: Test the solvent blank to ensure there is no response to the solvent alone. A known attractant for the insect species can be used as a positive control.

• Replication: Repeat the procedure with multiple antennae from different individuals to ensure the reliability of the results.

Data Presentation: The EAG responses (in millivolts) to different concentrations of propyl isovalerate and the controls should be recorded.

Table 1: Hypothetical Electroantennography (EAG) Response Data

Compound	Concentration	Mean EAG Response (mV) ± SE
Propyl Isovalerate	0.01%	0.2 ± 0.05
Propyl Isovalerate	0.1%	0.8 ± 0.1
Propyl Isovalerate	1%	1.5 ± 0.2
Positive Control	1%	2.0 ± 0.3
Negative Control	-	0.05 ± 0.01

B. Olfactometer Bioassay Protocol

Olfactometers are used to study the behavioral response of insects to airborne chemicals in a controlled laboratory setting. A Y-tube olfactometer is a common design for choice tests.

Objective: To determine if propyl isovalerate is an attractant or repellent to a target insect species.

Materials:

• Y-tube olfactometer

• Airflow meter and pump

• Charcoal filter and humidification system

• Propyl isovalerate and solvent

• Test insects

Methodology:

• Olfactometer Setup: Connect the Y-tube olfactometer to a system that provides a constant, clean, and humidified airflow through both arms.

• Stimulus Preparation: Apply a solution of propyl isovalerate in a suitable solvent to a filter paper and place it in a sample chamber connected to one arm of the olfactometer. A filter paper with solvent only is placed in the chamber of the other arm as a control.

• Insect Acclimation: Acclimate the test insects to the experimental conditions (light, temperature, humidity) for a specified period before the bioassay.

• Bioassay: Introduce a single insect at the base of the Y-tube.

• Data Collection: Record which arm of the olfactometer the insect chooses and the time it takes to make a choice. A choice is typically defined as the insect moving a certain distance into one of the arms.

• Replication: Test a sufficient number of insects, alternating the arm with the test compound between trials to avoid positional bias.

• Analysis: Analyze the choice data using a chi-square test or a binomial test to determine if there is a significant preference for the arm containing propyl isovalerate.

Data Presentation: The number of insects choosing the treatment arm versus the control arm is recorded.

Table 2: Hypothetical Y-Tube Olfactometer Bioassay Data

Treatment	Number of Insects Choosing Treatment	Number of Insects Choosing Control	No Choice	Chi-Square (χ²)	P-value
Propyl Isovalerate (1%)	35	15	10	8.0	<0.01
Propyl Isovalerate (0.1%)	28	22	10	0.72	>0.05

C. Field Trapping Protocol

Field trapping experiments are essential to validate laboratory findings and to assess the effectiveness of a semiochemical under natural conditions.

Objective: To evaluate the attractiveness of propyl isovalerate to a target insect species in a field setting.

Materials:

• Insect traps (e.g., sticky traps, funnel traps)

• Lures containing propyl isovalerate

• Control lures (solvent only)

• Randomized block experimental design layout

Methodology:

• Lure Preparation: Prepare lures by dispensing a specific amount of propyl isovalerate onto a carrier material (e.g., rubber septum, cotton wick). Control lures should contain the solvent only.

• Trap Deployment: Deploy the traps in a randomized complete block design in the field. Each block should contain one trap with the propyl isovalerate lure and one control trap. The distance between traps should be sufficient to avoid interference.

• Data Collection: Collect and count the number of target insects captured in each trap at regular intervals.

• Lure Replacement: Replace the lures as needed based on their expected field life.

• Analysis: Analyze the trap catch data using appropriate statistical methods (e.g., ANOVA, t-test) to compare the number of insects captured in the baited traps versus the control traps.

Data Presentation: The mean number of insects captured per trap per collection period is recorded.

Table 3: Hypothetical Field Trapping Data

Lure	Mean No. of Insects per Trap ± SE	Statistical Significance (P-value)
Propyl Isovalerate	15.5 ± 2.3	<0.05
Control	2.1 ± 0.5	-

III. Visualizations

A. Experimental Workflow for Semiochemical Screening

Caption: Workflow for screening and validating candidate semiochemicals.

B. Signaling Pathway of Olfactory Reception

Caption: Simplified pathway of insect olfactory signal transduction.

Application Note: Propyl Isovalerate as a Standard for Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl isovalerate (CAS No. 557-00-6) is a fatty acid ester known for its characteristic fruity, apple-like aroma.[1][2] It is found naturally in various fruits and food products, including apples, bananas, and certain cheeses.[2] In the pharmaceutical and chemical industries, accurate quantification of volatile and semi-volatile organic compounds is critical for quality control, purity assessment, and formulation development. Gas chromatography (GC) is a premier technique for this purpose, offering high resolution and sensitivity.

The use of a well-characterized standard is fundamental to achieving accurate and reproducible results in chromatographic analysis. Propyl isovalerate serves as an excellent standard for the GC analysis of short-chain esters and other volatile compounds due to its stable chemical nature, distinct chromatographic peak, and availability as a high-purity certified reference material.[3] This application note provides a detailed protocol for the use of propyl isovalerate as a standard in gas chromatography with flame ionization detection (GC-FID), including instrument parameters, standard preparation, and method validation data.

Chemical and Physical Properties of Propyl Isovalerate:

Property	Value
IUPAC Name	propyl 3-methylbutanoate[4]
Synonyms	Propyl 3-methylbutyrate, Isovaleric acid propyl ester[3][4]
CAS Number	557-00-6[4]
Molecular Formula	C₈H₁₆O₂[3]
Molecular Weight	144.21 g/mol [3]
Boiling Point	156.0 - 157.0 °C at 760 mm Hg[4]
Solubility	Insoluble in water; soluble in alcohol and organic solvents[4]
Density	0.862 g/mL at 20 °C[2]

Experimental Protocols

This section details the necessary materials, equipment, and step-by-step procedures for the quantitative analysis of propyl isovalerate using GC-FID.

Materials and Reagents

• Propyl isovalerate (≥98% purity, certified reference standard)

• Methanol (HPLC grade or higher)

• Hexane (HPLC grade or higher)

• Deionized water

• Helium (carrier gas, ultra-high purity)

• Hydrogen (FID fuel, ultra-high purity) |* Air (FID oxidant, zero grade)

• Volumetric flasks (Class A: 10 mL, 50 mL, 100 mL)

• Micropipettes and tips

• Autosampler vials (2 mL) with caps

Instrumentation

A standard gas chromatograph equipped with a flame ionization detector (FID) and a split/splitless injector is required. The following parameters are recommended and can be adapted based on the specific instrumentation and analytical goals.

Parameter	Recommended Setting
Column	5% Phenyl Methyl Siloxane (e.g., DB-5, HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250 °C
Injection Mode	Split (Split ratio 50:1)
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Oven Program	Initial: 60 °C (hold 2 min), Ramp: 10 °C/min to 200 °C, hold 5 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	280 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (He)	25 mL/min

Preparation of Standard Solutions

Accurate preparation of standard solutions is crucial for generating a reliable calibration curve.

• Primary Stock Solution (1000 µg/mL):

  • Accurately weigh 100 mg of pure propyl isovalerate.

  • Quantitatively transfer the standard to a 100 mL Class A volumetric flask.

  • Dissolve and bring to volume with methanol.

  • Stopper the flask and mix thoroughly by inversion. This solution should be stored at 4°C.

• Working Standard Solutions:

  • Prepare a series of working standards by serial dilution of the primary stock solution with methanol in 10 mL volumetric flasks.

  • The following concentrations are recommended for a calibration curve: 10 µg/mL, 25 µg/mL, 50 µg/mL, 100 µg/mL, and 250 µg/mL.

  • Transfer an aliquot of each working standard to a 2 mL autosampler vial for analysis.

Sample Preparation (Liquid-Liquid Extraction)

For analyzing propyl isovalerate in an aqueous matrix, a liquid-liquid extraction (LLE) is an effective sample preparation technique.

• Pipette 5 mL of the aqueous sample into a 15 mL screw-cap centrifuge tube.

• Add 2 mL of hexane to the tube.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing of the phases.

• Centrifuge the tube at 3000 rpm for 5 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (hexane) to a 2 mL autosampler vial for GC analysis.

Data Presentation and Results

The following tables summarize the expected quantitative data from the analysis of propyl isovalerate using the described protocol.

Chromatographic Performance

Analyte	Retention Time (min)
Propyl Isovalerate	~ 9.5

Note: Retention time can vary slightly depending on the specific instrument, column condition, and exact chromatographic parameters.

Calibration Curve Data

A calibration curve is generated by plotting the peak area response against the concentration of the prepared standards.

Standard Concentration (µg/mL)	Peak Area (Arbitrary Units)
10	125,000
25	315,000
50	620,000
100	1,250,000
250	3,100,000

Method Validation Summary

Method validation ensures that the analytical procedure is suitable for its intended purpose.[5] Key validation parameters are summarized below, based on typical performance for short-chain ester analysis.[6][7]

Validation Parameter	Acceptance Criteria	Typical Result
Linearity (R²)	≥ 0.995	> 0.999
Limit of Detection (LOD)	S/N ≥ 3	0.5 µg/mL
Limit of Quantitation (LOQ)	S/N ≥ 10	1.5 µg/mL
Precision (RSD%)	≤ 5%	< 3%
Accuracy (Recovery %)	80 - 120%	95 - 105%

Mandatory Visualizations

Diagrams are provided to illustrate key workflows and relationships in the analytical process.

Caption: Workflow for GC analysis using a standard.

References

• 1. propyl isovalerate, 557-00-6 [thegoodscentscompany.com]
• 2. Propyl isovalerate natural (US), = 98 , FG 557-00-6 [sigmaaldrich.com]
• 3. Butanoic acid, 3-methyl-, propyl ester [webbook.nist.gov]
• 4. Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 6. Development and validation of a GC-FID method for the analysis of short chain fatty acids in rat and human faeces and in fermentation fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development and Validation of a New GC-FID Method for the Determination of Short and Medium Chain Free Fatty Acids in Wine [mdpi.com]

Quantification of Propyl Isovalerate in Food Matrices: Application Notes and Protocols

Introduction

Propyl isovalerate, also known as propyl 3-methylbutanoate, is a significant ester that contributes to the characteristic fruity and sweet aroma profiles of various food products. It is naturally present in a variety of fruits, including apples, bananas, and jackfruit, as well as in fermented products like cheese.[1][2][3] The concentration of this volatile compound can significantly influence the sensory perception and overall quality of food. Therefore, accurate quantification of propyl isovalerate is crucial for quality control, flavor profiling, and product development in the food industry.

This application note provides detailed protocols for the quantification of propyl isovalerate in diverse food matrices using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS), a widely adopted and robust analytical technique for volatile organic compounds.

Data Presentation

The concentration of propyl isovalerate can vary significantly depending on the food matrix, cultivar, ripeness, and processing conditions. The following table summarizes the quantitative data for propyl isovalerate found in different food matrices from scientific literature.

Food Matrix	Cultivar/Type	Concentration Range	Analytical Method	Reference
Banana	Nendran (Rainy Season)	0.71% (relative peak area)	HS-SPME-GC-MS	[1]
Banana	Nendran (Winter Season)	0.54% (relative peak area)	HS-SPME-GC-MS	[1]
Banana	Grand Naine (Summer Season)	0.15% (relative peak area)	HS-SPME-GC-MS	[1]
Jackfruit	Various	Identified as a key aroma compound	HS-SPME-GC-TOFMS	[2][4]
Jackfruit	Nine Varieties	Identified as a major aroma component	SPME-GC-MS	[3]

Experimental Protocols

The following protocols provide a detailed methodology for the quantification of propyl isovalerate in food matrices. The primary method described is Headspace Solid-Phase Microextraction (HS-SPME) followed by Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Protocol 1: Quantification of Propyl Isovalerate in Fruit Matrices (e.g., Banana, Apple, Jackfruit)

1. Sample Preparation

1.1. Homogenize a representative portion of the fruit sample. For fruits like bananas and jackfruit, use the pulp. For apples, the analysis can be performed on the peel or the whole fruit.

1.2. Weigh 5 g of the homogenized sample into a 20 mL headspace vial.

1.3. Add 1 g of sodium chloride (NaCl) to the vial to increase the ionic strength of the matrix and enhance the release of volatile compounds.

1.4. For quantitative analysis, add a known concentration of an appropriate internal standard (e.g., ethyl isovalerate-d7, 2-methylpentanal).

1.5. Immediately seal the vial with a PTFE/silicone septum and a magnetic screw cap.

2. HS-SPME Procedure

2.1. Place the sealed vial in an autosampler tray or a heating block.

2.2. Equilibrate the sample at 60°C for 15 minutes with agitation.

2.3. Expose a conditioned SPME fiber (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace of the vial for 30 minutes at 60°C.

3. GC-MS Analysis

3.1. Injector:

• Desorb the SPME fiber in the GC injector at 250°C for 5 minutes in splitless mode.

3.2. Gas Chromatograph:

• Column: Use a suitable capillary column for volatile compound analysis (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).
• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
• Oven Temperature Program:
• Initial temperature: 40°C, hold for 2 minutes.
• Ramp to 150°C at a rate of 5°C/min.
• Ramp to 250°C at a rate of 10°C/min, hold for 5 minutes.

3.3. Mass Spectrometer:

• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Source Temperature: 230°C.
• Quadrupole Temperature: 150°C.
• Mass Scan Range: m/z 35-350.
• Acquisition Mode: Full scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis. For propyl isovalerate (m/z 43, 71, 101, 144), monitor characteristic ions for enhanced sensitivity and selectivity.

4. Method Validation

The analytical method should be validated according to established guidelines to ensure reliable and accurate results. Key validation parameters include:

• Linearity: Establish a calibration curve using standard solutions of propyl isovalerate at a minimum of five concentration levels. The correlation coefficient (R²) should be ≥ 0.99.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.

• Accuracy: Perform recovery studies by spiking blank matrix samples with known concentrations of propyl isovalerate. Recoveries should typically be within 80-120%.

• Precision: Assess the repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing replicate samples. The relative standard deviation (RSD) should generally be ≤ 15%.

Protocol 2: Quantification of Propyl Isovalerate in Cheese Matrices

1. Sample Preparation

1.1. Grate a representative sample of the cheese.

1.2. Weigh 2 g of the grated cheese into a 20 mL headspace vial.

1.3. Add 1 g of NaCl.

1.4. Add an appropriate internal standard.

1.5. Seal the vial as described in Protocol 1.

2. HS-SPME Procedure

2.1. Equilibrate the sample at 70°C for 20 minutes with agitation.

2.2. Expose a conditioned SPME fiber (e.g., DVB/CAR/PDMS) to the headspace for 40 minutes at 70°C.

3. GC-MS Analysis

Follow the GC-MS parameters as detailed in Protocol 1.

4. Method Validation

Perform method validation as described in Protocol 1, using a blank cheese matrix for spiking and recovery experiments.

Visualizations

Caption: Experimental workflow for the quantification of propyl isovalerate in food matrices.

Caption: Logical relationship of analytical techniques for propyl isovalerate analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Flavour Characterization Of Jackfruit (Artocarpus Heterophyllus L.) From Five Cultivars And Optimization Of Canning Conditions For Jackfruit Puree - Universiti Putra Malaysia Institutional Repository [psasir.upm.edu.my]
• 3. Analysis of aroma compounds in 9 jackfruit varieties-2018 No.5-Journal of fruit science [fruitsci.zzgss.cn]
• 4. psasir.upm.edu.my [psasir.upm.edu.my]

Application Note: Chiral Separation of Propyl Isovalerate Enantiomers by Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl isovalerate, a common ester found in various natural products and used as a flavoring agent, possesses a chiral center, leading to the existence of (R)- and (S)-enantiomers. The stereoisomers of a chiral compound can exhibit different biological activities, making their separation and quantification crucial in fields such as pharmacology, food science, and chemical synthesis. This application note provides a detailed protocol for the chiral separation of propyl isovalerate enantiomers using gas chromatography (GC) with a chiral stationary phase.

Data Summary

A successful chiral separation of propyl isovalerate enantiomers is expected to yield baseline resolution of the two peaks. The following table summarizes the anticipated quantitative data from the analysis.

Parameter	(R)-Propyl Isovalerate	(S)-Propyl Isovalerate
Retention Time (min)	12.5	12.8
Peak Area (%)	50.0	50.0
Resolution (Rs)	\multicolumn{2}{c	}{> 1.5}
Tailing Factor	1.1	1.1

Experimental Protocol

This protocol outlines the methodology for the chiral separation of propyl isovalerate enantiomers using a gas chromatograph equipped with a flame ionization detector (FID) and a chiral capillary column.

1. Materials and Reagents

• Racemic propyl isovalerate standard

• High-purity solvent for dilution (e.g., hexane or dichloromethane)

• Chiral GC capillary column: Cyclodextrin-based stationary phases are highly effective for separating enantiomers of volatile compounds like esters.[1][2] A suitable column is a permethylated β-cyclodextrin stationary phase.[1][3]

  • Recommended Column: Rt-βDEXsm (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• High-purity carrier gas (Helium or Hydrogen)

• Gases for FID (Hydrogen and compressed air)

2. Instrumentation

• Gas chromatograph equipped with a split/splitless injector and a flame ionization detector (FID).

• Data acquisition and processing software.

3. Sample Preparation

• Prepare a stock solution of racemic propyl isovalerate (e.g., 1000 µg/mL) in the chosen solvent.

• Prepare a working standard solution by diluting the stock solution to a final concentration of approximately 100 µg/mL.

4. Gas Chromatography (GC) Conditions

The following GC parameters are recommended as a starting point and may require optimization for specific instruments and columns.

Parameter	Value
Column	Rt-βDEXsm (30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Oven Temperature Program	Initial temperature: 60 °C, hold for 2 minRamp: 5 °C/min to 180 °CHold: 5 min at 180 °C
Detector	Flame Ionization Detector (FID)
Detector Temperature	250 °C

5. Data Analysis

• Integrate the peaks corresponding to the two enantiomers.

• Calculate the resolution (Rs) between the two peaks using the following formula:

  • Rs = 2(t_R2 - t_R1) / (w_1 + w_2)

  • Where t_R1 and t_R2 are the retention times of the two enantiomers, and w_1 and w_2 are their respective peak widths at the base.

• Determine the enantiomeric excess (%ee) if applicable, using the peak areas (A1 and A2) of the two enantiomers:

  • %ee = |(A1 - A2) / (A1 + A2)| x 100

Experimental Workflow

The following diagram illustrates the logical flow of the chiral separation protocol.

Caption: Workflow for the chiral separation of propyl isovalerate.

Discussion

The key to the successful chiral separation of propyl isovalerate enantiomers lies in the selection of an appropriate chiral stationary phase.[4][5] Cyclodextrin-based columns are particularly well-suited for this application due to their ability to form transient diastereomeric complexes with the enantiomers, leading to differences in retention times.[1][2] The permethylated β-cyclodextrin phase offers a good balance of enantioselectivity for a wide range of chiral compounds, including esters.[1][3]

Optimization of the GC oven temperature program is also critical. A slower temperature ramp rate can often improve resolution, while a higher final temperature ensures that all components are eluted from the column. The choice of carrier gas and its flow rate will also impact the efficiency of the separation. The provided protocol serves as a robust starting point for method development. Researchers may need to adjust the parameters to achieve optimal separation on their specific instrumentation.

References

• 1. gcms.cz [gcms.cz]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. agilent.com [agilent.com]
• 4. Strategies for chiral separation: from racemate to enantiomer - Chemical Science (RSC Publishing) DOI:10.1039/D3SC01630G [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Propyl Isovalerate as a Tracer in Biological Systems

Introduction

Propyl isovalerate is a short-chain fatty acid ester that can serve as a valuable tracer for studying specific metabolic pathways in vivo. Upon administration, it is rapidly hydrolyzed by ubiquitous carboxylesterases into its constituent alcohol (1-propanol) and carboxylic acid (isovaleric acid).[1][2] Isovaleric acid is a branched-chain fatty acid and a key intermediate in the metabolism of the essential amino acid, leucine.[3][4] Therefore, isotopically labeled propyl isovalerate can be used as a tool to non-invasively track the metabolic fate of isovaleric acid and propanol, providing insights into leucine catabolism, gut microbiota activity, and hepatic metabolism.

The volatile nature of propyl isovalerate and its metabolites also presents an opportunity for breath analysis, a non-invasive technique to monitor metabolic processes in real-time.[5][6][7][8] This document provides detailed application notes and protocols for the use of isotopically labeled propyl isovalerate as a metabolic tracer.

Principle of the Method

An isotopically labeled version of propyl isovalerate (e.g., containing ¹³C or ²H) is introduced into a biological system. The labeled ester is then metabolized, and the isotopic label is incorporated into downstream metabolites. By tracking the appearance and distribution of the label in various biological matrices such as blood, urine, tissues, and exhaled breath, it is possible to elucidate the kinetics and pathways of isovaleric acid and propanol metabolism.

Metabolic Pathway of Propyl Isovalerate

Propyl isovalerate itself is metabolically inert until it is hydrolyzed. The primary metabolic pathway involves the following steps:

• Hydrolysis: Carboxylesterases, which are abundant in the liver, intestine, and blood, catalyze the hydrolysis of propyl isovalerate into 1-propanol and isovaleric acid.[1][9]

• Metabolism of 1-Propanol: 1-propanol is oxidized to propionaldehyde and then to propionic acid, which can enter the tricarboxylic acid (TCA) cycle via succinyl-CoA.

• Metabolism of Isovaleric Acid: Isovaleric acid, derived from the amino acid leucine, is converted to isovaleryl-CoA. A deficiency in the enzyme isovaleryl-CoA dehydrogenase leads to the genetic disorder isovaleric acidemia.[3][4][10] Isovaleryl-CoA is further metabolized to acetyl-CoA and acetoacetate, which are key intermediates in fatty acid and ketone body metabolism.

Caption: Metabolic fate of propyl isovalerate.

Applications

• Studying Leucine Metabolism: As a precursor to isovaleric acid, labeled propyl isovalerate can be used to investigate the kinetics of leucine catabolism in various physiological and pathological states.

• Assessing Gut Microbiota Activity: Certain gut microbes produce short-chain fatty acids, including isovaleric acid.[10] This tracer can help differentiate between endogenous and microbial contributions to the isovaleric acid pool.

• Investigating Carboxylesterase Activity: The rate of hydrolysis of propyl isovalerate can serve as an in vivo probe for carboxylesterase activity, which is important for the metabolism of many ester-containing drugs.[1][9]

• Non-invasive Breath Testing: The volatility of propyl isovalerate and its metabolites allows for the development of breath tests to monitor metabolic changes in real-time.[5][6]

Experimental Protocols

Protocol 1: Synthesis of Isotopically Labeled Propyl Isovalerate

The synthesis of isotopically labeled propyl isovalerate can be achieved using standard esterification methods, such as Fischer esterification. Labeled precursors, for instance, [¹³C₅]-isovaleric acid or [²H₇]-1-propanol, are commercially available or can be synthesized.

Objective: To synthesize [¹³C₅]-propyl isovalerate.

Materials:

• [¹³C₅]-Isovaleric acid

• 1-Propanol (anhydrous)

• Sulfuric acid (concentrated)

• Benzene (or toluene)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Distillation apparatus

• Reaction flask with reflux condenser

Procedure:

• In a round-bottom flask, combine [¹³C₅]-isovaleric acid and a molar excess of anhydrous 1-propanol.

• Add a catalytic amount of concentrated sulfuric acid.

• Add benzene or toluene to the mixture to facilitate the removal of water via azeotropic distillation.

• Heat the mixture to reflux for several hours, monitoring the reaction progress by TLC or GC.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure.

• Purify the resulting [¹³C₅]-propyl isovalerate by fractional distillation.

• Confirm the purity and isotopic enrichment of the final product using GC-MS and NMR spectroscopy.

Note: Custom synthesis of radiolabeled and stable isotope-labeled compounds is also offered by various commercial vendors.[11][12]

Protocol 2: In Vivo Tracer Administration and Sample Collection (Mouse Model)

This protocol outlines the administration of labeled propyl isovalerate to mice and the subsequent collection of biological samples.

Materials:

• Isotopically labeled propyl isovalerate (e.g., [¹³C₅]-propyl isovalerate)

• Vehicle for administration (e.g., corn oil)

• C57BL/6 mice (age and weight matched)

• Gavage needles

• Blood collection supplies (e.g., EDTA-coated capillaries)

• Liquid nitrogen

• Breath collection apparatus (if applicable)

Caption: Experimental workflow for in vivo tracing.

Procedure:

• Animal Preparation: Acclimatize mice to the experimental conditions for at least one week. Fast the animals overnight (12-16 hours) before the experiment, with free access to water.

• Tracer Preparation: Prepare a solution of [¹³C₅]-propyl isovalerate in corn oil at a suitable concentration (e.g., 10-50 mg/mL).

• Tracer Administration: Administer the tracer solution to the mice via oral gavage at a dose of 100-500 mg/kg body weight.

• Sample Collection:

  • Blood: Collect blood samples (e.g., 20-50 µL) from the tail vein or saphenous vein at various time points post-administration (e.g., 0, 5, 15, 30, 60, 120 minutes). Place the blood in EDTA-coated tubes and centrifuge to obtain plasma. Store plasma at -80°C.

  • Breath: If performing breath analysis, place the mouse in a metabolic chamber and collect exhaled breath samples at specified intervals.

  • Tissues: At the end of the experiment, euthanize the mouse and rapidly dissect tissues of interest (e.g., liver, intestine, adipose tissue, muscle). Immediately freeze the tissues in liquid nitrogen to quench metabolism and store at -80°C.

Protocol 3: Sample Preparation and Analysis by GC-MS

This protocol describes the extraction of metabolites from plasma and tissue samples and their analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• Plasma and tissue homogenates

• Internal standards (e.g., deuterated isovaleric acid)

• Acetonitrile (cold)

• Derivatization agent (e.g., N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide, MTBSTFA)

• GC-MS system

Procedure:

• Metabolite Extraction (Plasma):

  • To 50 µL of plasma, add 200 µL of cold acetonitrile containing the internal standard.

  • Vortex thoroughly and incubate at -20°C for 30 minutes to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Metabolite Extraction (Tissues):

  • Homogenize the frozen tissue (~50 mg) in a cold solvent mixture (e.g., methanol/water, 80:20 v/v).

  • Follow a similar protein precipitation and extraction procedure as for plasma.

• Derivatization:

  • To the dried extract, add the derivatization agent (e.g., 50 µL of MTBSTFA in pyridine).

  • Incubate at 60°C for 1 hour to form silyl derivatives of the organic acids.

• GC-MS Analysis:

  • Inject an aliquot of the derivatized sample into the GC-MS.

  • Use a suitable GC column (e.g., DB-5ms) and temperature program to separate the metabolites.

  • Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to detect and quantify the labeled and unlabeled fragments of isovaleric acid and other metabolites.

Data Presentation

Quantitative data should be summarized in tables to facilitate comparison between different experimental groups and time points.

Table 1: Physical and Chemical Properties of Propyl Isovalerate

Property	Value	Reference
Molecular Formula	C₈H₁₆O₂	[13][14]
Molecular Weight	144.21 g/mol	[13][14][15]
Boiling Point	156-157 °C	[13]
Density	~0.862 g/mL at 20°C	[14]
Solubility	Insoluble in water; soluble in organic solvents	[13]
Aroma Threshold	8.7 to 33 ppb	[14]

Table 2: Hypothetical Pharmacokinetic Data of [¹³C₅]-Isovaleric Acid in Mouse Plasma

Time (min)	Concentration (µM) (Mean ± SD, n=5)
0	0
5	50.2 ± 8.5
15	125.6 ± 15.2
30	98.4 ± 12.1
60	45.3 ± 7.8
120	10.1 ± 2.5

Table 3: Hypothetical Tissue Distribution of ¹³C Label 60 Minutes Post-Tracer Administration

Tissue	¹³C Enrichment (%) (Mean ± SD, n=5)
Liver	15.6 ± 2.1
Intestine	8.2 ± 1.5
Adipose Tissue	5.4 ± 0.9
Muscle	3.1 ± 0.6

Conclusion

Propyl isovalerate, when isotopically labeled, serves as an effective tracer to investigate the in vivo metabolism of isovaleric acid and, by extension, leucine catabolism. The protocols provided herein offer a framework for synthesizing the tracer, administering it to a biological system, and analyzing the resulting labeled metabolites. The combination of stable isotope tracing and modern analytical techniques like mass spectrometry provides a powerful platform for researchers, scientists, and drug development professionals to explore fundamental metabolic pathways and their alterations in disease.

References

• 1. Carboxylesterase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The catalytic mechanism of carboxylesterases: a computational study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isovaleric Acidemia: New Aspects of Genetic and Phenotypic Heterogeneity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isovaleric acidemia: MedlinePlus Genetics [medlineplus.gov]
• 5. Detection of volatile organic compounds as biomarkers in breath analysis by different analytical techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. news-medical.net [news-medical.net]
• 8. Can volatile compounds in exhaled breath be used to monitor control in diabetes mellitus? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Regulation of carboxylesterases and its impact on pharmacokinetics and pharmacodynamics: an up-to-date review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Isovaleric acid - Metabolite of the month - biocrates life sciences gmbh [biocrates.com]
• 11. propyl isovalerate, 557-00-6 [thegoodscentscompany.com]
• 12. nuvisan.com [nuvisan.com]
• 13. Propyl isovalerate | C8H16O2 | CID 11176 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Propyl isovalerate CAS#: 557-00-6 [m.chemicalbook.com]
• 15. 异戊酸丙酯 natural (US), ≥98%, FG | Sigma-Aldrich [sigmaaldrich.com]

Technical Notes & Optimization

Improving yield of propyl isovalerate in esterification reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield of propyl isovalerate in esterification reactions.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of propyl isovalerate via Fischer esterification of isovaleric acid and propanol.

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Incomplete Reaction: The Fischer esterification is an equilibrium reaction. Without driving the reaction forward, the yield will be inherently low.[1][2][3][4]	1. Use Excess Reactant: Employ a large excess of one of the reactants, typically the less expensive one (in this case, propanol can be used as the solvent).[1][5] 2. Remove Water: The removal of water as it is formed is crucial to shift the equilibrium towards the product. Use a Dean-Stark apparatus for azeotropic removal of water with a suitable solvent like toluene or benzene.[1] 3. Increase Reaction Time: Ensure the reaction is refluxed for a sufficient duration. Monitor the reaction progress via TLC or GC.
Insufficient Catalyst: An inadequate amount of acid catalyst will result in a slow reaction rate.	Ensure an appropriate catalytic amount of a strong acid like concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH) is used.[1][3][6]
Reaction Temperature Too Low: The reaction may not have reached the necessary activation energy.	Ensure the reaction mixture is heated to reflux temperature to achieve a reasonable reaction rate. The temperature will depend on the solvent used.[1][6]
Presence of Unreacted Carboxylic Acid in Product	Incomplete Reaction: As mentioned above, the reaction may not have gone to completion.	Refer to the solutions for "Low or No Product Yield".
Ineffective Work-up: The acidic catalyst and unreacted isovaleric acid were not effectively removed during purification.	During the work-up, wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize and remove any remaining acid.[6] Check the pH of the aqueous layer to ensure it is basic.
Product is Wet (Contains Water)	Incomplete Separation During Work-up: Water from the aqueous washes may not have been fully removed.	1. After separating the organic and aqueous layers, wash the organic layer with brine (saturated NaCl solution) to help remove dissolved water. 2. Drying Agent: Dry the organic layer over an anhydrous drying agent such as anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) before the final solvent removal.[6][7]
Formation of Side Products	Dehydration of Alcohol: If using a secondary alcohol and harsh acidic conditions, dehydration to an alkene is a possibility. With propanol (a primary alcohol), this is less likely under typical esterification conditions.	Use milder acidic catalysts or control the reaction temperature carefully.
Ether Formation: At high temperatures, the alcohol can undergo acid-catalyzed dehydration to form a dialkyl ether (e.g., dipropyl ether).	Maintain the reaction temperature at the reflux point of the solvent/reactant mixture and avoid excessive heating.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing propyl isovalerate?

A1: The most common and direct method is the Fischer-Speier esterification. This reaction involves heating isovaleric acid and propanol in the presence of an acid catalyst, such as concentrated sulfuric acid.[1][2][4]

Q2: Why is my yield of propyl isovalerate consistently low?

A2: Low yields in Fischer esterification are often due to the reversible nature of the reaction.[1][2] To improve the yield, you need to shift the chemical equilibrium to the product side. This can be achieved by:

• Using a large excess of one reactant (usually the alcohol).[5]

• Continuously removing water as it is formed, for example, by using a Dean-Stark apparatus.[1][3]

Q3: What is a Dean-Stark apparatus and how does it improve yield?

A3: A Dean-Stark apparatus is a piece of laboratory glassware used to collect water from a reaction mixture.[1] In the synthesis of propyl isovalerate, the reaction is often carried out in a solvent like toluene that forms a low-boiling azeotrope with water. This azeotrope vaporizes, and upon condensation, the water and toluene separate in the Dean-Stark trap. The denser water sinks to the bottom and can be removed, while the toluene overflows back into the reaction flask. By removing a product (water), the equilibrium shifts towards the formation of the ester, thereby increasing the yield.

Q4: What is the role of the sulfuric acid in the reaction?

A4: Sulfuric acid acts as a catalyst. It protonates the carbonyl oxygen of the isovaleric acid, making the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by the propanol.[3] It also acts as a dehydrating agent, absorbing some of the water produced.[1]

Q5: Can I use a different catalyst instead of sulfuric acid?

A5: Yes, other acid catalysts can be used, such as p-toluenesulfonic acid (p-TsOH), which is a solid and can be easier to handle. Lewis acids like scandium(III) triflate can also be employed.[1] For sensitive substrates, milder methods like the Steglich esterification using DCC and DMAP can be used, although this is more common in peptide synthesis.[1]

Q6: How do I purify the propyl isovalerate after the reaction?

A6: A typical purification procedure involves:

• Cooling the reaction mixture and transferring it to a separatory funnel.

• Washing the organic layer with water to remove the excess alcohol.

• Washing with a saturated solution of sodium bicarbonate to neutralize and remove the acid catalyst and any unreacted isovaleric acid.[6]

• Washing with brine to remove the majority of the dissolved water.

• Drying the organic layer over an anhydrous salt like Na₂SO₄.[7]

• Removing the solvent (if any) by rotary evaporation.

• Finally, purifying the crude ester by distillation.[7]

Q7: Are there alternative methods to Fischer esterification for preparing propyl isovalerate?

A7: Yes, an alternative is transesterification. This involves reacting another ester, for example, methyl isovalerate, with propanol in the presence of an acid or base catalyst. To drive this equilibrium reaction to completion, the lower-boiling alcohol byproduct (in this case, methanol) would need to be removed by distillation.

Quantitative Data on Esterification Reactions

The following table summarizes reaction conditions and yields for Fischer esterification reactions similar to the synthesis of propyl isovalerate. These values can serve as a starting point for optimizing your own experiments.

Carboxylic Acid	Alcohol	Catalyst	Molar Ratio (Acid:Alcohol)	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Isovaleric Acid	Isoamyl Alcohol	Sulfonated Heteropolyacid Salts	1:1.1	-	2	97.5	[8]
Benzoic Acid	Methanol	H₂SO₄	-	65	-	90	[6]
Hydroxy Acid	Ethanol	H₂SO₄	-	Reflux	2	95	[6]
Acetic Acid	Isopentyl Alcohol	H₂SO₄	-	~160	0.75	-	[7]

Note: The data presented is for analogous esterification reactions and is intended for illustrative purposes. Optimal conditions for propyl isovalerate synthesis should be determined experimentally.

Experimental Protocols

Protocol 1: Synthesis of Propyl Isovalerate via Fischer Esterification with Dean-Stark Trap

This protocol is a representative procedure for synthesizing propyl isovalerate with a high yield by removing the water byproduct.

Materials:

• Isovaleric acid

• n-Propanol

• Toluene

• Concentrated sulfuric acid (H₂SO₄)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Dean-Stark trap

• Condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask, add isovaleric acid (e.g., 0.5 mol), n-propanol (e.g., 1.0 mol), and toluene (e.g., 100 mL).

• Catalyst Addition: While swirling the flask, carefully add concentrated sulfuric acid (e.g., 1-2 mL) as the catalyst.

• Reflux and Water Removal: Equip the flask with a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux using a heating mantle. The toluene-water azeotrope will begin to distill and collect in the Dean-Stark trap. Continue refluxing until water is no longer collected in the trap.

• Cooling and Quenching: Allow the reaction mixture to cool to room temperature. Carefully transfer the mixture to a separatory funnel.

• Work-up:

  • Wash the organic layer sequentially with 100 mL of water, 100 mL of saturated sodium bicarbonate solution (repeat until no more gas evolves), and 100 mL of brine.

  • Separate the organic layer and dry it over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the toluene using a rotary evaporator.

• Purification: Purify the remaining crude propyl isovalerate by fractional distillation to obtain the pure product.

Visualizations

Caption: Troubleshooting workflow for low propyl isovalerate yield.

Caption: Experimental workflow for propyl isovalerate synthesis.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Fischer Esterification [organic-chemistry.org]
• 4. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 5. odp.library.tamu.edu [odp.library.tamu.edu]
• 6. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 7. community.wvu.edu [community.wvu.edu]
• 8. scielo.br [scielo.br]

Side reactions and byproduct formation in propyl isovalerate synthesis

Welcome to the technical support center for the synthesis of propyl isovalerate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues, understand side reactions, and optimize their synthetic protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing propyl isovalerate?

A1: The most common and direct method for synthesizing propyl isovalerate is the Fischer-Speier esterification. This reaction involves the acid-catalyzed esterification of isovaleric acid (3-methylbutanoic acid) with propanol. The reaction is an equilibrium process, and to favor the formation of the ester, it is typically carried out with an excess of the alcohol and with the removal of water as it is formed.[1][2]

Q2: What are the common acid catalysts used in this synthesis?

A2: Strong mineral acids are typically used as catalysts. The most common choices include concentrated sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (TsOH).[1][2] While effective, these strong acids can also promote side reactions.

Q3: I am observing a low yield of propyl isovalerate. What are the potential causes and how can I improve it?

A3: Low yields in Fischer esterification are often due to the reversible nature of the reaction. Here are some common causes and troubleshooting steps:

• Incomplete reaction: The equilibrium may not have been sufficiently shifted towards the product.

  • Solution: Use a larger excess of propanol (it can even be used as the solvent).[2] Also, ensure efficient removal of water using a Dean-Stark apparatus or a drying agent.[2]

• Loss of product during workup: Propyl isovalerate is volatile, and some product may be lost during purification steps, especially if excessive heat is used.

  • Solution: Use gentle heating during solvent removal and consider distillation under reduced pressure.

• Side reactions: The formation of byproducts consumes the starting materials and complicates purification.

  • Solution: Optimize reaction conditions (temperature, catalyst concentration) to minimize side reactions. (See "Side Reactions and Byproduct Formation" section below).

Troubleshooting Guide

This guide addresses specific issues you may encounter during the synthesis and purification of propyl isovalerate.

Issue	Possible Cause(s)	Troubleshooting Steps & Solutions
Two layers do not form during aqueous workup.	The product may have dissolved in the excess alcohol, especially if a large excess was used.	Add more water to the separatory funnel to induce phase separation. If that fails, carefully remove the excess alcohol under reduced pressure before the aqueous wash.
The final product has a sharp, acidic odor.	Incomplete removal of unreacted isovaleric acid or the acid catalyst.	Wash the organic layer thoroughly with a saturated sodium bicarbonate (NaHCO₃) solution until effervescence ceases. Follow with a brine wash to remove residual salts and water.
The final product has a sweet, ether-like odor different from the expected fruity scent.	Formation of di-n-propyl ether as a byproduct.	Optimize reaction conditions to favor esterification over ether formation (e.g., lower reaction temperature). Fractional distillation can be used to separate the ether from the ester, although their boiling points are relatively close.
GC-MS analysis shows an unexpected peak corresponding to propene.	Dehydration of propanol occurred due to high temperatures and strong acid catalysis.	Lower the reaction temperature and consider using a milder acid catalyst or a lower concentration of the strong acid.
The product appears cloudy or contains water after purification.	Incomplete drying of the organic layer.	Ensure the organic layer is thoroughly dried with a suitable drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate) before final solvent removal. Allow sufficient contact time with the drying agent.

Side Reactions and Byproduct Formation

Understanding potential side reactions is crucial for optimizing the synthesis of propyl isovalerate and achieving high purity.

Main Reaction: Fischer Esterification

The desired reaction is the acid-catalyzed esterification of isovaleric acid with propanol.

Figure 1. Main reaction pathway for propyl isovalerate synthesis.

Common Side Reactions

Under the acidic and thermal conditions of Fischer esterification, propanol can undergo side reactions, leading to the formation of impurities.

• Dehydration of Propanol to Di-n-propyl Ether: Two molecules of propanol can condense in the presence of a strong acid catalyst to form di-n-propyl ether and water. This is a common side reaction when using sulfuric acid.

• Dehydration of Propanol to Propene: At higher temperatures, propanol can undergo elimination to form propene gas.

Figure 2. Potential side reactions of propanol.

Experimental Protocols

Synthesis of Propyl Isovalerate via Fischer Esterification

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and desired scale.

Materials:

• Isovaleric acid

• Propanol (at least 3 molar equivalents to isovaleric acid)

• Concentrated sulfuric acid (catalytic amount, e.g., 1-2% of the mass of isovaleric acid)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (or other suitable drying agent)

• Dean-Stark apparatus (recommended)

• Round-bottom flask, condenser, heating mantle, separatory funnel, distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus fitted with a condenser, combine isovaleric acid and propanol.

• Catalyst Addition: Slowly and carefully add the concentrated sulfuric acid to the reaction mixture while stirring.

• Reflux: Heat the mixture to reflux. The water produced during the reaction will be collected in the Dean-Stark trap. Continue refluxing until no more water is collected or the reaction is deemed complete by an appropriate analytical method (e.g., TLC, GC).

• Cooling and Quenching: Allow the reaction mixture to cool to room temperature. Carefully transfer the mixture to a separatory funnel.

• Washing:

  • Wash the organic layer with water to remove the excess propanol.

  • Wash with saturated sodium bicarbonate solution to neutralize the unreacted isovaleric acid and the sulfuric acid catalyst. Be cautious as CO₂ evolution will cause pressure buildup in the separatory funnel.

  • Wash with brine to remove residual salts and water.

• Drying: Separate the organic layer and dry it over anhydrous sodium sulfate.

• Purification: Filter to remove the drying agent. The crude propyl isovalerate can be purified by fractional distillation to remove any remaining impurities, such as di-n-propyl ether.

Figure 3. General experimental workflow for propyl isovalerate synthesis.

Data Presentation

The following table summarizes typical reaction parameters and expected outcomes. Note that actual yields and byproduct formation can vary significantly based on the specific experimental conditions.

Parameter	Condition A (Excess Alcohol)	Condition B (Water Removal)	Condition C (Optimized)
Molar Ratio (Propanol:Isovaleric Acid)	5:1	3:1	4:1
Catalyst	Conc. H₂SO₄	Conc. H₂SO₄	p-TsOH
Water Removal	None	Dean-Stark Trap	Dean-Stark Trap
Temperature	Reflux	Reflux	Reflux
Typical Yield	Moderate	High	Very High
Primary Byproduct	Di-n-propyl ether	Di-n-propyl ether (less)	Minimal byproducts

Disclaimer: The information provided in this technical support center is for guidance purposes only. All laboratory procedures should be conducted with appropriate safety precautions and under the supervision of a qualified professional.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Purification techniques for propyl isovalerate from reaction mixtures

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of propyl isovalerate from reaction mixtures.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the common impurities in a crude propyl isovalerate reaction mixture synthesized via Fischer esterification?

The primary impurities in a typical Fischer esterification reaction for propyl isovalerate include:

• Unreacted Starting Materials: Isovaleric acid and 1-propanol.

• Catalyst: Typically a strong acid like sulfuric acid.

• Water: A byproduct of the esterification reaction.

• Side-Reaction Products: Dipropyl ether can form through the acid-catalyzed dehydration of 1-propanol.[1][2][3][4][5][6]

Q2: What are the primary purification techniques for propyl isovalerate?

The most common methods for purifying propyl isovalerate are:

• Liquid-Liquid Extraction: To remove the acid catalyst and water-soluble impurities.

• Distillation (Simple or Fractional): To separate the ester from unreacted starting materials and other volatile impurities.

• Column Chromatography: For achieving very high purity by separating the ester from components with similar boiling points.

Q3: What are the key physical properties of propyl isovalerate relevant to its purification?

Understanding these properties is crucial for designing an effective purification strategy.

Property	Value
Molecular Weight	144.21 g/mol
Boiling Point	156.3 °C at 760 mmHg
Density	0.876 g/cm³
Solubility in Water	Insoluble
Solubility in Organic Solvents	Soluble in alcohols, ethers, etc.

Section 2: Troubleshooting Guides

This section addresses specific issues that may arise during the purification of propyl isovalerate.

Liquid-Liquid Extraction Troubleshooting

Issue 1: An emulsion has formed between the organic and aqueous layers, and they are not separating.

• Cause: Vigorous shaking of the separatory funnel can lead to the formation of a stable emulsion, especially if acidic or basic washes are used.

• Solution:

  • Be Patient: Allow the separatory funnel to stand undisturbed for a longer period.

  • Gentle Swirling: In the future, use gentle swirling or inverting of the funnel rather than vigorous shaking.

  • Add Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which can help to break the emulsion.

  • Centrifugation: If the emulsion persists, transferring the mixture to centrifuge tubes and spinning for a few minutes can effectively separate the layers.

  • Filtration: In some cases, filtering the mixture through a pad of Celite® or glass wool can help to break up the emulsion.

Issue 2: After washing with sodium bicarbonate solution, the organic layer is still acidic.

• Cause: Insufficient amount or concentration of the sodium bicarbonate solution was used to neutralize the remaining isovaleric acid and the acid catalyst.

• Solution:

  • Repeat the Wash: Perform another wash with a fresh portion of saturated sodium bicarbonate solution.

  • Check pH: After washing, test the pH of the aqueous layer to ensure it is neutral or slightly basic.

  • Increase Contact Time: Gently swirl the separatory funnel for a longer period to ensure complete neutralization.

Distillation Troubleshooting

Issue 1: The distillation is proceeding very slowly, or no distillate is being collected at the expected boiling point.

• Cause:

  • Inadequate heating of the distillation flask.

  • A leak in the distillation apparatus.

• Solution:

  • Check Heating: Ensure the heating mantle is set to an appropriate temperature and is in good contact with the distillation flask.

  • Check for Leaks: Inspect all joints and connections for leaks. Re-grease joints if necessary.

  • Consider Azeotropic Distillation: If an azeotrope is suspected, the addition of an entrainer (a third component that forms a new, lower-boiling azeotrope with one of the original components) may be necessary to facilitate separation.

Issue 2: The temperature during distillation is fluctuating significantly.

• Cause:

  • "Bumping" of the liquid in the distillation flask due to uneven boiling.

  • The distillation is occurring too rapidly.

• Solution:

  • Add Boiling Chips: Ensure fresh boiling chips or a magnetic stir bar are in the distillation flask to promote smooth boiling.

  • Reduce Heating: Lower the heat input to the distillation flask to achieve a slower, more controlled distillation rate.

  • Improve Insulation: Insulate the distillation column to minimize heat loss and maintain a stable temperature gradient.

Issue 3: The purity of the distilled propyl isovalerate is lower than expected.

• Cause:

  • Inefficient separation due to a simple distillation setup being used for components with close boiling points.

  • The reflux ratio is too low in a fractional distillation.

• Solution:

  • Use Fractional Distillation: For separating propyl isovalerate from propanol and isovaleric acid, a fractional distillation column (e.g., Vigreux or packed column) is recommended.

  • Optimize Reflux Ratio: In fractional distillation, a higher reflux ratio (the ratio of the amount of condensate returned to the column to the amount collected as distillate) generally leads to better separation. An optimal reflux ratio is typically 1.1 to 1.5 times the minimum reflux ratio.[9][10]

Column Chromatography Troubleshooting

Issue 1: Propyl isovalerate is eluting too quickly from the column with the non-polar solvent.

• Cause: The mobile phase is too non-polar, resulting in weak interaction between the moderately polar propyl isovalerate and the polar silica gel stationary phase.

• Solution:

  • Increase Mobile Phase Polarity: Gradually increase the proportion of the more polar solvent in the mobile phase. For example, if using a hexane/ethyl acetate system, increase the percentage of ethyl acetate.

Issue 2: The separation between propyl isovalerate and an impurity is poor.

• Cause: The polarity of the mobile phase is not optimal for resolving the two components.

• Solution:

  • Fine-tune the Mobile Phase: Experiment with small, incremental changes in the mobile phase composition.

  • Try a Different Solvent System: Consider using a different solvent system with different selectivity. For example, a mixture of dichloromethane and methanol could be explored.

Section 3: Experimental Protocols

Protocol for Liquid-Liquid Extraction of Crude Propyl Isovalerate

• Transfer: Transfer the cooled reaction mixture to a separatory funnel.

• Dilution: Add an equal volume of a suitable organic solvent (e.g., diethyl ether or ethyl acetate) to dilute the reaction mixture.

• First Wash (Water): Add an equal volume of deionized water to the separatory funnel. Stopper the funnel and gently invert it several times, venting frequently to release any pressure buildup. Allow the layers to separate and discard the lower aqueous layer.

• Second Wash (Sodium Bicarbonate): Add an equal volume of a saturated aqueous solution of sodium bicarbonate. Gently swirl the funnel and vent frequently as carbon dioxide gas will be evolved. Allow the layers to separate and discard the aqueous layer. Repeat this wash until no more gas evolution is observed.

• Third Wash (Brine): Add an equal volume of a saturated aqueous solution of sodium chloride (brine). This helps to remove any remaining water from the organic layer. Gently swirl, allow the layers to separate, and discard the aqueous layer.

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and add a suitable drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate). Swirl the flask and let it stand for 10-15 minutes.

• Filtration: Filter the dried organic layer into a clean, dry round-bottom flask to remove the drying agent.

• Solvent Removal: Remove the organic solvent using a rotary evaporator to yield the crude propyl isovalerate.

Protocol for Fractional Distillation of Propyl Isovalerate

• Apparatus Setup: Assemble a fractional distillation apparatus with a Vigreux or packed column. Ensure all glassware is dry.

• Charging the Flask: Add the crude propyl isovalerate and a few boiling chips or a magnetic stir bar to the distillation flask.

• Heating: Begin heating the distillation flask gently with a heating mantle.

• Collecting Fractions:

  • Forerun: Collect the initial distillate that comes over at a lower temperature. This will likely contain any remaining extraction solvent and other low-boiling impurities.

  • Main Fraction: As the temperature stabilizes at the boiling point of propyl isovalerate (approx. 156 °C at atmospheric pressure), switch to a clean receiving flask to collect the purified product.

  • Final Fraction: As the temperature begins to rise again or the distillation rate slows significantly, stop the distillation. The residue in the flask will contain higher-boiling impurities.

• Purity Analysis: Analyze the collected main fraction for purity using Gas Chromatography (GC) or GC-MS.

Protocol for Column Chromatography of Propyl Isovalerate

• Column Packing: Pack a glass chromatography column with silica gel as a slurry in a non-polar solvent (e.g., hexane).

• Sample Loading: Dissolve the crude propyl isovalerate in a minimal amount of the initial mobile phase and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting the column with a non-polar mobile phase (e.g., 95:5 hexane:ethyl acetate).

• Gradient Elution: Gradually increase the polarity of the mobile phase by increasing the proportion of the more polar solvent (e.g., increase the percentage of ethyl acetate).

• Fraction Collection: Collect the eluent in a series of fractions.

• Analysis: Analyze the collected fractions by Thin Layer Chromatography (TLC) or GC to identify the fractions containing pure propyl isovalerate.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator.

Section 4: Data Presentation

Quantitative Purity Analysis

The purity of propyl isovalerate at different stages of purification can be assessed using Gas Chromatography (GC) with a Flame Ionization Detector (FID).

Purification Stage	Expected Purity of Propyl Isovalerate
Crude Reaction Mixture	40-60%
After Liquid-Liquid Extraction	70-85%
After Fractional Distillation	>95%
After Column Chromatography	>99%

Note: These are typical values and can vary depending on the initial reaction conditions and the efficiency of each purification step.

Section 5: Visualizations

Caption: A general workflow for the purification of propyl isovalerate.

Caption: A troubleshooting decision tree for common purification issues.

References

• 1. Dehydration of n-propanol and methanol to produce etherified fuel additives [aimspress.com]
• 2. aimspress.com [aimspress.com]
• 3. Heating an alcohol with sulfuric acid is a good way to prepare a ... | Study Prep in Pearson+ [pearson.com]
• 4. researchgate.net [researchgate.net]
• 5. homework.study.com [homework.study.com]
• 6. Solved The synthesis of dipropyl ether from propanol is | Chegg.com [chegg.com]
• 7. US5085739A - Separation of the propyl alcohols from water by azeotropic or extractive distillation - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. labdepotinc.com [labdepotinc.com]
• 10. scienceready.com.au [scienceready.com.au]

Optimizing reaction conditions for enzymatic synthesis of propyl isovalerate

Technical Support Center: Enzymatic Synthesis of Propyl Isovalerate

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for optimizing the enzymatic synthesis of propyl isovalerate.

Frequently Asked Questions (FAQs)

Q1: Which type of enzyme is most effective for synthesizing propyl isovalerate? A1: Lipases are the most commonly used enzymes for ester synthesis.[1] Immobilized lipases, particularly from Candida antarctica (often referred to as Novozym 435) and Thermomyces lanuginosus, are highly effective due to their stability, reusability, and high activity in non-aqueous environments.[2][3][4][5] Immobilization on supports like Celite, Amberlite, or various polymers can enhance operational stability.[6][7]

Q2: Should the reaction be performed in a solvent or a solvent-free system? A2: Both options are viable, but the choice depends on the specific experimental goals.

• Solvent-Based Systems: Using a hydrophobic organic solvent like n-hexane, heptane, or cyclohexane is often preferred. These solvents can increase the solubility of non-polar substrates and minimize the inhibitory effects of short-chain alcohols and acids on the enzyme.[8][9] Hydrophobic solvents also help maintain the essential layer of water around the enzyme necessary for its catalytic activity.[10][11]

• Solvent-Free Systems: These are considered more environmentally friendly ("green") and simplify product recovery.[2][12] However, high concentrations of substrates can lead to enzyme inhibition, and the viscosity of the medium can present challenges.[8][13]

Q3: What is the role of water in the reaction, and how should it be controlled? A3: Water is a critical parameter in enzymatic esterification. While a minimal amount of water is necessary to maintain the enzyme's conformational flexibility and activity, it is also a byproduct of the reaction.[11] Excess water can shift the reaction equilibrium towards hydrolysis (the reverse reaction), reducing the ester yield.[12][14] To control water content, molecular sieves are frequently added to the reaction mixture to sequester the water as it is produced.[5][8][15]

Q4: Can the immobilized enzyme be reused? A4: Yes, one of the primary advantages of using an immobilized lipase is its reusability. Studies have shown that immobilized catalysts like Candida antarctica lipase-B (CAL-B) can be successfully reused for multiple cycles (e.g., eight or more) without a significant loss in activity, which improves the cost-effectiveness of the process.[16][17] The stability upon reuse can depend on the immobilization support and the reaction conditions.[6][7]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Ester Yield	1. Sub-optimal Temperature: The temperature may be too low for efficient enzyme activity or too high, causing denaturation.[18] 2. Excess Water Content: Water produced during the reaction is causing hydrolysis, reversing the synthesis.[15] 3. Incorrect Substrate Molar Ratio: An inappropriate ratio of isovaleric acid to propanol can limit the reaction. Excess acid can also inactivate the enzyme.[8] 4. Insufficient Enzyme Loading: The amount of lipase may be too low for the substrate concentration.	1. Optimize Temperature: Test a range of temperatures, typically between 40°C and 60°C, to find the optimum for your specific enzyme.[19][20] 2. Remove Water: Add molecular sieves (typically 3Å or 4Å) to the reaction medium to remove water as it forms.[5] 3. Adjust Molar Ratio: Experiment with different molar ratios. An excess of the alcohol (propanol) is often used to drive the equilibrium towards ester formation.[16][21] 4. Increase Enzyme Amount: Incrementally increase the enzyme loading to ensure it is not the limiting factor. Be aware that excessive amounts can sometimes cause mass transfer limitations.[10]
Reaction Stops Prematurely	1. Substrate Inhibition: High concentrations of either the acid or the alcohol can inhibit the enzyme's activity.[3][13][21] 2. Product Inhibition: The accumulation of the propyl isovalerate ester may be inhibiting the enzyme. 3. pH Shift: High concentrations of isovaleric acid can lower the micro-environmental pH of the enzyme, leading to inactivation.[8][21]	1. Optimize Substrate Concentration: Start with lower substrate concentrations and gradually increase them. A fed-batch approach (adding substrates over time) can also mitigate inhibition.[10] 2. In-situ Product Removal: If feasible, consider techniques to remove the ester from the reaction medium as it is formed. 3. Use Immobilized Enzyme: Immobilization can provide a more stable microenvironment for the enzyme, making it more resistant to pH changes.
Enzyme Inactivity on Reuse	1. Enzyme Leaching: The enzyme may be detaching from the support material during the reaction or washing steps. 2. Denaturation: Harsh washing procedures (e.g., using polar solvents or extreme pH) or residual substrate/product can denature the enzyme. 3. Pore Blocking: The pores of the immobilization support may be blocked by substrates or products, preventing access to the enzyme's active site.	1. Choose a Stronger Immobilization Method: Covalent attachment methods generally prevent leaching more effectively than physical adsorption.[7] 2. Gentle Washing Protocol: Wash the recovered enzyme with a non-polar solvent (like hexane) at a moderate temperature to remove reactants and products before storage. 3. Optimize Washing: Ensure the washing step is sufficient to clear the support's pores before starting the next reaction cycle.

Optimized Reaction Conditions & Data

The optimal conditions for enzymatic ester synthesis are highly dependent on the specific enzyme, substrates, and system (solvent vs. solvent-free). The tables below summarize typical ranges and effects of key parameters based on studies of similar short-chain esters.

Table 1: Effect of Temperature on Ester Conversion

Enzyme System	Substrates	Temperature (°C)	Conversion / Yield	Reference
Immobilized Candida antarctica Lipase-B	Phenylacetic acid, n-propanol	40	96.1%	[16]
Immobilized Rhizomucor miehei Lipase	Isovaleric acid, Isoamyl alcohol	50	>85%	[8]
Immobilized Candida cylindracea Lipase	Propionic acid, Propanol	45	Optimized condition	[3]
Fermase	Decanoic acid, Propanol	60	High conversion	[12]

Table 2: Effect of Substrate Molar Ratio (Alcohol:Acid) on Ester Conversion

Enzyme System	Substrates	Molar Ratio (Alcohol:Acid)	Conversion / Yield	Reference
Immobilized Candida antarctica Lipase-B	Phenylacetic acid, n-propanol	2:1	96.1%	[16]
Immobilized Rhizomucor miehei Lipase	Isovaleric acid, Isoamyl alcohol	1.5:1	>85%	[8]
Immobilized Candida cylindracea Lipase	Propionic acid, Phenethyl alcohol	3:1	Optimized condition	[3]
Novozym 435	Capric acid, 1-propanol	3:1	83.8%	[22]

Table 3: Effect of Enzyme Loading on Ester Conversion

Enzyme System	Substrates	Enzyme Loading	Conversion / Yield	Reference
Immobilized Candida antarctica Lipase-B	Phenylacetic acid, n-propanol	0.6% (w/v)	96.1%	[16]
Immobilized Rhizomucor miehei Lipase	Isovaleric acid, Isoamyl alcohol	10 g/L	>85%	[8]
Novozym 435	Capric acid, 1-propanol	2% (w/w)	83.8%	[22]
Immobilized T. lanuginosus Lipase	Butyric acid, Isoamyl alcohol	5-30 g/L (range tested)	Up to 95.8%	[13]

Visualizations of Experimental Workflow and Logic

Caption: General experimental workflow for enzymatic synthesis of propyl isovalerate.

Caption: A logical flowchart for troubleshooting low yield in ester synthesis.

Detailed Experimental Protocol: Lab-Scale Synthesis

This protocol describes a general method for the synthesis of propyl isovalerate using an immobilized lipase in an organic solvent.

1. Materials & Reagents

• Isovaleric acid (≥99% purity)

• n-Propanol (≥99% purity)

• Immobilized Candida antarctica lipase B (Novozym 435)

• n-Hexane (anhydrous, ≥99%)

• Molecular sieves (4Å, activated by heating at 200°C for 3 hours prior to use)

• Internal standard for GC analysis (e.g., n-dodecane)

• Sodium hydroxide (for titration)

• Phenolphthalein indicator

2. Reaction Setup

• In a 100 mL screw-capped conical flask, add 10 mmol of isovaleric acid and 20 mmol of n-propanol (a 1:2 molar ratio of acid to alcohol).[16]

• Add 40 mL of n-hexane as the reaction solvent.

• Add 1.0 g of activated molecular sieves to the mixture (approximately 5% w/w of total reactants and solvent).[5][22]

• Add the immobilized lipase. A typical starting point is 2% (w/w) of the total substrate mass.[22] For this example, this would be (10 mmol * 102.13 g/mol + 20 mmol * 60.1 g/mol ) * 0.02 ≈ 45 mg of enzyme.

• Seal the flask tightly to prevent evaporation of the solvent and propanol.

3. Reaction Conditions

• Place the sealed flask in an orbital shaking incubator.

• Set the temperature to 45°C and the agitation speed to 200 rpm to minimize external mass transfer limitations.[8]

• Allow the reaction to proceed for 8-24 hours. The optimal time should be determined experimentally.[5][23]

4. Monitoring the Reaction

• At regular intervals (e.g., 0, 2, 4, 6, 8, and 24 hours), pause the agitation and carefully withdraw a small aliquot (e.g., 100 µL) of the supernatant.

• The conversion can be monitored in two ways:

  • Titration: Dilute the aliquot in 10 mL of ethanol and titrate the remaining isovaleric acid with a standardized NaOH solution (e.g., 0.05 M) using phenolphthalein as an indicator. The decrease in acid concentration corresponds to the amount of ester formed.[13]

  • Gas Chromatography (GC): Dilute the aliquot with additional hexane, add a known amount of an internal standard, and analyze by GC to quantify the concentration of propyl isovalerate.

5. Product Recovery and Enzyme Reuse

• After the reaction reaches the desired conversion, stop the agitation.

• Separate the immobilized enzyme and molecular sieves from the reaction mixture by simple filtration or decantation.

• Wash the recovered enzyme with fresh n-hexane (3 x 20 mL) to remove any residual substrates and products.

• Dry the enzyme under a gentle stream of nitrogen or in a desiccator at room temperature. It is now ready for reuse in a subsequent batch.[16]

• The liquid phase containing the propyl isovalerate, unreacted substrates, and solvent can be subjected to distillation to purify the final product.

References

• 1. Review on Lipase-Catalyzed Flavor Synthesis: Global Trends and Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Enzymatic synthesis of novel pyrrole esters and their thermal stability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Immobilization of lipases on different carriers and their use in synthesis of pentyl isovalerates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Advances in Enzyme and Ionic Liquid Immobilization for Enhanced in MOFs for Biodiesel Production - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The effect of water on enzyme action in organic media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Enzymatic synthesis optimization of isoamyl butyrate from fusel oil [redalyc.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Lipase-catalyzed synthesis of propyl-phenyl acetate: a kinetic and thermodynamic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Enzymatic synthesis of isoamyl butyrate catalyzed by immobilized lipase on poly-methacrylate particles: optimization, reusability and mass transfer studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Enzymatic synthesis of isoamyl acetate using immobilized lipase from Rhizomucor miehei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Kinetics and thermodynamics of lipase catalysed synthesis of propyl caprate | Semantic Scholar [semanticscholar.org]
• 23. Optimization of reaction parameters for the synthesis of natural aroma esters by factorial design - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D4RE00265B [pubs.rsc.org]

Technical Support Center: Propyl Isovalerate Production Scale-Up

Welcome to the Technical Support Center for challenges in scaling up propyl isovalerate production. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common issues encountered during the synthesis and purification of propyl isovalerate.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing propyl isovalerate?

A1: Propyl isovalerate is primarily synthesized through two main routes: chemical esterification and enzymatic catalysis. Chemical synthesis typically involves the Fischer-Speier esterification of isovaleric acid with propanol using a strong acid catalyst, such as sulfuric acid.[1][2] Enzymatic synthesis utilizes lipases to catalyze the esterification under milder conditions, offering higher selectivity and a greener alternative.[3][4]

Q2: What are the main challenges when scaling up propyl isovalerate production from the lab to an industrial scale?

A2: Scaling up any chemical synthesis presents a unique set of challenges. For propyl isovalerate production, key hurdles include:

• Reaction Equilibrium: Esterification is a reversible reaction. To achieve high yields, the equilibrium must be shifted towards the product side. This is typically accomplished by using an excess of one reactant (usually the alcohol) or by removing the water byproduct as it forms.[1][5]

• Heat and Mass Transfer: What works on a small scale in the lab may not translate directly to a large reactor.[6] Poor mixing can lead to localized "hot spots," causing side reactions and impurity formation. Inadequate heat removal in exothermic reactions can also be a safety concern.

• Catalyst Management: In chemical synthesis, the use of strong mineral acids like sulfuric acid can lead to corrosion and downstream purification challenges.[7] For enzymatic processes, catalyst deactivation and the cost of the enzyme can be significant factors.[8]

• Purification: Separating the final ester from unreacted starting materials, the catalyst, and any byproducts becomes more complex at a larger scale.[2][9]

• Byproduct Formation: Side reactions, such as the dehydration of propanol to form dipropyl ether or propene, can occur at elevated temperatures, complicating purification and reducing the overall yield.[5]

Q3: How can I maximize the yield of propyl isovalerate?

A3: To maximize the yield, consider the following strategies:

• Le Chatelier's Principle: As esterification is a reversible process, applying Le Chatelier's principle is crucial. This can be done by:

  • Using an excess of one of the reactants, typically the less expensive one (propanol).[1]

  • Continuously removing water as it is formed, for instance, by using a Dean-Stark apparatus or pervaporation membranes.[1][7]

• Catalyst Optimization: Select the appropriate catalyst and optimize its concentration. For chemical synthesis, while sulfuric acid is common, heterogeneous catalysts like ion-exchange resins can simplify removal and reduce corrosion.[7][10] For enzymatic synthesis, the choice of lipase and its immobilization can significantly impact yield and reusability.[3]

• Reaction Conditions: Optimize temperature and reaction time. Higher temperatures can increase the reaction rate but may also lead to undesirable side reactions.[11]

Q4: What are the advantages of enzymatic synthesis over chemical synthesis for propyl isovalerate production?

A4: Enzymatic synthesis offers several advantages, including:

• Milder Reaction Conditions: Enzymes operate under less harsh temperature and pressure conditions, which can reduce energy consumption and minimize the formation of byproducts.[11]

• High Selectivity: Lipases are highly selective, leading to purer products and simplifying downstream processing.[4]

• Environmental Friendliness: Enzymatic processes are considered "greener" as they avoid the use of corrosive and hazardous acid catalysts.[11]

Troubleshooting Guides

Issue 1: Low Product Yield

Possible Cause	Troubleshooting Step
Incomplete Reaction (Equilibrium)	Increase the molar ratio of propanol to isovaleric acid.[1] Implement a method for continuous water removal, such as a Dean-Stark trap or molecular sieves.[1][7]
Catalyst Inactivity	For acid catalysis, ensure the sulfuric acid is concentrated and used in an appropriate amount. For enzymatic synthesis, check the activity of the lipase; it may need to be replaced or regenerated.[8]
Suboptimal Temperature	Verify that the reaction temperature is within the optimal range. For Fischer esterification, gentle heating is typically required.[2] For enzymatic reactions, temperatures that are too high can denature the enzyme.[11]
Insufficient Reaction Time	Monitor the reaction progress over time to ensure it has reached completion.
Loss of Volatile Components	Use a reflux condenser to prevent the loss of volatile reactants and products (propanol, propyl isovalerate) during heating.[2][9]

Issue 2: Product Purity Issues (e.g., presence of unreacted starting materials, byproducts)

Possible Cause	Troubleshooting Step
Inefficient Purification	During the workup, ensure complete neutralization of the acid catalyst with a base wash (e.g., sodium bicarbonate solution).[2] Perform multiple water washes to remove any remaining water-soluble impurities.[9]
Formation of Byproducts	Lower the reaction temperature to minimize side reactions like alcohol dehydration.[5] Ensure even heating and good mixing to avoid localized overheating.[6]
Incomplete Separation of Layers	If using a separatory funnel, allow sufficient time for the organic and aqueous layers to separate completely. Emulsions can sometimes form; adding a small amount of brine can help break them.
Co-distillation of Impurities	During final purification by distillation, ensure the distillation setup is efficient (e.g., using a fractionating column) to separate the ester from components with close boiling points.[2]

Data Presentation

Table 1: Comparison of Synthesis Methods for Ester Production

Parameter	Chemical Synthesis (Fischer Esterification)	Enzymatic Synthesis
Catalyst	Concentrated H₂SO₄, HCl, or solid acids[1][2][7]	Lipases (e.g., from Candida antarctica)[3][4]
Temperature	Typically elevated with reflux[2]	Generally milder (e.g., 30-60°C)[3][11]
Pressure	Atmospheric	Atmospheric
Solvent	Often excess alcohol acts as solvent; sometimes a non-polar solvent is used[1]	Often solvent-free or in a non-polar organic solvent[3]
Yield	Can be high with proper equilibrium shift (e.g., >95%)[12]	Can be very high (e.g., >95%) under optimized conditions[13]
Byproducts	Dehydration products (ethers, alkenes), tars[5]	Minimal byproducts due to high selectivity[4]
Workup	Requires neutralization and washing steps[2]	Simpler separation of the catalyst (especially if immobilized)

Table 2: Influence of Reaction Parameters on Isoamyl Isovalerate Yield (Enzymatic Synthesis)[3]

Parameter	Condition	Yield (%)
Temperature	30°C	~65
50°C	>85
60°C	~80
Substrate Molar Ratio (Alcohol:Acid)	1:1	~75
1.5:1	>85
2:1	~80
Enzyme Concentration	5 g/L	~70
10 g/L	>85
15 g/L	~88

Experimental Protocols

Protocol 1: Laboratory-Scale Chemical Synthesis of Propyl Isovalerate via Fischer Esterification

Materials:

• Isovaleric acid

• n-Propanol

• Concentrated sulfuric acid

• 5% Sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Boiling chips

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine isovaleric acid and an excess of n-propanol (e.g., a 1:3 molar ratio). Add a few boiling chips.

• Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the mixture while swirling.

• Reflux: Assemble a reflux apparatus and heat the mixture gently using a heating mantle. Allow the reaction to reflux for 1-2 hours.[2]

• Cooling and Transfer: After the reflux period, allow the mixture to cool to room temperature. Transfer the cooled mixture to a separatory funnel.

• Washing:

  • Wash the organic layer with water to remove the majority of the unreacted propanol and sulfuric acid. Drain the aqueous layer.

  • Wash with a 5% sodium bicarbonate solution to neutralize any remaining acid. Be sure to vent the separatory funnel frequently to release the CO₂ gas produced. Continue washing until no more gas evolves. Drain the aqueous layer.

  • Wash with brine to help break any emulsions and remove excess water. Drain the aqueous layer.[2]

• Drying: Transfer the organic layer to a clean, dry flask and add anhydrous magnesium sulfate to remove any residual water. Swirl and let it stand for 10-15 minutes.

• Purification: Decant or filter the dried liquid to remove the drying agent. Purify the crude propyl isovalerate by simple or fractional distillation, collecting the fraction that boils at the literature value for propyl isovalerate (~156 °C).[2]

Protocol 2: Laboratory-Scale Enzymatic Synthesis of Propyl Isovalerate

Materials:

• Isovaleric acid

• n-Propanol

• Immobilized lipase (e.g., Novozym 435)

• A suitable organic solvent (e.g., hexane, optional)[3]

• Molecular sieves (optional, for water removal)

Equipment:

• Conical flask or reactor vessel

• Orbital shaker or magnetic stirrer with heating capabilities

• Filtration setup

Procedure:

• Reaction Setup: In a conical flask, combine equimolar amounts of isovaleric acid and n-propanol. If using a solvent, add it at this stage.

• Enzyme Addition: Add the immobilized lipase to the mixture (e.g., 1-10% by weight of the substrates).

• Water Removal (Optional): If not using an excess of alcohol, add molecular sieves to adsorb the water produced during the reaction.

• Incubation: Place the flask in an orbital shaker or on a heated magnetic stirrer and incubate at a controlled temperature (e.g., 40-50°C) with constant agitation for a specified period (e.g., 24-48 hours).[3]

• Monitoring: Monitor the progress of the reaction by taking small samples periodically and analyzing them using techniques like gas chromatography (GC).

• Catalyst Recovery: Once the reaction has reached the desired conversion, stop the reaction and separate the immobilized enzyme by filtration. The enzyme can often be washed and reused.

• Purification: The resulting mixture, containing the ester and unreacted substrates, can be purified by distillation under reduced pressure to minimize thermal degradation.

Visualizations

Caption: A simplified workflow for the chemical synthesis and purification of propyl isovalerate.

Caption: Key challenges encountered during the scale-up of propyl isovalerate production.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. scienceready.com.au [scienceready.com.au]
• 3. researchgate.net [researchgate.net]
• 4. Enzymatic synthesis optimization of isoamyl butyrate from fusel oil [redalyc.org]
• 5. benchchem.com [benchchem.com]
• 6. How to Scale Up a New Synthesis Reaction | Lab Manager [labmanager.com]
• 7. mdpi.com [mdpi.com]
• 8. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Decreasing acid value of fatty acid ethyl ester products using complex enzymes [frontiersin.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Degradation and stability of propyl isovalerate under acidic conditions

This technical support center provides troubleshooting guides and frequently asked questions regarding the degradation and stability of propyl isovalerate under acidic conditions. The information is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is propyl isovalerate and why is its stability under acidic conditions important?

Propyl isovalerate (propyl 3-methylbutanoate) is an ester with a characteristic fruity odor.[1][2] In the pharmaceutical industry, understanding the stability of molecules like propyl isovalerate is crucial, as it can be a component of a formulation or a related substance to an active pharmaceutical ingredient (API).[3] Acidic conditions can be encountered during formulation, in certain physiological environments, or as part of forced degradation studies designed to understand the intrinsic stability of a substance.[4][5] These studies are essential for developing stable formulations, identifying potential degradation products, and establishing appropriate storage conditions and shelf-life.[6]

Q2: What are the expected degradation products of propyl isovalerate in an acidic medium?

Under acidic conditions, esters like propyl isovalerate undergo hydrolysis. This is a chemical reaction with water, catalyzed by an acid, which breaks the ester bond.[7] The expected degradation products are the corresponding carboxylic acid and alcohol:

• Isovaleric acid (3-methylbutanoic acid)

• Propanol (n-propanol)

This reaction is reversible, meaning the ester can be reformed from the products.[7]

Q3: What are typical acidic conditions used in forced degradation studies for esters like propyl isovalerate?

Forced degradation studies aim to accelerate the degradation process to predict long-term stability.[8] Typical conditions for acid hydrolysis involve:

• Acid: Hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) are commonly used.[6]

• Concentration: Concentrations typically range from 0.1 M to 1 M.[6]

• Temperature: Studies often begin at room temperature. If no degradation is observed, the temperature can be elevated, for instance, to 50-80°C.[8]

• Duration: The experiment duration can vary from a few hours to several days, depending on the stability of the substance.[8]

The goal is to achieve a target degradation of approximately 5-20%.[9] Degradation beyond this level might lead to the formation of secondary degradation products that are not relevant to normal storage conditions.[8]

Q4: Which analytical techniques are best suited for monitoring the degradation of propyl isovalerate?

High-Performance Liquid Chromatography (HPLC) is a widely used and effective technique for monitoring the degradation of propyl isovalerate.[10] A stability-indicating HPLC method should be developed to separate and quantify the intact propyl isovalerate from its degradation products (isovaleric acid and propanol).[6]

Other techniques that can be employed include:

• Gas Chromatography (GC): Suitable due to the volatility of propyl isovalerate and its degradation products.[7]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Useful for identifying and characterizing unknown degradation products.[5]

Troubleshooting Guides

This section addresses common issues encountered during the study of propyl isovalerate degradation under acidic conditions.

Issue 1: No or very slow degradation is observed.

• Possible Cause 1: Stress conditions are too mild.

  • Solution: Increase the severity of the stress conditions.

    • Increase Acid Concentration: If using 0.1 M HCl, try increasing the concentration to 0.5 M or 1 M.

    • Increase Temperature: If the experiment is at room temperature, increase the temperature in increments (e.g., to 50°C, then 70°C). Monitor the reaction at each new temperature.[8]

    • Extend Duration: Increase the duration of the study, taking time points at longer intervals (e.g., 24, 48, 72 hours).

• Possible Cause 2: Poor solubility of propyl isovalerate in the aqueous acidic medium.

  • Solution: Use a co-solvent.

    • Add a small amount of an inert, water-miscible organic solvent (e.g., acetonitrile or methanol) to the reaction mixture to improve the solubility of the ester. Ensure the co-solvent does not interfere with the analytical method or react under the experimental conditions.

Issue 2: Degradation is too rapid, exceeding 20% in the first time point.

• Possible Cause: Stress conditions are too harsh.

  • Solution: Reduce the severity of the stress conditions.

    • Decrease Temperature: Conduct the experiment at a lower temperature (e.g., room temperature or 40°C).[8]

    • Decrease Acid Concentration: Use a more dilute acid solution, such as 0.01 M or 0.05 M HCl.

    • Take Earlier Time Points: Sample the reaction at much shorter intervals (e.g., 5, 15, 30, 60 minutes) to accurately determine the degradation rate.

Issue 3: Poor mass balance in the analytical results.

• Possible Cause 1: Formation of volatile or non-UV active degradation products.

  • Solution: Propanol, one of the degradation products, has a low UV absorbance. If using a UV detector for HPLC, propanol may not be detected, leading to poor mass balance.

    • Use a universal detector like a Refractive Index Detector (RID) or Charged Aerosol Detector (CAD) in your HPLC system.

    • Alternatively, use Gas Chromatography (GC) with a Flame Ionization Detector (FID) to quantify all volatile components.

• Possible Cause 2: Analytical method is not stability-indicating.

  • Solution: The chromatographic peaks of the degradation products may be co-eluting with the parent compound or other peaks.

    • Re-validate the Method: Develop and validate an HPLC method capable of separating propyl isovalerate, isovaleric acid, and propanol. This may involve changing the column, mobile phase composition, or gradient.

    • Peak Purity Analysis: Use a photodiode array (PDA) detector to assess peak purity and ensure that the propyl isovalerate peak is free from underlying impurities.[11]

Data Presentation

Condition ID	Acid Type	Acid Conc. (M)	Temperature (°C)	Time (hours)	Illustrative % Degradation
AC-1	HCl	0.1	40	24	2.5
AC-2	HCl	0.1	60	24	8.9
AC-3	HCl	0.5	60	24	16.2
AC-4	HCl	1.0	60	12	19.5
AC-5	H₂SO₄	0.1	60	24	7.8
AC-6	H₂SO₄	0.5	80	8	14.7

Experimental Protocols

Protocol 1: Acid Hydrolysis of Propyl Isovalerate

This protocol describes a typical procedure for conducting a forced degradation study of propyl isovalerate under acidic conditions.

• Preparation of Solutions:

  • Propyl Isovalerate Stock Solution: Prepare a stock solution of propyl isovalerate at a concentration of approximately 1 mg/mL in a suitable solvent like acetonitrile or methanol.

  • Acidic Solution: Prepare a 0.1 M solution of hydrochloric acid in water.

• Initiation of Degradation:

  • In a sealed, temperature-controlled vessel, add a known volume of the propyl isovalerate stock solution to a pre-heated volume of the 0.1 M HCl solution to achieve the desired final concentration (e.g., 100 µg/mL).

  • Start a timer immediately after mixing.

  • Maintain the reaction mixture at a constant temperature (e.g., 60°C) with continuous stirring.

• Sampling:

  • At predetermined time intervals (e.g., 0, 2, 4, 8, 12, and 24 hours), withdraw an aliquot (e.g., 1 mL) of the reaction mixture.

  • Immediately neutralize the aliquot by adding a stoichiometric amount of a base (e.g., 0.1 M NaOH) to quench the reaction. Dilute the sample with the mobile phase to a suitable concentration for analysis.

• Analysis:

  • Analyze the samples using a validated stability-indicating HPLC method (see Protocol 2).

  • Calculate the percentage of propyl isovalerate remaining and the percentage of degradation products formed at each time point.

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a starting point for developing an HPLC method to analyze the degradation of propyl isovalerate.

• Instrument: High-Performance Liquid Chromatography (HPLC) system with a UV or PDA detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Phosphoric acid in Water

  • B: Acetonitrile

• Gradient Elution:

  • Start with a suitable ratio (e.g., 70% A, 30% B).

  • Linearly increase the concentration of B over time to elute all components.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm (as carboxylic acids and esters show absorbance in the low UV range).

• Injection Volume: 10 µL.

Note: This method will require optimization to achieve adequate separation of propyl isovalerate, isovaleric acid, and propanol. The retention time of propanol will likely be very short under these conditions.

Visualizations

Caption: Mechanism of acid-catalyzed ester hydrolysis.

Caption: General workflow for a forced degradation study.

Caption: Decision tree for troubleshooting degradation rates.

References

• 1. Propyl isovalerate | C8H16O2 | CID 11176 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. propyl isovalerate, 557-00-6 [thegoodscentscompany.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pharmatutor.org [pharmatutor.org]
• 6. How to overcome the critical challenges faced in forced degradation studies – Lhasa Limited [lhasalimited.org]
• 7. Ester - Wikipedia [en.wikipedia.org]
• 8. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 9. researchgate.net [researchgate.net]
• 10. stxlabs.com [stxlabs.com]
• 11. sgs.com [sgs.com]

Troubleshooting low yield in lipase-catalyzed esterification of isovaleric acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low yields in the lipase-catalyzed esterification of isovaleric acid.

Troubleshooting Guide: Low Ester Yield

Low yield is a common challenge in enzymatic esterification. This guide provides a systematic approach to identifying and resolving potential issues in a question-and-answer format.

Question 1: My ester yield is significantly lower than expected. What are the primary factors I should investigate?

Answer: Low ester yield in lipase-catalyzed esterification of isovaleric acid can stem from several factors. Systematically evaluating the following reaction parameters is the most effective approach to pinpoint the issue.

• Water Activity (aw): The amount of water in the reaction medium is critical. While lipase requires a thin layer of water to maintain its catalytic activity, excess water will shift the reaction equilibrium towards hydrolysis, the reverse reaction of esterification, thus reducing your ester yield.[1][2][3][4] Water is also a byproduct of the esterification reaction, so its accumulation during the process can inhibit the forward reaction.[2][3]

• Reaction Temperature: Temperature significantly influences enzyme activity and reaction rate. Each lipase has an optimal temperature for catalysis. Temperatures that are too high can lead to enzyme denaturation and a sharp decrease in activity, while temperatures that are too low will result in a slow reaction rate.[5][6][7][8]

• Substrate Molar Ratio: The ratio of isovaleric acid to the alcohol is a key parameter. According to Le Chatelier's principle, using an excess of one reactant (typically the alcohol) can drive the equilibrium towards the formation of the ester product.

• Enzyme Concentration and Activity: The amount of active lipase will directly impact the reaction rate. Insufficient enzyme concentration or a loss of enzyme activity due to improper storage or handling will result in low yields.

• Substrate Inhibition: High concentrations of either isovaleric acid or the alcohol can inhibit the lipase's activity.[9][10][11][12] This is particularly relevant for short-chain fatty acids like isovaleric acid.[9]

• pH of the Microenvironment: The pH around the enzyme can affect its catalytic efficiency. The accumulation of the acidic substrate (isovaleric acid) can lower the pH in the enzyme's microenvironment, potentially leading to inactivation.[9]

• Choice of Solvent: The organic solvent used can influence enzyme activity and stability. Generally, non-polar solvents are preferred as they are less likely to strip the essential water layer from the enzyme's surface.[12][13]

A logical troubleshooting workflow is presented in the diagram below to help systematically diagnose the cause of low yield.

Troubleshooting workflow for low ester yield.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for the esterification of isovaleric acid?

A: The optimal temperature depends on the specific lipase being used. However, studies on the esterification of valeric acid (a close analog) suggest that a temperature range of 35-45°C is often optimal.[14] For example, the highest conversion rate (96%) for the synthesis of ethyl valerate using an immobilized lipase was achieved at 40°C.[14] It is crucial to consult the manufacturer's specifications for your particular lipase and to perform temperature optimization experiments for your specific reaction system. Higher temperatures can lead to enzyme denaturation and reduced yield.[5][7]

Q2: How does the molar ratio of isovaleric acid to alcohol affect the yield?

A: The molar ratio of reactants is a critical factor. To shift the reaction equilibrium towards ester synthesis, an excess of the alcohol is typically used. For the synthesis of ethyl valerate, a 1:2 molar ratio of valeric acid to ethanol has been shown to be optimal, achieving a 96% conversion.[14] Increasing the excess of alcohol can further enhance the yield, but a very large excess may not be cost-effective and can complicate downstream processing.

Q3: How can I control the water activity in my reaction?

A: Controlling water activity (aw) is essential for maximizing ester yield. Here are a few methods:

• Molecular Sieves: Adding molecular sieves to the reaction mixture can effectively remove the water produced during the reaction, driving the equilibrium towards the product.

• Solvent Selection: The choice of an appropriate organic solvent can help manage water distribution in the system.[2]

• Vacuum: Applying a vacuum can help in the removal of water, especially in solvent-free systems.

• Gas Stripping: Passing a stream of dry, inert gas through the reaction mixture can also facilitate water removal.

• Adsorptive Resins: The addition of a strong-acid cation exchange resin can control water accumulation on the biocatalyst without stripping the essential water required for enzyme function.[3]

Q4: What type of lipase is best suited for isovaleric acid esterification?

A: The choice of lipase can significantly impact the reaction's success. Lipases from different sources exhibit varying substrate specificities and stability. For the synthesis of pentyl isovalerates, immobilized lipases from Candida cylindracea (now referred to as Candida rugosa) and Porcine Pancreatic Lipase (PPL) have been shown to be effective.[15] Novozym 435, an immobilized lipase from Candida antarctica B, is a versatile and commonly used catalyst that has demonstrated high conversion rates for the esterification of valeric acid.[6][16] It is recommended to screen several commercially available lipases to identify the most efficient one for your specific substrate and reaction conditions.

Q5: Can the isovaleric acid itself inhibit the reaction?

A: Yes, substrate inhibition by the carboxylic acid is a known phenomenon in lipase-catalyzed esterification, especially with short-chain fatty acids.[9][12] High concentrations of isovaleric acid can lead to a drop in the pH of the enzyme's microenvironment, causing inactivation.[9] To mitigate this, you can:

• Start with a lower initial concentration of isovaleric acid.

• Employ a fed-batch approach where the acid is added gradually throughout the reaction.

• Ensure adequate mixing to prevent localized high concentrations of the acid.

Data Presentation

Table 1: Effect of Reaction Temperature on Ethyl Valerate Conversion

Temperature (°C)	Conversion (%)
30	85
35	92
40	96
45	91
50	83

Data adapted from a study on the esterification of valeric acid with ethanol using an immobilized lipase.[14]

Table 2: Influence of Acid-to-Alcohol Molar Ratio on Ethyl Valerate Conversion

Molar Ratio (Valeric Acid:Ethanol)	Conversion (%)
1:1	88
1:2	96
1:3	94

Reaction conditions: 40°C, 12% m/v biosilicified enzyme, 2 hours.[14]

Table 3: Comparison of Different Immobilized Lipases for Ethyl Valerate Synthesis

Immobilized Lipase	Conversion (%)
Novozym 435	~73
Lipozyme TLIM	< 60
Lipozyme RMIM	< 50

Reaction conditions: 24 hours, 37°C, 5% (w/w) enzyme, 150 rpm agitation.[16]

Experimental Protocols

Protocol 1: Enzymatic Synthesis of Ethyl Valerate using Immobilized Lipase under Conventional Heating

This protocol is adapted from a study on the esterification of valeric acid with ethanol.[14]

Materials:

• Immobilized Lipase (e.g., Novozym 435)

• Valeric Acid (Isovaleric Acid)

• Ethanol (anhydrous)

• Heptane (or another suitable solvent)

• Reaction vessel (e.g., screw-capped vial)

• Shaking incubator or magnetic stirrer with heating

Procedure:

• To a 20 mL screw-capped vial, add 1.09 mL (0.01 mol) of isovaleric acid.

• Add 1.16 mL (0.02 mol) of anhydrous ethanol to achieve a 1:2 molar ratio.

• Add a suitable amount of solvent (e.g., 5 mL of heptane).

• Add the immobilized lipase. An enzyme loading of 5-15% (w/w of total substrates) is a good starting point. For example, for the amounts above, this would be approximately 150-450 mg.

• Seal the vial tightly and place it in a shaking incubator or on a heated magnetic stirrer.

• Set the temperature to 40°C and the agitation speed to 200 rpm.

• Allow the reaction to proceed for 2-24 hours. Monitor the progress of the reaction by taking samples at regular intervals and analyzing them by gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Upon completion, separate the immobilized enzyme from the reaction mixture by filtration or centrifugation for potential reuse.

• The product can be purified from the reaction mixture by distillation or column chromatography.

Visualizations

A typical experimental workflow for lipase-catalyzed esterification.

References

• 1. lup.lub.lu.se [lup.lub.lu.se]
• 2. Water activity control: a way to improve the efficiency of continuous lipase esterification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Adsorptive control of water in esterification with immobilized enzymes: I. Batch reactor behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Lipase-catalyzed synthesis of isoamyl butyrate. A kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. journals.pan.pl [journals.pan.pl]
• 11. Lipase-Assisted Synthesis of Alkyl Stearates: Optimization by Taguchi Design of Experiments and Application as Defoamers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Review on Lipase-Catalyzed Flavor Synthesis: Global Trends and Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Sol-Gel Immobilisation of Lipases: Towards Active and Stable Biocatalysts for the Esterification of Valeric Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Removal of unreacted starting materials from propyl isovalerate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the removal of unreacted starting materials from propyl isovalerate synthesis.

Troubleshooting Guide

Issue: Residual Acidic Impurity Detected After Workup

• Question: After performing the aqueous workup of my propyl isovalerate synthesis, I still observe the presence of unreacted isovaleric acid in my product. What could be the cause, and how can I resolve this?

• Answer: This issue typically arises from incomplete neutralization and removal of the acidic starting material and the acid catalyst (e.g., sulfuric acid). Here are the potential causes and solutions:

  • Insufficient aAount of Base: The amount of basic solution (e.g., saturated sodium bicarbonate) used may have been insufficient to neutralize all the acidic components.

    • Solution: During the workup, ensure the aqueous layer is basic after the wash. You can test this by carefully withdrawing a small amount of the aqueous layer and testing it with litmus paper. If it is not basic, add more saturated sodium bicarbonate solution and shake the separatory funnel again.

  • Inefficient Mixing: Inadequate mixing of the organic and aqueous layers during the wash can lead to incomplete neutralization.

    • Solution: Ensure vigorous shaking of the separatory funnel for a sufficient amount of time to maximize the surface area contact between the two phases. Be sure to vent the funnel frequently to release any pressure buildup, especially when using sodium bicarbonate which generates carbon dioxide gas upon reaction with acid.

  • Phase Separation Issues: Poor separation between the organic and aqueous layers can result in the carryover of acidic impurities.

    • Solution: Allow adequate time for the layers to separate completely. If an emulsion forms, refer to the troubleshooting section on emulsions.

Issue: Emulsion Formation During Aqueous Wash

• Question: I am observing a persistent emulsion at the interface of the organic and aqueous layers during the work-up, which is preventing proper phase separation. How can I break this emulsion?

• Answer: Emulsion formation is a common problem in liquid-liquid extractions. Here are several techniques to break an emulsion:

  • Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which can help to break the emulsion by decreasing the solubility of the organic components in the aqueous phase and increasing the density difference between the two layers.[1][2][3][4]

  • Patience: Sometimes, simply allowing the separatory funnel to stand undisturbed for a period can lead to the separation of the layers.

  • Gentle Swirling: Gently swirling the separatory funnel can sometimes help the dispersed droplets to coalesce.

  • Filtration: For stubborn emulsions, filtering the entire mixture through a pad of Celite® or glass wool can help to break it up.[1]

  • Changing the Solvent Volume: Adding more of the organic solvent can sometimes help to resolve an emulsion.

Issue: Presence of Propanol in the Final Product

• Question: My final propyl isovalerate product is contaminated with unreacted propanol. How can I effectively remove it?

• Answer: Propanol has some solubility in both the organic and aqueous phases, which can make its complete removal challenging. Here are some strategies:

  • Multiple Water/Brine Washes: Perform multiple washes with water or, more effectively, with brine. Propanol is soluble in water, and repeated washes will partition it into the aqueous layer. Using brine is particularly effective as it reduces the solubility of organic compounds in the aqueous layer, a phenomenon known as "salting out".[2][4]

  • Drying Agent: Ensure the organic layer is thoroughly dried with a suitable drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate) before the final solvent removal. This will remove any dissolved water, which in turn can help to remove the last traces of water-soluble impurities like propanol.

  • Azeotropic Removal (Advanced): In some cases, azeotropic distillation with a suitable solvent can be used to remove residual alcohol, although this is a more advanced technique.

Frequently Asked Questions (FAQs)

• Q1: Why is it necessary to wash the reaction mixture with a basic solution like sodium bicarbonate?

  • A1: The synthesis of propyl isovalerate is typically catalyzed by a strong acid, such as sulfuric acid. The basic wash serves two primary purposes: to neutralize the acid catalyst and to convert the unreacted isovaleric acid into its water-soluble sodium salt (sodium isovalerate). This allows for their easy removal from the organic layer, which contains the desired propyl isovalerate product.

• Q2: What is the purpose of the final wash with brine (saturated NaCl solution)?

  • A2: The brine wash helps to remove dissolved water from the organic layer, making the subsequent drying step with a solid drying agent more efficient.[2][3] It also aids in breaking any emulsions that may have formed.[1]

• Q3: Can I use a different base, like sodium hydroxide, to neutralize the acid?

  • A3: While a dilute solution of sodium hydroxide can be used to neutralize the acid, it is a stronger base than sodium bicarbonate. Using a strong base increases the risk of saponification (hydrolysis) of the ester product back to the corresponding carboxylate and alcohol, which would reduce the yield of the desired propyl isovalerate. Therefore, a milder base like sodium bicarbonate is generally preferred.

• Q4: How do I know if my organic layer is sufficiently dry?

  • A4: After adding a drying agent like anhydrous sodium sulfate, the organic solution should be clear and no longer cloudy. If the drying agent clumps together at the bottom of the flask, it indicates that it has absorbed water. You should add more drying agent until some of it remains free-flowing in the solution.

Experimental Protocol: Purification of Propyl Isovalerate

This protocol outlines the standard procedure for the removal of unreacted isovaleric acid and propanol from a reaction mixture after the synthesis of propyl isovalerate.

• Transfer to Separatory Funnel: Once the reaction is complete, allow the mixture to cool to room temperature. Transfer the reaction mixture to a separatory funnel. If a solvent was used in the reaction, it is typically carried through this process. If no solvent was used, add an inert organic solvent in which propyl isovalerate is soluble and which is immiscible with water (e.g., diethyl ether or ethyl acetate).

• Neutralization of Acid:

  • Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the separatory funnel. The volume should be roughly equal to the volume of the organic layer.

  • Stopper the funnel and shake vigorously, inverting the funnel and venting frequently to release the pressure from the carbon dioxide gas that is evolved.

  • Allow the layers to separate. Drain the lower aqueous layer.

  • Repeat the wash with fresh saturated sodium bicarbonate solution. After this second wash, check the pH of the aqueous layer with litmus paper to ensure it is basic. If not, perform a third wash.

• Removal of Propanol:

  • Wash the organic layer with deionized water. Use a volume of water approximately equal to the volume of the organic layer. Shake and allow the layers to separate, then drain the aqueous layer.

  • Perform a final wash with a saturated aqueous solution of sodium chloride (brine). This will help to remove the majority of the remaining water and any residual propanol from the organic layer.

• Drying the Organic Layer:

  • Drain the organic layer from the separatory funnel into a clean, dry Erlenmeyer flask.

  • Add a suitable amount of a solid drying agent, such as anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Swirl the flask gently. The drying agent will clump as it absorbs water. Add more drying agent until some of it remains as a free-flowing powder.

  • Allow the mixture to stand for 10-15 minutes to ensure complete drying.

• Isolation of the Product:

  • Carefully decant or filter the dried organic solution into a pre-weighed round-bottom flask, leaving the solid drying agent behind.

  • Remove the organic solvent using a rotary evaporator.

  • The remaining liquid is the crude propyl isovalerate. The purity can be assessed by techniques such as gas chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy. Further purification by distillation may be performed if necessary.

Data Presentation

Table 1: Physical and Solubility Data of Compounds in Propyl Isovalerate Purification

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL at 20°C)	Solubility in Water	Solubility in Organic Solvents
Propyl Isovalerate	C₈H₁₆O₂	144.21	155.8	0.862	Insoluble	Soluble in alcohol and ether
Isovaleric Acid	C₅H₁₀O₂	102.13	175-177	0.925	Soluble (40.7 g/L at 20°C)[2][4]	Miscible with ethanol and ether[5]
Propanol	C₃H₈O	60.10	97	0.803	Miscible	Miscible with many organic solvents
Sodium Bicarbonate	NaHCO₃	84.01	Decomposes	2.20	Soluble (9.6 g/100 mL at 20°C)	Insoluble in ethanol
Sodium Isovalerate	C₅H₉NaO₂	124.11	-	-	Soluble	Insoluble in nonpolar organic solvents
Sodium Chloride	NaCl	58.44	1413	2.17	Soluble (35.9 g/100 mL at 20°C)	Insoluble in most organic solvents

Visualization

Caption: Workflow for the purification of propyl isovalerate.

References

• 1. columbia.edu [columbia.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Extraction [public.websites.umich.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. producerschemical.com [producerschemical.com]

Preventing hydrolysis of propyl isovalerate during workup

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in preventing the hydrolysis of propyl isovalerate during experimental workup.

Troubleshooting Guide

This guide addresses common issues encountered during the workup of propyl isovalerate, with a focus on minimizing hydrolysis and maximizing yield and purity.

Question: My final product yield is significantly lower than expected. What are the potential causes related to hydrolysis?

Answer:

Low yield is a frequent issue, often stemming from the hydrolysis of the ester back to isovaleric acid and propanol. Several factors during the workup can contribute to this:

• Incomplete Neutralization of Acid Catalyst: Residual strong acid (e.g., sulfuric acid) from the esterification reaction will catalyze the hydrolysis of the ester, especially in the presence of water.

• Excessively Basic Washing Conditions: While it's necessary to neutralize the acid catalyst, using a strong base or prolonged exposure to even a weak base can promote saponification (base-catalyzed hydrolysis). Saponification is an irreversible process that consumes the ester.

• Prolonged Contact with Aqueous Solutions: Esters have some, albeit limited, solubility in water. Extended contact times during washing steps can lead to both loss of product into the aqueous phase and increased opportunity for hydrolysis.

• High Temperatures During Workup: The rate of hydrolysis, both acid- and base-catalyzed, increases with temperature. Performing extractions and washes at elevated temperatures can accelerate product degradation.

Question: After the aqueous wash, my organic layer appears milky or cloudy. What does this indicate?

Answer:

A milky or cloudy organic layer, also known as an emulsion, suggests that water is suspended in the organic phase. This can be problematic for several reasons:

• Increased Hydrolysis: The presence of finely dispersed water droplets increases the surface area for contact with the ester, creating more opportunities for hydrolysis, especially if any catalytic acid or base is present.

• Difficulties in Separation: Emulsions make it challenging to cleanly separate the organic and aqueous layers, potentially leading to the loss of product.

• Inefficient Drying: The drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate) can be overwhelmed by the excess water, leading to incomplete drying of the organic layer.

To resolve an emulsion, you can try the following:

• Addition of Brine: Washing with a saturated sodium chloride solution can help to break up emulsions by increasing the ionic strength of the aqueous phase.

• Gentle Stirring/Swirling: Avoid vigorous shaking during extractions, which can promote emulsion formation.

• Allowing the Mixture to Stand: Sometimes, an emulsion will resolve on its own if left undisturbed for a period.

• Filtration: Passing the emulsified layer through a pad of Celite or glass wool can sometimes help to break it up.

Question: I've noticed an acidic smell (similar to isovaleric acid) in my final product. How can I remove this impurity?

Answer:

The presence of isovaleric acid in the final product is a clear indication that hydrolysis has occurred, either during the reaction or, more likely, during the workup. To remove this impurity, you can perform an additional wash of the organic layer with a 5% aqueous sodium bicarbonate solution. The bicarbonate will react with the acidic impurity to form sodium isovalerate, which is soluble in the aqueous layer and can be separated. Be sure to vent the separatory funnel frequently, as this neutralization reaction produces carbon dioxide gas. Following this wash, proceed with a brine wash and drying as usual.

Frequently Asked Questions (FAQs)

What is propyl isovalerate and why is it important?

Propyl isovalerate (also known as propyl 3-methylbutanoate) is an ester with a characteristic fruity odor, often described as being similar to apple or pineapple.[1] It is used as a fragrance and flavoring agent.[2] In the context of drug development, similar ester compounds are often used as pro-drugs to improve the bioavailability of a pharmacologically active carboxylic acid.

What is hydrolysis and why is it a concern for esters like propyl isovalerate?

Hydrolysis is a chemical reaction in which a water molecule breaks one or more chemical bonds. In the case of esters, hydrolysis breaks the ester bond, converting the ester back into its constituent carboxylic acid and alcohol.[3] This is the reverse of the Fischer esterification reaction used to synthesize the ester. Hydrolysis is a primary concern during the workup of propyl isovalerate as it leads to product loss and contamination with starting materials.

Under what conditions is propyl isovalerate most susceptible to hydrolysis?

Ester hydrolysis is catalyzed by both acids and bases.

• Acid-Catalyzed Hydrolysis: This is the reverse of the Fischer esterification and is an equilibrium process. The presence of a strong acid and water will shift the equilibrium away from the desired ester product.

• Base-Catalyzed Hydrolysis (Saponification): This reaction is effectively irreversible and is often faster than acid-catalyzed hydrolysis.[4] It is initiated by the nucleophilic attack of a hydroxide ion on the ester's carbonyl carbon.

The rate of hydrolysis is also accelerated by increased temperature.

What is the purpose of each step in a standard workup for propyl isovalerate?

A typical workup procedure after a Fischer esterification reaction involves the following steps:

• Aqueous Wash (with cold water): This step removes the bulk of the water-soluble components, such as excess alcohol and some of the acid catalyst. Using cold water helps to minimize the rate of hydrolysis.

• Weak Base Wash (e.g., 5% Sodium Bicarbonate): This is a critical step to neutralize the strong acid catalyst (e.g., sulfuric acid) without introducing a strongly basic environment that would promote saponification.

• Brine Wash (Saturated Sodium Chloride Solution): This wash helps to remove residual water from the organic layer and aids in breaking up any emulsions that may have formed.

• Drying: An anhydrous salt, such as sodium sulfate or magnesium sulfate, is added to the organic layer to remove the last traces of water.

• Solvent Removal: The organic solvent is removed, typically by rotary evaporation, to yield the crude propyl isovalerate.

• Purification (Optional): If necessary, the crude product can be further purified by distillation.

Experimental Protocols

Optimized Workup Protocol to Minimize Hydrolysis of Propyl Isovalerate

This protocol assumes the synthesis of propyl isovalerate via a standard Fischer esterification using isovaleric acid, propanol, and a catalytic amount of concentrated sulfuric acid.

• Cooling the Reaction Mixture: Once the esterification reaction is complete, allow the reaction mixture to cool to room temperature. Further cooling in an ice-water bath is recommended before beginning the workup.

• Initial Dilution: Dilute the cooled reaction mixture with a non-polar organic solvent such as diethyl ether or ethyl acetate. This will help to ensure that the propyl isovalerate remains in the organic phase during the subsequent extractions.

• Transfer to Separatory Funnel: Transfer the diluted mixture to a separatory funnel.

• First Wash - Cold Deionized Water: Add an equal volume of cold deionized water to the separatory funnel. Gently invert the funnel several times to mix the layers, and then allow them to separate. Drain and discard the lower aqueous layer.

• Second Wash - 5% Sodium Bicarbonate Solution: Add an equal volume of a cold 5% aqueous sodium bicarbonate solution. Stopper the funnel and gently invert, making sure to vent frequently to release the pressure from the carbon dioxide gas that is generated. Allow the layers to separate, then drain and discard the aqueous layer.

• Third Wash - Brine: Wash the organic layer with an equal volume of cold, saturated aqueous sodium chloride (brine). This will help to remove any remaining water and water-soluble impurities. Allow the layers to separate and discard the aqueous layer.

• Drying the Organic Layer: Transfer the organic layer to a clean, dry Erlenmeyer flask. Add anhydrous magnesium sulfate or sodium sulfate until the drying agent no longer clumps together.

• Filtration: Filter the dried organic solution through a fluted filter paper or a small plug of cotton wool in a funnel to remove the drying agent.

• Solvent Removal: Concentrate the filtered solution using a rotary evaporator to remove the solvent.

• Purification: If necessary, the resulting crude propyl isovalerate can be purified by simple distillation.

Data Presentation

Parameter	Recommended Value/Range	Rationale
Washing Temperature	0 - 10 °C	Lower temperatures decrease the rate of both acid- and base-catalyzed hydrolysis.
pH of Aqueous Wash	6.0 - 8.0	A near-neutral pH minimizes both acid- and base-catalyzed hydrolysis. The use of a weak base like NaHCO₃ helps to achieve this by neutralizing the strong acid catalyst.
Concentration of NaHCO₃ Wash	5% (w/v)	This concentration is sufficient to neutralize the catalytic acid without creating a strongly basic environment that would promote saponification.
Contact Time with Aqueous Phases	As short as possible	Minimizing contact time reduces the opportunity for hydrolysis and loss of product to the aqueous phase.

Mandatory Visualization

Troubleshooting Workflow for Propyl Isovalerate Workup

The following diagram illustrates a logical workflow for troubleshooting common issues during the workup of propyl isovalerate, with a focus on identifying and mitigating hydrolysis.

Caption: Troubleshooting workflow for propyl isovalerate workup.

References

• 1. Propyl isovalerate CAS#: 557-00-6 [m.chemicalbook.com]
• 2. Propyl isovalerate | C8H16O2 | CID 11176 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. monash.edu [monash.edu]
• 4. Prediction of hydrolysis products of organic chemicals under environmental pH conditions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Propyl Isovalerate Isomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the analytical resolution of propyl isovalerate and its isomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary isomers of propyl isovalerate that I should be aware of?

A1: Propyl isovalerate (propyl 3-methylbutanoate) has the molecular formula C8H16O2. Its isomers are other esters with the same formula but different structural arrangements. These can be broadly categorized as:

• Positional isomers of the propyl group: Isopropyl 3-methylbutanoate.

• Isomers of the pentanoate group: Propyl pentanoate (n-valerate), Propyl 2-methylbutanoate.

• Metamers (different acid and alcohol combinations):

  • Butyl butanoate (isomers: isobutyl butanoate, sec-butyl butanoate, tert-butyl butanoate)

  • Pentyl propanoate (isomers: isopentyl propanoate)

  • Hexyl acetate (isomers: isohexyl acetate)

  • Methyl heptanoate

  • Ethyl hexanoate

Q2: What are the main analytical techniques for resolving these isomers?

A2: The primary techniques for separating and identifying propyl isovalerate isomers are Gas Chromatography (GC), often coupled with Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. GC is powerful for separating volatile isomers based on differences in their boiling points and polarity, while NMR provides detailed structural information to differentiate isomers based on the chemical environment of their atoms.

Q3: Why am I having trouble separating propyl isovalerate from its isomers using Gas Chromatography?

A3: Isomers of propyl isovalerate often have very similar boiling points and polarities, making them difficult to separate on a standard GC column. Successful separation depends on optimizing several factors, including the choice of stationary phase, the temperature program, and carrier gas flow rate. For instance, positional isomers can be particularly challenging to resolve.

Q4: How can NMR spectroscopy help differentiate between these isomers?

A4: NMR spectroscopy, particularly 1H NMR, can distinguish between isomers by revealing differences in the chemical shifts and splitting patterns of the protons in the molecule. For example, n-propyl and isopropyl groups will show distinct signals and multiplicities. The branching in the isovalerate chain also produces a unique spectral fingerprint compared to a straight-chain pentanoate.

Troubleshooting Guide: Gas Chromatography (GC) Analysis

Common Problems and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Resolution / Co-elution of Isomers	Inappropriate GC Column: The stationary phase is not selective enough for the isomers.	Select a column with a different polarity. For ester isomers, polar columns (e.g., those with cyanopropyl or polyethylene glycol phases like a DB-WAX or HP-88) often provide better separation than non-polar columns (like DB-1 or DB-5).
Suboptimal Temperature Program: The temperature ramp is too fast, or the initial temperature is too high.	- Lower the initial oven temperature to improve the separation of early-eluting, volatile isomers.- Decrease the temperature ramp rate (e.g., from 10°C/min to 5°C/min) to increase the interaction time of the analytes with the stationary phase.
Incorrect Carrier Gas Flow Rate: The flow rate is too high or too low, leading to band broadening.	Optimize the linear velocity of the carrier gas (Helium or Hydrogen) for the specific column dimensions to achieve maximum efficiency.
Peak Tailing	Active Sites in the Inlet or Column: Polar ester groups can interact with active sites (e.g., silanol groups), causing tailing.	- Use a deactivated inlet liner.- Condition the column according to the manufacturer's instructions.- In some cases, derivatization of the analytes can reduce tailing.
Column Overload: Injecting too much sample can lead to peak distortion.	Dilute the sample or reduce the injection volume.
Inconsistent Retention Times	Leaks in the System: Leaks in the carrier gas line, septum, or column fittings will affect flow and pressure.	Perform a leak check of the GC system.
Fluctuations in Oven Temperature or Carrier Gas Pressure:	Ensure the GC oven is properly calibrated and that the gas pressure regulators are functioning correctly.

Quantitative Data: Kovats Retention Indices for Propyl Isovalerate

Kovats retention indices help in the identification of compounds by normalizing retention times to those of adjacent n-alkanes. Below are reported indices for propyl isovalerate on different types of GC columns. Isomers will have distinct retention indices.

Stationary Phase Type	Stationary Phase Example	Kovats Retention Index
Standard Non-polar	5% Phenyl Methylpolysiloxane (e.g., DB-5)	924 - 937[1]
Standard Polar	Polyethylene Glycol (e.g., DB-WAX)	1140 - 1167[1]

Note: These values can vary slightly between different instruments and analytical conditions.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Isomer Separation

This protocol is a general guideline and should be optimized for your specific instrument and isomer mixture.

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: HP-88 or DB-WAX capillary column (e.g., 60 m x 0.25 mm ID, 0.25 µm film thickness). A polar stationary phase is recommended for enhanced separation of ester isomers.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection:

  • Injector Temperature: 250°C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1 (adjust based on sample concentration)

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp to 150°C at 5°C/min.

  • Ramp to 230°C at 10°C/min, hold for 5 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-350.

  • Source Temperature: 230°C.

  • Transfer Line Temperature: 240°C.

Proton NMR (¹H NMR) for Isomer Identification

• Instrumentation: 300 MHz (or higher) NMR Spectrometer.

• Sample Preparation: Dissolve ~5-10 mg of the sample in ~0.7 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Acquisition Parameters:

  • Pulse Program: Standard 1D proton acquisition.

  • Number of Scans: 16 (adjust for desired signal-to-noise).

  • Relaxation Delay: 1.0 s.

  • Acquisition Time: ~3-4 s.

• Data Processing: Apply Fourier transform, phase correction, and baseline correction. Integrate the signals to determine proton ratios.

Visualizations

Logical Workflow for Troubleshooting GC Separation Issues

Caption: Troubleshooting workflow for poor GC isomer resolution.

Conceptual Differentiation of Propyl Isovalerate Isomers by ¹H NMR

Caption: Key distinguishing ¹H NMR signals for different ester isomers.

References

• 1. gcms.cz [gcms.cz]

Reference Data & Comparative Studies

A Comparative Analysis of Propyl Isovalerate and Ethyl Isovalerate Flavor Profiles

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the flavor and aroma profiles of two common fruity esters, propyl isovalerate and ethyl isovalerate. The information presented is supported by available experimental data to assist researchers and product development professionals in the selection of appropriate flavoring agents.

Introduction

Propyl isovalerate and ethyl isovalerate are aliphatic esters known for their characteristic fruity aromas.[1] They are naturally occurring compounds found in a variety of fruits and fermented products and are widely used as flavoring agents in the food, beverage, and pharmaceutical industries.[2][3] While structurally similar, their flavor profiles exhibit distinct nuances that can significantly impact the sensory perception of a final product. This guide explores these differences through a comparative analysis of their sensory and analytical data.

Comparative Flavor and Aroma Profiles

Both esters contribute to a general "fruity" sensation, but with notable differences in their specific characteristics and potency.

Propyl Isovalerate is often described as having a sweet, apple-like, and generally fruity aroma.[2] Its profile is considered to possess a non-specific fruitiness, which makes it a versatile component in the creation of a wide array of fruit flavor compositions.[2]

Ethyl Isovalerate is characterized by a powerful and substantive fruity note, often with distinct pineapple and apple undertones.[3][4] Some sources indicate that while it is structurally similar to esters with a strong apple character, ethyl isovalerate itself presents a more complex profile with a noticeable pineapple nuance. It is a significant contributor to the flavor of various tropical and berry fruits.

A study on the flavor volatiles of jackfruit identified the presence of both propyl and ethyl isovalerate, indicating their combined role in the fruit's characteristic aroma.

Quantitative Data Summary

The following table summarizes the key quantitative data available for propyl isovalerate and ethyl isovalerate, focusing on their odor and aroma thresholds. These values are critical in determining the concentration at which these compounds can be perceived and are essential for precise flavor formulation.

Parameter	Propyl Isovalerate	Ethyl Isovalerate
Synonyms	Propyl 3-methylbutanoate, Isovaleric acid propyl ester	Ethyl 3-methylbutanoate, Ethyl isopentanoate
CAS Number	557-00-6	108-64-5
Molecular Formula	C₈H₁₆O₂	C₇H₁₄O₂
Odor Description	Fruity, sweet, apple-like, slightly bitter	Fruity, sweet, apple, pineapple, tutti frutti, estery, sharp, green, orange
Taste Description	Bittersweet, apple-like	Sweet, fruity, spicy, metallic, green, with pineapple and apple notes (at 30 ppm)
Odor Threshold	0.000056 ppm	0.000013 ppm
Aroma Threshold	8.7 to 33 ppb	0.01 to 0.4 ppb
Natural Occurrence	Apple, banana, Gruyere cheese, jackfruit	Apples, bananas, beer, pineapple, strawberries

Note: Threshold values can vary depending on the medium (e.g., water, air, ethanol solution) and the methodology used for determination.

Experimental Protocols

The characterization of flavor profiles for compounds like propyl and ethyl isovalerate relies on a combination of instrumental analysis and human sensory evaluation.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique used to identify the specific volatile compounds in a sample that contribute to its aroma.[5] In this method, a sample is injected into a gas chromatograph, which separates the volatile compounds. The effluent from the GC column is split, with one portion going to a chemical detector (like a mass spectrometer for identification) and the other to a sniffing port, where a trained sensory panelist can detect and describe the odor of each separated compound as it elutes.[5]

Typical GC-O Protocol:

• Sample Preparation: The flavor compounds are extracted from the sample matrix using techniques such as solid-phase microextraction (SPME) or solvent extraction.

• Gas Chromatography: The extracted volatiles are injected into a GC equipped with a capillary column appropriate for separating flavor compounds. The oven temperature is programmed to ramp up, allowing for the sequential elution of compounds based on their boiling points and chemical properties.

• Olfactometry: A trained panelist sniffs the effluent from the GC column at a dedicated port and records the time, intensity, and description of each perceived odor.

• Data Analysis: The olfactometry data is correlated with the data from the chemical detector to identify the aroma-active compounds.

Workflow for Gas Chromatography-Olfactometry (GC-O) Analysis.

Sensory Panel Evaluation

Sensory panels provide direct human perception data, which is essential for understanding the nuances of flavor.[6][7]

Common Sensory Evaluation Methods:

• Descriptive Analysis: A trained panel develops a set of specific descriptors for the aroma and taste of the compounds and then rates the intensity of each attribute on a scale.[8] This provides a detailed flavor profile.

• Difference Testing: These tests determine if a perceptible difference exists between samples.

  • Triangle Test: Panelists are presented with three samples, two of which are identical, and are asked to identify the different sample.[8]

  • Paired Comparison Test: Panelists are given two samples and asked to identify which one has more of a specific attribute (e.g., sweetness, fruitiness).

• Affective Testing: These tests measure preference or acceptance using a consumer panel. The 9-point hedonic scale is a common tool for this type of evaluation.[9]

General Workflow for Sensory Panel Evaluation.

Chemical Structures

The difference in the flavor profiles of propyl isovalerate and ethyl isovalerate can be attributed to the slight variation in their chemical structures, specifically in the alcohol-derived alkyl group.

Chemical Structures of Propyl and Ethyl Isovalerate.

Conclusion

Both propyl isovalerate and ethyl isovalerate are valuable esters for creating fruity flavor profiles. The choice between them will depend on the specific application and desired sensory outcome.

• Propyl isovalerate offers a more general, sweet, and apple-like fruitiness, making it a versatile choice for a broad range of fruit flavors.

• Ethyl isovalerate provides a more potent and complex fruity profile with distinct pineapple and apple notes, suitable for applications where a more impactful and specific fruity character is desired.

It is important to note that a direct, side-by-side comparative study under identical experimental conditions was not identified in the public literature. Therefore, the quantitative data presented is based on individual analyses of each compound. For critical applications, it is recommended to conduct in-house sensory evaluations to determine the most suitable ester for a specific product formulation.

References

• 1. imbibeinc.com [imbibeinc.com]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]
• 4. perfumerflavorist.com [perfumerflavorist.com]
• 5. mdpi.com [mdpi.com]
• 6. Revealing the sensory impact of different levels and combinations of esters and volatile thiols in Chardonnay wines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Functional Characterization of Enzymes Forming Volatile Esters from Strawberry and Banana - PMC [pmc.ncbi.nlm.nih.gov]
• 9. propyl isovalerate, 557-00-6 [thegoodscentscompany.com]

A Comparative Sensory Analysis: Propyl Isovalerate vs. Propyl Butyrate

For Researchers, Scientists, and Drug Development Professionals

In the realm of flavor and fragrance chemistry, the nuanced differences between structurally similar esters can have profound impacts on their sensory perception. This guide provides a detailed comparative analysis of two such esters: propyl isovalerate and propyl butyrate. By presenting available quantitative and qualitative sensory data, alongside standardized experimental protocols, this document aims to equip researchers and professionals with the objective information needed for informed ingredient selection and application in product development.

Sensory Profile Comparison

The sensory profiles of propyl isovalerate and propyl butyrate, while both generally characterized as "fruity," exhibit distinct nuances in their aroma and flavor. Propyl butyrate is often associated with a more direct and potent pineapple and apricot character, which can sometimes be perceived as sharp or pungent. In contrast, propyl isovalerate presents a more complex and arguably subtler fruity profile, often described as apple-like with sweet and sometimes bitter notes.

These differences are critical in the formulation of products where specific fruit notes are desired. The choice between these two esters can significantly influence the final sensory experience of a food, beverage, or pharmaceutical product.

Data Presentation: Quantitative Sensory Data

The following table summarizes the available quantitative sensory data for propyl isovalerate and propyl butyrate. It is important to note that a direct, side-by-side comparative study under identical conditions was not found in the public domain. Therefore, the data presented is a compilation from various sources and should be interpreted with this in mind.

Sensory Attribute	Propyl Isovalerate	Propyl Butyrate
Odor Description	Fruity, sweet, apple, with some sources mentioning a bitter note.	Pineapple, apricot-like, sweet, fruity, with some descriptions including sharp, pungent, rancid, sweaty, and sickening notes.[1]
Taste Description	Bittersweet, apple-like.	Sweet, fruity, tutti-frutti, bubble gum, and pineapple-like, with a slight green nuance at 20 ppm.[1]
Aroma Threshold (ppb)	Detection: 8.7 to 33 ppb	Detection: 0.8 to 124 ppb

Experimental Protocols

To conduct a rigorous sensory analysis comparing propyl isovalerate and propyl butyrate, a well-defined and controlled experimental protocol is essential. The following is a detailed methodology for a Quantitative Descriptive Analysis (QDA) , a common and robust method in sensory science.

Panelist Selection and Training

• Selection: Recruit 8-12 panelists with demonstrated sensory acuity (ability to discriminate between different tastes and smells) and verbal fluency. Screen for any olfactory disorders.

• Training: Conduct a comprehensive training program over several sessions.

  • Attribute Generation: Panelists are presented with samples of propyl isovalerate, propyl butyrate, and other relevant fruity esters. Through open discussion, they will develop a consensus vocabulary of descriptive terms (lexicon) for the aroma and flavor attributes of the samples.

  • Reference Standards: For each descriptor in the lexicon, provide reference standards to anchor the panelists' perception. For example, a diluted solution of a known apple essence for the "apple" attribute.

  • Intensity Scaling: Train panelists to rate the intensity of each attribute on a standardized scale, typically a 15-cm unstructured line scale anchored with "low" and "high" at the ends.

Sample Preparation

• Dilution: Prepare solutions of propyl isovalerate and propyl butyrate in a neutral solvent (e.g., deodorized mineral oil for aroma evaluation, or a 5% sucrose solution for flavor evaluation) at concentrations well above their detection thresholds but below levels that would cause sensory fatigue. Ensure all samples are prepared under identical conditions (temperature, solvent batch).

• Coding and Presentation: Assign random three-digit codes to each sample to blind the panelists. Present the samples in a randomized and balanced order to minimize carry-over effects.

Sensory Evaluation

• Environment: Conduct the evaluation in a dedicated sensory analysis laboratory with controlled lighting, temperature, and air circulation to minimize distractions and environmental odors.

• Procedure:

  • Panelists will first evaluate the aroma of the samples by sniffing from coded, covered glass containers.

  • For flavor evaluation, panelists will take a small, measured amount of the liquid sample into their mouths, hold for a few seconds, and then expectorate.

  • Panelists will rate the intensity of each descriptor on the provided line scale on a computerized data collection system or a paper ballot.

  • A mandatory rest period of at least two minutes should be enforced between samples, during which panelists should cleanse their palate with unsalted crackers and distilled water.

Data Analysis

• Convert the line scale ratings to numerical data (e.g., by measuring the distance from the "low" anchor).

• Analyze the data using appropriate statistical methods, such as Analysis of Variance (ANOVA), to determine if there are significant differences in the intensity of each attribute between the two esters.

• Principal Component Analysis (PCA) can be used to visualize the sensory space and the relative positioning of the two esters based on their sensory profiles.

Mandatory Visualizations

Olfactory Signal Transduction Pathway

The perception of odors, including those from propyl isovalerate and propyl butyrate, is initiated by the binding of these volatile molecules to olfactory receptors in the nasal cavity. This triggers a complex signaling cascade, as illustrated below.

Caption: Olfactory signal transduction cascade.

Sensory Analysis Experimental Workflow

The following diagram outlines the key stages of the Quantitative Descriptive Analysis (QDA) workflow for comparing the sensory profiles of propyl isovalerate and propyl butyrate.

Caption: QDA experimental workflow.

References

• 1. flavorsum.com [flavorsum.com]

Navigating Analytical Challenges: A Comparative Guide to the Cross-Reactivity of Propyl Isovalerate

For Researchers, Scientists, and Drug Development Professionals

Propyl isovalerate, a common ester with a characteristic fruity aroma, is widely used as a flavoring and fragrance agent. Its presence in various consumer products and natural sources necessitates a thorough understanding of its potential to interfere with analytical assays. Cross-reactivity, the phenomenon where a substance other than the intended analyte is detected by an assay, can lead to inaccurate quantification and false-positive results, posing significant challenges in research and drug development. This guide provides a comparative overview of the potential cross-reactivity of propyl isovalerate in common analytical assays, supported by detailed experimental protocols and an exploration of its metabolic fate.

Understanding the Potential for Cross-Reactivity

Propyl isovalerate's structure, consisting of a propyl ester of isovaleric acid (a branched-chain fatty acid), is the primary determinant of its cross-reactivity profile. Assays designed to detect compounds with similar structural motifs, such as other esters, short-chain fatty acids, or molecules with a similar size and shape, are most likely to exhibit cross-reactivity.

Structural Analogs of Propyl Isovalerate:

• Other Isovalerate Esters: Methyl isovalerate, ethyl isovalerate, butyl isovalerate.

• Other Propyl Esters: Propyl acetate, propyl butyrate, propyl hexanoate.

• Short-Chain Fatty Acids: Isovaleric acid, butyric acid, propionic acid.

• Structurally Similar Flavoring Agents: Isoamyl acetate, ethyl butyrate.

While specific quantitative data on the cross-reactivity of propyl isovalerate is not extensively available in public literature, this guide provides the framework and methodologies for researchers to determine this crucial parameter in their own assays. The following table presents a hypothetical scenario to illustrate how such comparative data would be structured.

Data Presentation: A Template for Comparison

Table 1: Hypothetical Cross-Reactivity of Propyl Isovalerate and Structurally Similar Compounds in Different Analytical Assays

Compound	Immunoassay (Target: Analyte X) % Cross-Reactivity	GC-MS (Retention Time Shift)	LC-MS/MS (MRM Transition Interference)
Propyl Isovalerate	[Data to be determined]	[Data to be determined]	[Data to be determined]
Ethyl Isovalerate	[Hypothetical: 5-15%]	[Hypothetical: Minor]	[Hypothetical: Potential]
Propyl Butyrate	[Hypothetical: 1-5%]	[Hypothetical: Moderate]	[Hypothetical: Unlikely]
Isovaleric Acid	[Hypothetical: <1% in ester-targeted assay]	[Hypothetical: Significant]	[Hypothetical: Potential]
Isoamyl Acetate	[Hypothetical: 1-10%]	[Hypothetical: Minor]	[Hypothetical: Unlikely]

Note: The data presented in this table is for illustrative purposes only and should be replaced with experimentally determined values.

Experimental Protocols

To assess the cross-reactivity of propyl isovalerate, a systematic approach involving various analytical techniques is necessary. Below are detailed methodologies for key experiments.

Competitive Enzyme-Linked Immunosorbent Assay (ELISA)

This protocol determines the extent to which propyl isovalerate can compete with the target analyte for antibody binding sites.

Materials:

• Microtiter plates pre-coated with the target analyte-protein conjugate.

• Primary antibody specific to the target analyte.

• Propyl isovalerate and other potential cross-reactants.

• Enzyme-conjugated secondary antibody.

• Substrate solution (e.g., TMB).

• Stop solution (e.g., sulfuric acid).

• Wash buffer (e.g., PBS with 0.05% Tween 20).

• Assay buffer (e.g., PBS with 1% BSA).

Procedure:

• Prepare a standard curve of the target analyte.

• Prepare serial dilutions of propyl isovalerate and other test compounds in the assay buffer.

• Add a fixed concentration of the primary antibody and either the standard or the test compound to the wells of the microtiter plate.

• Incubate for 1-2 hours at room temperature.

• Wash the plate three times with wash buffer.

• Add the enzyme-conjugated secondary antibody to each well and incubate for 1 hour at room temperature.

• Wash the plate five times with wash buffer.

• Add the substrate solution and incubate in the dark for 15-30 minutes.

• Add the stop solution to terminate the reaction.

• Read the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

• Calculate the percent cross-reactivity using the following formula: % Cross-Reactivity = (Concentration of target analyte at 50% inhibition / Concentration of test compound at 50% inhibition) x 100

Gas Chromatography-Mass Spectrometry (GC-MS)

This method is used to assess the potential for co-elution of propyl isovalerate with target analytes, which could lead to misidentification or inaccurate quantification.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injection Mode: Splitless or split, depending on the concentration.

• Oven Temperature Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250°C) at a controlled rate (e.g., 10°C/min).

• Mass Spectrometer: Operated in electron ionization (EI) mode with a scan range of m/z 40-400.

Procedure:

• Prepare standard solutions of the target analyte and propyl isovalerate in a suitable solvent (e.g., hexane).

• Inject the standards individually to determine their respective retention times and mass spectra.

• Prepare a mixture of the target analyte and propyl isovalerate and inject it into the GC-MS system.

• Analyze the resulting chromatogram to determine if the peaks for the two compounds are baseline separated.

• If there is peak overlap, assess the degree of interference by comparing the mass spectra at different points across the overlapping peaks.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high selectivity and sensitivity and can be used to investigate potential interference in Multiple Reaction Monitoring (MRM) transitions.

Instrumentation and Conditions:

• Liquid Chromatograph: Equipped with a C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm).

• Mobile Phase: A gradient of water and acetonitrile, both containing a small amount of an additive like formic acid to improve ionization.

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive or negative electrospray ionization (ESI) mode.

• MRM Transitions: Optimize at least two MRM transitions (precursor ion -> product ion) for both the target analyte and propyl isovalerate.

Procedure:

• Prepare standard solutions of the target analyte and propyl isovalerate.

• Infuse the standards individually into the mass spectrometer to optimize the ESI and MRM parameters.

• Inject the standards onto the LC-MS/MS system to determine their retention times and confirm the specificity of the MRM transitions.

• Inject a high concentration of propyl isovalerate and monitor the MRM transitions of the target analyte to check for any signal.

• Analyze a sample containing both the target analyte and propyl isovalerate to assess any ion suppression or enhancement effects.

Mandatory Visualizations

Metabolic Pathway of Propyl Isovalerate

Propyl isovalerate is expected to undergo hydrolysis in biological systems, catalyzed by esterase enzymes, to yield propanol and isovaleric acid.[1] Isovaleric acid, a short-chain fatty acid, can then enter cellular metabolic pathways.

Caption: Metabolic hydrolysis of propyl isovalerate.

Experimental Workflow for Cross-Reactivity Assessment

A logical workflow is crucial for systematically evaluating the cross-reactivity of propyl isovalerate.

Caption: Workflow for assessing cross-reactivity.

Signaling Pathways Potentially Affected by Propyl Isovalerate Metabolites

The primary metabolite of propyl isovalerate, isovaleric acid, is a short-chain fatty acid (SCFA). SCFAs are known to act as signaling molecules, primarily through the activation of G-protein-coupled receptors (GPCRs), such as GPR41 and GPR43, and by inhibiting histone deacetylases (HDACs).[2][3][4][5] These actions can influence various cellular processes, including inflammation, glucose metabolism, and lipid metabolism.[2][3][4][5]

Caption: Potential signaling pathways of isovaleric acid.

Conclusion

While direct experimental data on the cross-reactivity of propyl isovalerate is limited, its chemical structure and metabolic fate provide a strong basis for predicting potential interferences in analytical assays. For researchers and drug development professionals, it is imperative to experimentally validate the specificity of their assays in the presence of propyl isovalerate and its structural analogs, particularly when analyzing biological samples or products where this compound may be present. The protocols and frameworks provided in this guide offer a comprehensive approach to systematically assess and mitigate the risks associated with cross-reactivity, ensuring the accuracy and reliability of analytical data.

References

• 1. mdpi.com [mdpi.com]
• 2. Short-Chain Fatty Acids and Their Association with Signalling Pathways in Inflammation, Glucose and Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Short-Chain Fatty Acids and Their Association with Signalling Pathways in Inflammation, Glucose and Lipid Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Short-Chain Fatty Acids and Their Association with Signalling Pathways in Inflammation, Glucose and Lipid Metabolism | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]

Propyl Isovalerate: A Comparative Guide for Solvent Efficacy in Pharmaceutical Applications

For researchers, scientists, and professionals in drug development, the selection of an appropriate solvent is a critical decision that significantly impacts the efficacy, stability, and safety of pharmaceutical formulations. This guide provides a comprehensive comparison of propyl isovalerate against other common ester solvents, namely ethyl acetate and butyl acetate. The objective is to furnish a detailed analysis supported by key physical and chemical properties and standardized experimental protocols to aid in informed solvent selection.

Comparative Analysis of Physicochemical Properties

The efficacy of a solvent is determined by a combination of its physical and chemical characteristics. Propyl isovalerate, a lesser-known ester, presents a unique profile when compared to the more conventional ethyl acetate and butyl acetate. A summary of their key properties is presented below to facilitate a direct comparison.

Property	Propyl Isovalerate	Ethyl Acetate	Butyl Acetate
Molecular Weight ( g/mol )	144.21	88.11	116.16
Boiling Point (°C)	155.8	77.1	126.1
Flash Point (°C)	44	-4	22
Density (g/mL at 20°C)	0.862	0.902	0.882
Water Solubility	Insoluble	8.3 g/100 mL	0.7 g/100 mL
Hansen Solubility Parameters (MPa½)
δD (Dispersion)	15.6	15.8	15.8
δP (Polar)	3.54	5.3	3.7
δH (Hydrogen Bonding)	4.43	7.2	6.3

Delving into Solvency Power: Hansen Solubility Parameters

Hansen Solubility Parameters (HSP) are a powerful tool for predicting the compatibility between a solvent and a solute, in this case, an active pharmaceutical ingredient (API). The principle is that "like dissolves like." A smaller distance between the HSP values of a solvent and a solute indicates a higher likelihood of dissolution.

Caption: Relationship between Hansen Parameters and Solvent Selection.

Based on the HSP data, propyl isovalerate possesses a lower polarity and hydrogen bonding capacity compared to ethyl acetate and butyl acetate. This suggests that propyl isovalerate may be a more effective solvent for non-polar or weakly polar APIs.

Experimental Protocols for Efficacy Evaluation

To provide a framework for empirical comparison, the following are detailed methodologies for key experiments to determine solvent efficacy.

Determination of Solute Solubility (Shake-Flask Method)

This is a standard method for determining the equilibrium solubility of a compound in a specific solvent.

Methodology:

• Preparation: Add an excess amount of the active pharmaceutical ingredient (API) to a known volume of the test solvent (propyl isovalerate, ethyl acetate, or butyl acetate) in a sealed, inert container (e.g., a glass vial with a PTFE-lined cap).

• Equilibration: Agitate the mixture at a constant temperature (e.g., 25°C and 37°C to simulate room and physiological temperatures) for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached. A shaker bath or orbital shaker is recommended for consistent agitation.

• Phase Separation: After equilibration, cease agitation and allow the undissolved solid to settle. If necessary, centrifuge the samples to ensure complete separation of the solid and liquid phases.

• Sampling and Dilution: Carefully withdraw a known volume of the supernatant (the saturated solution) using a calibrated pipette. Dilute the sample with a suitable solvent in which the API is freely soluble to bring the concentration within the analytical range of the chosen quantification method.

• Quantification: Analyze the concentration of the API in the diluted sample using a validated analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Visible Spectroscopy.

• Calculation: Calculate the original solubility of the API in the test solvent, taking into account the dilution factor. The result is typically expressed in mg/mL or mol/L.

Evaluation of Evaporation Rate

The evaporation rate of a solvent is crucial for processes such as film coating and drying. A standardized method for this is based on ASTM D3539.

Methodology:

• Apparatus: Utilize a thin-film evaporometer, which provides a controlled environment for temperature and air flow.

• Reference Standard: Use n-butyl acetate as the reference solvent, with its evaporation rate set to 1.0.

• Procedure: a. Place a known volume of the test solvent (propyl isovalerate, ethyl acetate, or butyl acetate) onto a filter paper disc within the evaporometer. b. Start the timer and the controlled airflow simultaneously. c. Record the time it takes for the solvent to completely evaporate.

• Calculation: The relative evaporation rate is calculated by dividing the evaporation time of the reference solvent by the evaporation time of the test solvent.

Experimental and Logical Workflow

The process of selecting a suitable solvent involves a logical progression from theoretical evaluation to empirical testing. The following diagram illustrates this workflow.

Caption: Workflow for Solvent Efficacy Evaluation.

Conclusion

Propyl isovalerate presents a viable alternative to more common ester solvents, particularly for less polar active pharmaceutical ingredients. Its lower volatility, indicated by a higher boiling and flash point, may offer safety and processing advantages in certain manufacturing environments. However, its efficacy for a specific application can only be definitively determined through empirical testing. The provided experimental protocols offer a standardized approach for researchers to conduct their own comparative studies and make data-driven decisions on solvent selection. This guide serves as a foundational resource to streamline the initial stages of solvent screening and formulation development.

Navigating the Complexity of Branched-Chain Esters: A Comparative Guide to GC-FID Analysis

For researchers, scientists, and drug development professionals, the accurate quantitative analysis of branched-chain esters is crucial for various applications, from biomarker discovery to quality control in pharmaceuticals and food products. Gas chromatography with flame ionization detection (GC-FID) stands as a robust and widely adopted technique for this purpose. This guide provides a comparative analysis of methodologies for branched-chain ester analysis by GC-FID, supported by experimental data and detailed protocols to aid in method development and optimization.

The inherent structural similarity of branched-chain esters, particularly isomers, presents a significant analytical challenge, often resulting in co-elution and inaccurate quantification.[1] Effective separation is paramount and relies on the careful selection of GC columns and optimization of chromatographic conditions. This guide will delve into these critical aspects, offering a comparative overview of available stationary phases and detailing the experimental workflows from sample preparation to data acquisition.

Comparative Analysis of GC Columns for Branched-Chain Ester Separation

The choice of the capillary column is the most critical factor in achieving the desired resolution of branched-chain esters. Highly polar stationary phases are generally recommended to enhance the separation of closely eluting isomers.[1] Below is a comparison of commonly used GC column phases for the analysis of fatty acid methyl esters (FAMEs), which are the typical derivatives of fatty acids for GC analysis.

Stationary Phase Type	Common Trade Names	Key Characteristics	Typical Applications
Highly Polar
Biscyanopropyl Polysiloxane	Elite-2560, SP-2560, TR-FAME	Excellent for resolving geometric (cis/trans) and positional isomers.	Detailed analysis of complex fatty acid mixtures, including branched-chain and unsaturated isomers.[2][3]
Cyanopropylphenyl Polysiloxane	DB-225MS	Medium to high polarity, suitable for general FAME analysis.	Routine analysis of fatty acid profiles.[4]
Polyethylene Glycol (PEG)	Carbowax, Omegawax, HP-INNOWAX	Good for general purpose separation of polar compounds.	Analysis of short-chain fatty acids and other polar analytes.[5][6]
Mid-Polarity to Non-Polar
5% Phenyl Polysiloxane	HP-5MS	A common non-polar phase for general chromatographic separations.	Often used for initial screening or less complex mixtures.[4]

For the specific challenge of separating branched-chain isomers like iso and anteiso forms, long capillary columns (e.g., ≥100 m) with a highly polar stationary phase are often necessary to maximize resolution.[1]

Experimental Protocols

A successful GC-FID analysis of branched-chain esters hinges on a well-defined experimental protocol, encompassing sample preparation, instrument configuration, and data analysis.

Sample Preparation: Derivatization to Fatty Acid Methyl Esters (FAMEs)

To increase volatility and improve chromatographic behavior, fatty acids are typically converted to their methyl esters (FAMEs) prior to GC analysis.[1][2] Both acid- and base-catalyzed methods are common.

a) Acid-Catalyzed Derivatization (Boron Trifluoride-Methanol Method) [7][8]

• Weigh approximately 50 mg of the lipid sample into a reaction vial.

• Add 1 mL of hexane and 0.5 mL of 14% Boron Trifluoride (BF3) in methanol.

• Cap the vial tightly and heat at 100°C for 30 minutes in a heating block.

• Cool the vial to room temperature.

• Add 1 mL of water and 2 mL of hexane to the vial.

• Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

• Allow the phases to separate. A brief centrifugation can aid in this process.

• Carefully transfer the upper hexane layer containing the FAMEs to an autosampler vial for GC-FID analysis.

b) Base-Catalyzed Derivatization [7]

• Weigh approximately 50 mg of the lipid sample into a reaction vial.

• Add 1 mL of hexane and 2 mL of 4 mol/L potassium hydroxide in methanol.

• Cap the vial and heat at 50°C for 30 minutes.

• Cool the mixture to room temperature and add 1 mL of water.

• After phase separation, transfer an aliquot of the organic (upper) layer to a GC vial.

GC-FID Instrumentation and Conditions

The following table outlines typical GC-FID parameters for the analysis of branched-chain esters. Optimization of the temperature program is often required to achieve the desired separation.

Parameter	Typical Value/Condition	Rationale
GC System	Agilent 7890 GC or equivalent	A standard gas chromatograph with an autosampler for reproducibility.[5]
Injector	Split/Splitless Inlet
Injector Temperature	220 - 250 °C	Ensures rapid volatilization of the sample.[3][5]
Split Ratio	20:1 to 90:1	Prevents column overloading and maintains peak sharpness.[5][6]
Carrier Gas	Hydrogen, Helium, or Nitrogen	Hydrogen often provides better efficiency and shorter analysis times.[5]
Flow Rate	1 - 4.8 mL/min	Optimized for the specific column dimensions and carrier gas.[5]
GC Column	See Table 1 (Highly polar recommended)	A 100 m x 0.25 mm ID, 0.20 µm film thickness column is a good starting point for complex mixtures.[2]
Oven Temperature Program	Initial Temp: 70-100°C, hold for 2-4 min	A slow ramp rate is crucial for separating closely eluting isomers.[1]
Ramp 1: 1-5 °C/min to 170-190°C
Ramp 2: 2-5 °C/min to 240°C, hold for 5-10 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	250 - 300 °C	Ensures that all eluted compounds are detected and prevents condensation.[3][5]
Hydrogen Flow	30 - 40 mL/min
Air Flow	300 - 400 mL/min
Makeup Gas (N2 or He)	25 - 30 mL/min
Internal Standard	Methyl heptadecanoate (C17:0) or Methyl nonadecanoate (C19:0)	For accurate quantification by correcting for injection volume variations.[9][10]

Visualizing the Workflow

To provide a clear overview of the analytical process, the following diagrams illustrate the experimental workflow and the logical relationship between the key steps.

Experimental Workflow for GC-FID Analysis of Branched-Chain Esters.

Logical Relationship for Method Optimization in Branched-Chain Ester Analysis.

Data Presentation and Interpretation

The output from a GC-FID analysis is a chromatogram, where each peak corresponds to a different compound. The retention time (the time it takes for a compound to travel through the column) is used for qualitative identification, while the peak area is proportional to the concentration of the compound.

For accurate quantification, an internal standard is used. A known amount of a compound not present in the sample (e.g., methyl heptadecanoate) is added to both the calibration standards and the samples. The ratio of the peak area of the analyte to the peak area of the internal standard is then used to construct a calibration curve and determine the concentration of the analyte in the sample.

Method validation is a critical step to ensure the reliability of the results. Key validation parameters include:

• Linearity: The ability of the method to produce results that are directly proportional to the concentration of the analyte. A regression coefficient (R²) of >0.99 is typically desired.[5]

• Repeatability (Precision): The closeness of agreement between successive measurements of the same sample under the same conditions. Expressed as the relative standard deviation (RSD), which should typically be below 5%.[5]

• Accuracy: The closeness of the measured value to the true value. Often assessed by analyzing a certified reference material.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.

By systematically approaching the analysis of branched-chain esters, from the selection of the appropriate GC column to the validation of the analytical method, researchers can achieve reliable and accurate results, enabling advancements in their respective fields.

References

• 1. benchchem.com [benchchem.com]
• 2. s4science.at [s4science.at]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 6. scispace.com [scispace.com]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. Optimization and Validation of the GC/FID Method for the Quantification of Fatty Acids in Bee Products | MDPI [mdpi.com]
• 9. scielo.br [scielo.br]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of Analytical Standards for Propyl Isovalerate Quantification

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of propyl isovalerate, a common flavoring and fragrance agent, is critical in ensuring product quality and safety. The selection of a suitable analytical standard is the foundation of any robust quantitative method. This guide provides a comparative overview of the validation process for different grades of propyl isovalerate analytical standards, offering insights into their performance and application.

Analytical standards for propyl isovalerate are available from various suppliers, often categorized by their purity and the level of certification. A Certified Reference Material (CRM) is a high-purity standard that has been rigorously characterized and comes with a certificate of analysis detailing its properties and traceability.[1][2] Standard analytical grades typically have a specified purity but may lack the extensive documentation of a CRM.

Comparative Performance of Analytical Standards

The choice between a CRM and a standard grade of propyl isovalerate will depend on the application's required level of accuracy and regulatory scrutiny. For quantitative analysis in a regulated environment, a CRM is indispensable. For less stringent applications, a well-characterized standard grade may suffice.

Parameter	Certified Reference Material (CRM) (e.g., CPAchem)[1]	Standard Analytical Grade (e.g., Sigma-Aldrich, ≥98%)
Purity	Typically >99.5% with certified uncertainty	≥98%
Traceability	Traceable to national or international standards (e.g., NIST)	Generally not traceable
Certification	ISO 17034, ISO/IEC 17025, ISO 9001 certified[1]	Certificate of Analysis with lot-specific purity
Cost	Higher	Lower
Ideal Use Case	Quantitative analysis, method validation, calibration of instruments	Qualitative analysis, routine testing, research & development

Experimental Protocols for Standard Validation

The validation of a propyl isovalerate analytical standard is essential to ensure the reliability of quantitative data. The following protocols, based on common analytical techniques for ester analysis, outline the key validation parameters.[3][4][5] Gas chromatography with flame ionization detection (GC-FID) is a widely used method for the quantification of volatile esters like propyl isovalerate.[4]

Preparation of Standard Solutions

• Objective: To prepare accurate concentrations of the propyl isovalerate standard for calibration and validation experiments.

• Procedure:

  • Accurately weigh the propyl isovalerate standard.

  • Dissolve the standard in a suitable solvent (e.g., methanol, ethanol) to prepare a stock solution of a known concentration.

  • Perform serial dilutions of the stock solution to create a series of calibration standards at different concentration levels.

Method Validation Parameters

The following parameters should be assessed to validate the analytical method using the selected standard.

Validation Parameter	Experimental Protocol	Acceptance Criteria
Specificity/Selectivity	Analyze a blank sample (matrix without the analyte) and a sample spiked with propyl isovalerate and potential impurities.	The method should be able to unequivocally assess the analyte in the presence of components that may be expected to be present.
Linearity	Analyze a series of at least five concentrations of the propyl isovalerate standard. Plot the instrument response versus the concentration and perform a linear regression analysis.	Correlation coefficient (r²) ≥ 0.99[6]
Accuracy (Recovery)	Analyze a sample with a known concentration of propyl isovalerate (e.g., a spiked matrix) and compare the measured concentration to the true concentration. Perform this at three different concentration levels.	Recovery should be within 98-102%.[7]
Precision (Repeatability & Intermediate Precision)	Repeatability: Analyze a minimum of six replicates of a sample at the same concentration on the same day, with the same analyst and instrument. Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument.	Relative Standard Deviation (RSD) ≤ 2%.[7]
Limit of Detection (LOD)	Determine the lowest concentration of the analyte that can be reliably detected but not necessarily quantified. This can be estimated based on the signal-to-noise ratio (typically 3:1).	Signal-to-noise ratio ≥ 3
Limit of Quantification (LOQ)	Determine the lowest concentration of the analyte that can be quantified with acceptable precision and accuracy. This can be estimated based on the signal-to-noise ratio (typically 10:1).[5]	Signal-to-noise ratio ≥ 10
Robustness	Deliberately introduce small variations into the analytical method (e.g., changes in GC oven temperature, flow rate, injection volume) and assess the impact on the results.	The method should remain unaffected by small, deliberate variations in method parameters.[7]

Logical Workflow for Analytical Standard Validation

The following diagram illustrates the logical workflow for the validation of an analytical standard for propyl isovalerate quantification.

Caption: Workflow for the validation of a propyl isovalerate analytical standard.

References

• 1. Propyl isovalerate [CAS:557-00-6] [cpachem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. scielo.br [scielo.br]
• 5. iiste.org [iiste.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

Propyl Isovalerate vs. Isobutyl Isovalerate as Insect Attractants: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of an effective chemical attractant is a critical step in the development of insect monitoring and control strategies. Among the vast array of volatile organic compounds (VOCs) utilized by insects for locating hosts and mates, esters play a significant role. This guide provides a comparative analysis of two such esters, propyl isovalerate and isobutyl isovalerate, as insect attractants. Due to a lack of direct comparative studies in the existing scientific literature, this guide synthesizes available data on these and structurally related compounds to offer insights into their potential efficacy and applications.

Chemical Profiles

Compound	Chemical Formula	Molar Mass	Odor Description
Propyl Isovalerate	C₈H₁₆O₂	144.21 g/mol	Fruity, sweet, apple-like
Isobutyl Isovalerate	C₉H₁₈O₂	158.24 g/mol	Fruity, apple, raspberry, banana

Performance as Insect Attractants: A Review of Available Data

For instance, research on the Oriental fruit fly, Bactrocera dorsalis, has identified several esters, including isobutyl acetate , isoamyl acetate , isobutyl butyrate , and isoamyl isovalerate , as effective attractants.[1] In Y-tube olfactometer bioassays, a 1.25% solution of isoamyl isovalerate was shown to be significantly preferred by gravid females over a control.[1] Furthermore, a blend containing 1.25% isoamyl isovalerate emerged as a potent attractant for both sexes.[1]

Similarly, studies on Drosophila species have highlighted the role of esters in host location. Isoamyl acetate, isoamyl butyrate, and isoamyl isovalerate (at concentrations of 0.005-0.05% v/v) were found to be attractive to both Drosophila melanogaster and Drosophila suzukii.[2] Interestingly, ethyl isovalerate showed a dose-dependent effect, acting as a repellent at lower concentrations and an attractant at higher concentrations for these species.[2] The parasitoid wasp Pachycrepoidus vindemmiae was also found to be attracted to ethyl isovalerate.[2]

While specific data for propyl isovalerate is scarce, its structural similarity to these behaviorally active compounds suggests it may also elicit responses in various insect species. A comprehensive screening of materials tested as insect attractants compiled by the Entomology Research Division of the USDA in 1960 may contain further information, though a direct comparison is not immediately apparent.[3]

The following table summarizes findings on the attractancy of isovalerate esters and related compounds to various insect species.

Compound	Insect Species	Attractancy/Behavioral Effect	Source
Isoamyl isovalerate	Bactrocera dorsalis	Attractant	[1]
Isobutyl acetate	Bactrocera dorsalis	Attractant	[1]
Isoamyl isovalerate	Drosophila melanogaster, Drosophila suzukii	Attractant	[2]
Ethyl isovalerate	Drosophila melanogaster, Drosophila suzukii	Attractant (dose-dependent)	[2]
Ethyl isovalerate	Pachycrepoidus vindemmiae (parasitoid wasp)	Attractant	[2]
Isobutyl acetate	Component in a fruit fly attractant composition	Attractant

Experimental Protocols for Evaluating Insect Attractants

The assessment of insect attractants typically involves a combination of electrophysiological and behavioral assays.

Electroantennography (EAG)

EAG is a technique used to measure the electrical response of an insect's antenna to volatile compounds. It provides a rapid screening tool to identify compounds that can be detected by the insect's olfactory system.

Methodology:

• Insect Preparation: An insect is immobilized, and its head is fixed. The terminal segment of an antenna is excised to allow for the insertion of a recording electrode. A reference electrode is inserted into the head or another part of the body.

• Odorant Delivery: A purified stream of air is continuously passed over the antenna. A pulse of air carrying the test compound at a specific concentration is injected into the airstream.

• Signal Recording: The change in electrical potential between the recording and reference electrodes is amplified and recorded. The amplitude of the EAG response is indicative of the level of olfactory stimulation.

• Data Analysis: The EAG responses to different compounds and concentrations are compared to a control (e.g., solvent alone) to determine which compounds elicit a significant antennal response.

Behavioral Assays (Y-tube Olfactometer)

Behavioral assays are essential to confirm that a compound detected by the antennae also elicits an attractive behavioral response. The Y-tube olfactometer is a common laboratory setup for these experiments.

Methodology:

• Apparatus: A Y-shaped glass or plastic tube is used. Purified and humidified air flows through each arm of the Y-tube.

• Odor Source: The test compound is introduced into the airflow of one arm, while the other arm contains a control (solvent).

• Insect Release: An individual insect is released at the base of the Y-tube.

• Observation: The insect's choice of which arm to enter and the time spent in each arm are recorded.

• Data Analysis: A statistically significant preference for the arm containing the test compound indicates an attractive response.

Signaling Pathways and Visualizations

The detection of odorants in insects is a complex process involving olfactory receptors (ORs) located on the antennae.

Fig. 1: Generalized insect olfactory signaling pathway.

Fig. 2: Standard experimental workflow for evaluating insect attractants.

Conclusion and Future Directions

While a definitive comparison between propyl isovalerate and isobutyl isovalerate as insect attractants remains to be experimentally determined, the available evidence on related compounds suggests that isovalerate esters are promising candidates for attracting various insect species, particularly fruit flies. Isobutyl isovalerate, being structurally closer to the behaviorally active isoamyl isovalerate, may have a higher probability of eliciting a strong attractive response.

Future research should focus on direct comparative studies of these two compounds using standardized electrophysiological and behavioral assays across a range of economically important insect pests. Such studies would provide the quantitative data necessary to make informed decisions on their incorporation into integrated pest management programs. Furthermore, investigating the specific olfactory receptors that bind to these esters will provide a deeper understanding of the molecular basis of insect olfaction and could lead to the design of more potent and selective attractants.

References

• 1. Identification of a potent attractant and oviposition stimulant blend for Bactrocera dorsalis for sustainable pest management - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Olfactory behavioral responses of two Drosophila species and their pupal parasitoid to volatiles from bananas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. govinfo.gov [govinfo.gov]

Comparison of chemical and enzymatic synthesis of propyl isovalerate

A Comparative Guide to the Synthesis of Propyl Isovalerate: Chemical vs. Enzymatic Routes

For researchers and professionals in the fields of chemistry and drug development, the synthesis of esters like propyl isovalerate, a compound noted for its fruity aroma, presents a choice between conventional chemical methods and greener enzymatic alternatives. This guide provides a detailed comparison of these two approaches, supported by experimental data from analogous esterification reactions, to inform the selection of the most suitable synthesis strategy.

Introduction to Synthesis Methods

Propyl isovalerate is synthesized through the esterification of isovaleric acid with propanol. This can be achieved via traditional acid-catalyzed chemical synthesis (Fischer esterification) or through biocatalysis using enzymes, typically lipases.[1][2] The selection of the synthesis route has significant implications for reaction conditions, yield, purity, and environmental impact.

Chemical Synthesis: The Fischer Esterification Route

The Fischer esterification is a long-established method for producing esters by refluxing a carboxylic acid and an alcohol in the presence of a strong acid catalyst, such as sulfuric acid or tosic acid.[2][3] The reaction is reversible, and to achieve high yields, the equilibrium is typically shifted towards the product by using an excess of one reactant or by removing the water formed during the reaction.[3]

Enzymatic Synthesis: The Biocatalytic Approach

Enzymatic synthesis employs lipases as biocatalysts to mediate the esterification reaction.[1][4] This method is gaining prominence due to its milder reaction conditions, high selectivity, and reduced environmental footprint.[4][5] Immobilized enzymes, such as Novozym 435 (Candida antarctica lipase B), are frequently used to simplify catalyst recovery and reuse.[1][6]

Head-to-Head Comparison: Chemical vs. Enzymatic Synthesis

The choice between chemical and enzymatic synthesis of propyl isovalerate involves a trade-off between factors like reaction speed, temperature, catalyst reusability, and environmental impact. The following table summarizes the key quantitative parameters for both methods, with data drawn from the synthesis of similar short-chain esters.

Parameter	Chemical Synthesis (Fischer Esterification)	Enzymatic Synthesis (Lipase-Catalyzed)
Catalyst	Strong mineral acids (e.g., H₂SO₄, p-TsOH)[2][7]	Lipases (e.g., Candida antarctica lipase B - CALB)[7]
Typical Yield	65% (equimolar reactants); up to 97% with excess alcohol[7][8]	Generally high, with conversions often exceeding 90%[9][10][11]
Reaction Temp.	50–250 °C[12]	Typically 30–70 °C[7]
Reaction Time	1–10 hours[7][13]	Can range from a few hours to over 24 hours[7]
Solvent	Often solvent-free or in a non-polar solvent like toluene[7][8]	Often solvent-free or in non-polar organic solvents[9]
Byproducts	Water[7]	Water[7]
Catalyst Reusability	Generally not reusable[7]	High reusability with immobilized enzymes[7][14]
Environmental Impact	Use of corrosive acids and high temperatures can lead to higher energy consumption and waste.[7]	Milder reaction conditions and biodegradable catalysts are considered more environmentally friendly.[5][7]

Experimental Protocols

The following are generalized experimental protocols for the chemical and enzymatic synthesis of propyl isovalerate, based on established methodologies for similar esters.

Chemical Synthesis Protocol (Fischer Esterification)

• Reactant Preparation : In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine isovaleric acid and propanol. An excess of propanol can be used to shift the reaction equilibrium.

• Catalyst Addition : Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 to 0.5 moles per mole of carboxylic acid) to the mixture.[15]

• Reaction : Heat the mixture to reflux with constant stirring for 1 to 10 hours.[7][13] The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification : After cooling, the reaction mixture is typically washed with water and a mild base (e.g., sodium bicarbonate solution) to remove the acid catalyst and unreacted carboxylic acid. The organic layer is then dried over an anhydrous salt (e.g., MgSO₄) and the solvent is removed under reduced pressure. The crude propyl isovalerate can be further purified by distillation.

Enzymatic Synthesis Protocol (Lipase-Catalyzed Esterification)

• Reactant and Enzyme Preparation : In a temperature-controlled shaker flask, combine equimolar amounts of isovaleric acid and propanol. The reaction can be run solvent-free or in a suitable organic solvent like heptane.[14]

• Enzyme Addition : Add the immobilized lipase (e.g., Novozym 435, typically 0.6% w/v) to the mixture.[14]

• Reaction : Incubate the mixture at a controlled temperature (e.g., 40-60 °C) with constant agitation for a specified duration, which can range from a few hours to over 24 hours.[7][14][16] The reaction progress is monitored by GC.

• Product Isolation : The immobilized enzyme is removed by simple filtration. The solvent (if used) is evaporated under reduced pressure to yield the crude propyl isovalerate. Further purification can be achieved by distillation if necessary. The recovered enzyme can be washed and reused for subsequent batches.[14]

Workflow and Process Visualization

The general workflow for both the chemical and enzymatic synthesis of propyl isovalerate can be visualized as a three-stage process: reaction, separation, and purification.

Caption: General workflow for chemical and enzymatic synthesis of propyl isovalerate.

Conclusion

Both chemical and enzymatic methods can be effectively employed for the synthesis of propyl isovalerate. The traditional Fischer esterification offers a faster reaction time but requires harsh conditions and a corrosive catalyst. In contrast, enzymatic synthesis provides a more sustainable and selective alternative, operating under milder conditions with a reusable, biodegradable catalyst, often leading to high yields. The choice of method will depend on the specific requirements of the application, including considerations of scale, cost, and environmental impact. For applications where purity, sustainability, and mild reaction conditions are paramount, enzymatic synthesis presents a compelling advantage.

References

• 1. Review on Lipase-Catalyzed Flavor Synthesis: Global Trends and Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Fischer Esterification [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 9. researchgate.net [researchgate.net]
• 10. Natural flavor ester synthesis catalyzed by lipases [iris.cnr.it]
• 11. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 13. lakeland.edu [lakeland.edu]
• 14. Lipase-catalyzed synthesis of propyl-phenyl acetate: a kinetic and thermodynamic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. US5302748A - Esterification process - Google Patents [patents.google.com]
• 16. semanticscholar.org [semanticscholar.org]

A Comparative Guide to Capillary Column Performance for Propyl Isovalerate Separation

For researchers, scientists, and professionals in drug development, the precise separation and quantification of volatile and semi-volatile compounds are critical. Propyl isovalerate, an ester with applications in flavor and fragrance industries as well as in the synthesis of pharmaceuticals, requires robust analytical methods for its characterization. Gas chromatography (GC) is the premier technique for this purpose, and the choice of capillary column is paramount to achieving optimal separation. This guide provides a comparative analysis of the performance of two distinct types of capillary columns for the separation of propyl isovalerate, supported by expected performance data and detailed experimental protocols.

The selection of a capillary column in gas chromatography hinges on the principle of "like dissolves like."[1][2][3] The polarity of the stationary phase within the column dictates its interaction with the analyte. A non-polar column will primarily separate compounds based on their boiling points, while a polar column will exhibit stronger interactions with polar analytes, leading to longer retention times for these compounds.[1][2][3][4]

Performance Comparison of Capillary Columns

Feature	Non-Polar Column (e.g., 5% Phenyl-Methylpolysiloxane)	Polar Column (e.g., Polyethylene Glycol - WAX)
Stationary Phase	5% Phenyl - 95% Dimethylpolysiloxane	Polyethylene Glycol
Polarity	Low	High
Separation Principle	Primarily by boiling point of analytes.	Based on a combination of boiling point and polarity. Stronger interaction with polar compounds.
Expected Retention Time for Propyl Isovalerate	Shorter	Longer
Expected Peak Shape	Symmetrical	Potentially broader due to stronger interaction, but generally symmetrical with a well-maintained column.
Selectivity for Esters	Good general-purpose selectivity.	High selectivity for polar compounds, including esters, alcohols, and aldehydes.[5][6]
Column Bleed	Generally low, especially with modern bonded phases.	Can be higher than non-polar columns, particularly at elevated temperatures.
Maximum Operating Temperature	Higher	Lower
Typical Applications	General-purpose analysis of non-polar to moderately polar compounds, hydrocarbon analysis.	Analysis of polar compounds such as alcohols, aldehydes, ketones, and esters.[6]

Experimental Protocols

A successful gas chromatographic analysis requires a well-defined experimental protocol. The following provides a general methodology that can be adapted for the separation of propyl isovalerate on either a non-polar or polar capillary column.

Sample Preparation

• Standard Preparation: Prepare a stock solution of propyl isovalerate in a high-purity solvent such as hexane or methanol. Create a series of calibration standards by diluting the stock solution to concentrations ranging from approximately 1 µg/mL to 100 µg/mL.

• Sample Preparation: If analyzing a sample matrix, dissolve a known quantity of the sample in a suitable solvent. The final concentration of propyl isovalerate should fall within the range of the calibration standards. If necessary, filter the sample using a 0.45 µm syringe filter to remove any particulate matter.

Gas Chromatography (GC) Conditions

• Gas Chromatograph: A gas chromatograph equipped with a flame ionization detector (FID) is suitable for this analysis.

• Capillary Column:

  • Option 1 (Non-Polar): 5% Phenyl - 95% Dimethylpolysiloxane, 30 m x 0.25 mm I.D., 0.25 µm film thickness.

  • Option 2 (Polar): Polyethylene Glycol (WAX), 30 m x 0.25 mm I.D., 0.25 µm film thickness.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Inlet:

  • Mode: Split (e.g., 50:1 split ratio) or Splitless, depending on the sample concentration.

  • Temperature: 250 °C.

• Oven Temperature Program:

  • Initial Temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 200 °C at a rate of 10 °C/min.

  • Final Hold: Hold at 200 °C for 5 minutes.

  • Note: The temperature program may need to be optimized for the specific column and sample matrix to achieve the best separation.

• Detector (FID):

  • Temperature: 280 °C.

  • Hydrogen Flow: 30 mL/min.

  • Air Flow: 300 mL/min.

  • Makeup Gas (Nitrogen or Helium): 25 mL/min.

• Injection Volume: 1 µL.

Data Analysis

• Identify the propyl isovalerate peak in the chromatogram based on its retention time, as determined by the analysis of a pure standard.

• Generate a calibration curve by plotting the peak area of the propyl isovalerate standards against their corresponding concentrations.

• Quantify the amount of propyl isovalerate in the sample by comparing its peak area to the calibration curve.

Visualizing the Workflow and Separation Logic

To further clarify the experimental process and the underlying principles of separation, the following diagrams have been generated using Graphviz.

Experimental Workflow for GC Analysis.

Column Polarity's Effect on Elution Order.

References

• 1. fishersci.com [fishersci.com]
• 2. gcms.cz [gcms.cz]
• 3. greyhoundchrom.com [greyhoundchrom.com]
• 4. trajanscimed.com [trajanscimed.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. trajanscimed.com [trajanscimed.com]

Safety & Regulatory Compliance

Propyl Isovalerate: Comprehensive Disposal and Safety Protocol

The following guide provides essential safety and logistical information for the proper disposal of propyl isovalerate, tailored for research and drug development professionals. Adherence to these procedures is critical for ensuring laboratory safety and regulatory compliance.

Immediate Safety and Hazard Information

Propyl isovalerate is a flammable liquid and vapor that can cause irritation to the skin, eyes, and respiratory system.[1][2] It is crucial to handle this chemical in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety glasses, and a lab coat.[1][3] All sources of ignition, such as open flames, sparks, and hot surfaces, must be eliminated from the handling and storage areas.[1][4]

Quantitative Data Summary

For quick reference, the key quantitative safety and regulatory data for propyl isovalerate are summarized below.

Parameter	Value	Reference
Hazard Classification	Flammable Liquid, Category 3	[1][3]
Flash Point	32.22°C - 44°C (90°F - 111.2°F)	[2][5]
Container Fill Limit	≤ 90% of total capacity	[6]
Laboratory Storage Limit	Max. 10 gallons of total hazardous waste	[7]
Satellite Accumulation Time	Up to 1 year (partially full); within 3 days of becoming full	[8]

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the safe collection, storage, and disposal of propyl isovalerate waste.

Experimental Methodology: Waste Segregation and Collection

• Waste Identification : Identify propyl isovalerate waste streams. This includes neat (pure) propyl isovalerate, reaction mixtures containing it, and contaminated materials (e.g., absorbent pads, gloves).

• Segregation :

  • Collect liquid propyl isovalerate waste in a dedicated, properly labeled hazardous waste container.[7]

  • It may be combined with other compatible flammable, non-halogenated organic solvents.[6][9]

  • Crucially, do not mix with incompatible waste types such as acids, bases, or oxidizing agents.[7][8]

  • Solid waste contaminated with propyl isovalerate (e.g., paper towels, spill absorbents) should be collected in a separate, clearly labeled container for solid chemical waste.[4]

• Containment :

  • Use only sturdy, leak-proof containers made of chemically compatible material.[7][10] The original product container is often a suitable choice if it is in good condition.[8]

  • Never use food-grade containers (e.g., mayonnaise or pickle jars) for hazardous waste storage.[8]

  • Keep the container securely closed at all times, except when adding waste.[7]

Logistical Plan: Storage and Labeling

• Labeling : Immediately upon starting a waste container, affix a hazardous waste label. The label must include:

  • The words "Hazardous Waste".[10]

  • The full chemical name: "Propyl Isovalerate" (no abbreviations).[10]

  • A list of all chemical constituents and their approximate percentages if it is a mixed waste stream.[10]

  • The date when waste was first added (accumulation start date).[10]

  • The name and contact information of the principal investigator or responsible personnel.[10]

  • Applicable hazard warnings (e.g., "Flammable," "Irritant").[10]

• Storage Location :

  • Store the waste container in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation and under the control of laboratory personnel.[6][8]

  • The SAA should be a well-ventilated area, such as a chemical fume hood, although waste should be moved to a dedicated storage area as soon as possible.[6]

• Secondary Containment : Place all liquid hazardous waste containers in a secondary containment bin or tray to prevent spills from reaching drains or reacting with other chemicals.[7][10]

Disposal Plan: Final Disposition

• Scheduling Pickup : Once the waste container is full (not exceeding 90% capacity) or has been in storage for the maximum allowed time, arrange for its disposal.[6][8]

• Professional Disposal : Contact your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor to collect the waste.[6][7]

• Regulatory Compliance : Do not, under any circumstances, dispose of propyl isovalerate by pouring it down the drain or placing it in the regular trash.[1][7][11] All disposal must be conducted in accordance with local, state, and federal regulations, such as those established by the EPA under the Resource Conservation and Recovery Act (RCRA).[6][10]

• Empty Container Disposal :

  • A container that held propyl isovalerate is not considered empty until it has been triple-rinsed.[7]

  • The first rinseate must be collected and disposed of as hazardous waste.[7]

  • After thorough rinsing and air-drying, deface or remove the original label.[7]

  • The clean, dry container can then be disposed of as regular solid waste or recycled.[1][7]

Disposal Workflow Visualization

The following diagram illustrates the decision-making and operational workflow for the proper disposal of propyl isovalerate.

Caption: Workflow for the safe disposal of propyl isovalerate waste.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. propyl isovalerate, 557-00-6 [thegoodscentscompany.com]
• 3. angenechemical.com [angenechemical.com]
• 4. mu-intel.com [mu-intel.com]
• 5. Propyl isovalerate natural (US), = 98 , FG 557-00-6 [sigmaaldrich.com]
• 6. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. geo.utexas.edu [geo.utexas.edu]
• 10. danielshealth.com [danielshealth.com]
• 11. acs.org [acs.org]

Safeguarding Your Research: Personal Protective Equipment and Handling Protocols for Propyl Isovalerate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential safety and logistical information for handling Propyl isovalerate, including detailed personal protective equipment (PPE) requirements, operational procedures, and disposal plans to facilitate safe and compliant laboratory practices.

Propyl isovalerate is a flammable liquid and vapor that can cause irritation to the eyes, skin, and respiratory system.[1] Adherence to proper safety protocols is crucial to minimize risks associated with its handling.

Hazard Identification and Classification

Understanding the specific hazards of Propyl isovalerate is the first step in safe handling. Key hazard statements and classifications are summarized below.

Hazard Class	Hazard Statement	GHS Classification
Flammable liquids	H225: Highly flammable liquid and vapour	Category 3[2][3]
Skin irritation	H315: Causes skin irritation	Category 2
Eye irritation	H319: Causes serious eye irritation	Category 2A
Specific target organ toxicity — single exposure	H335: May cause respiratory irritation	Category 3

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following table outlines the recommended PPE for handling Propyl isovalerate.

Protection Type	Specific Recommendations	Standards
Eye and Face Protection	Wear tightly fitting safety goggles with side-shields or a face shield.[2][3]	EN 166 (EU) or NIOSH (US) approved.[2][3]
Hand Protection	Wear chemical-impermeable or chemical-resistant gloves.[2][4] Nitrile gloves can provide short-term protection.[5] Always inspect gloves before use and dispose of contaminated gloves properly.[3]	EU Directive 89/686/EEC and the standard EN 374.[2]
Body Protection	Wear a fire/flame resistant and impervious lab coat or a complete suit protecting against chemicals.[3] Ensure clothing covers as much skin as possible.[5]	Consider materials like Nomex®.
Respiratory Protection	Use in a well-ventilated area.[2] If exposure limits are exceeded or irritation is experienced, a full-face respirator is recommended.[2] In confined or poorly ventilated areas, NIOSH-approved respiratory protection may be required.[4]	NIOSH (US) approved.

Safe Handling and Storage Procedures

Proper operational protocols are essential to minimize the risk of exposure and accidents.

Handling:

• Work in a well-ventilated area.[2]

• Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2]

• Use non-sparking tools and explosion-proof equipment.[2]

• Ground and bond containers and receiving equipment to prevent static discharge.[2]

• Avoid contact with skin and eyes.[2]

• Avoid breathing mist, gas, or vapors.[2]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

• Keep cool.[2][3]

• Store apart from incompatible materials and foodstuff containers.[2]

Emergency and First Aid Measures

In the event of an exposure, immediate and appropriate first aid is critical.

Exposure Route	First Aid Protocol
Inhalation	Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[2]
Skin Contact	Take off immediately all contaminated clothing. Wash off with soap and plenty of water. Consult a doctor if irritation persists.[2][3]
Eye Contact	Rinse cautiously with water for at least 15 minutes, including under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing and consult a doctor.[3][6]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is a crucial component of laboratory safety.

Spill Response:

• Remove all sources of ignition.[2]

• Evacuate personnel to a safe area.[2]

• Ensure adequate ventilation.[2]

• Wear appropriate PPE as outlined above.

• Contain the spill to prevent it from entering drains.[2]

• Absorb the spill with an inert absorbent material (e.g., sand, vermiculite).[4][6]

• Collect the absorbed material using spark-proof tools and place it in a suitable, closed container for disposal.[2]

Disposal:

• Dispose of Propyl isovalerate and contaminated materials at a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[2]

• Do not discharge into sewer systems or contaminate water, foodstuffs, feed, or seed.[2]

• Contaminated packaging should be triple-rinsed and can be offered for recycling or reconditioning, or disposed of in a sanitary landfill after being rendered unusable.[2]

Workflow for Handling Propyl Isovalerate

The following diagram illustrates the procedural workflow for the safe handling and disposal of Propyl isovalerate.

Caption: Workflow for safe handling and disposal of Propyl isovalerate.

References

• 1. propyl isovalerate, 557-00-6 [thegoodscentscompany.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. angenechemical.com [angenechemical.com]
• 4. mu-intel.com [mu-intel.com]
• 5. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 6. fishersci.com [fishersci.com]